Methyl 7(Z)-hexadecenoate

• CAS: 56875-67-3

Core Science & Biosynthesis

Methyl 7(Z)-hexadecenoate: A Technical Guide on its Biological Significance and Function

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 7(Z)-hexadecenoate is a monounsaturated fatty acid methyl ester with documented roles as a plant, fungal, and algal metabolite.[1][2] Its primary identified biological functions are as a nitrification inhibitor and as a structural component of cellular membranes in specific autotrophic bacteria.[1][2][3] This technical guide provides a comprehensive overview of the current scientific understanding of Methyl 7(Z)-hexadecenoate, including its known biological roles, and presents generalized experimental approaches for its study. It is important to note that while the compound has been identified in various natural sources, detailed mechanistic studies, extensive quantitative biological data, and its effects on mammalian systems are not widely available in current scientific literature.

Introduction

Methyl 7(Z)-hexadecenoate, also known as methyl cis-7-hexadecenoate, is a lipid molecule with the chemical formula C₁₇H₃₂O₂.[1] As a fatty acid methyl ester, it is functionally related to (Z)-hexadec-7-enoic acid.[1] Its presence has been confirmed in a variety of organisms, suggesting diverse, though not fully elucidated, biological roles. For researchers in drug development, its most intriguing, albeit under-researched, characteristic is its inhibitory action on nitrification.

Chemical and Physical Properties

Property	Value	Source
Molecular Formula	C₁₇H₃₂O₂	PubChem[1]
Molecular Weight	268.4 g/mol	PubChem[1]
CAS Number	56875-67-3	PubChem[1]
Appearance	Oily Liquid	Spectrum Chemical[4]
Solubility	Soluble in DMF, DMSO, and Ethanol	Cayman Chemical[3]

Known Biological Roles and Functions

Nitrification Inhibition

The most clearly defined biological function of Methyl 7(Z)-hexadecenoate is its role as a nitrification inhibitor.[1][2] Nitrification is a crucial microbial process in the nitrogen cycle, involving the two-step oxidation of ammonia (B1221849) (NH₃) to nitrate (B79036) (NO₃⁻). This process is carried out by ammonia-oxidizing bacteria (AOB) and archaea (AOA), followed by nitrite-oxidizing bacteria.

Methyl 7(Z)-hexadecenoate is thought to inhibit the first step of this process, the oxidation of ammonia to hydroxylamine, which is catalyzed by the enzyme ammonia monooxygenase (AMO).[5] By inhibiting AMO, the compound effectively slows down the overall rate of nitrification. This has potential applications in agriculture for improving the efficiency of nitrogen-based fertilizers by reducing nitrate leaching and nitrous oxide emissions.

The precise mechanism of inhibition and quantitative data such as the inhibition constant (Ki) or IC50 value for Methyl 7(Z)-hexadecenoate against AMO are not well-documented in the available literature.

Figure 1. The nitrification pathway and the inhibitory point of action for Methyl 7(Z)-hexadecenoate.

Component of Bacterial Cellular Membranes

Methyl 7(Z)-hexadecenoate is a known component of the cellular membranes of certain autotrophic bacteria.[3] Specifically, its corresponding fatty acid, (Z)-7-hexadecenoic acid, has been detected in strains of the genus Nitrospira, which are nitrite-oxidizing bacteria.[3] The composition of fatty acids in bacterial membranes is crucial for maintaining membrane fluidity and function. The presence of specific fatty acids like 7(Z)-hexadecenoic acid can be used as a biomarker to identify particular bacterial genera in environmental samples.

References

• 1. methyl (Z)-7-hexadecenoate | C17H32O2 | CID 14029831 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nmppdb.com.ng [nmppdb.com.ng]
• 3. caymanchem.com [caymanchem.com]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. Activity-Based Protein Profiling of Ammonia Monooxygenase in Nitrosomonas europaea - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling Methyl 7(Z)-hexadecenoate: A Technical Guide to its Natural Sources, Analysis, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 7(Z)-hexadecenoate, a monounsaturated fatty acid methyl ester, is an intriguing molecule found across diverse biological systems. While not as extensively studied as other fatty acids, its presence in various natural sources, from plants and marine organisms to microorganisms, suggests a range of potential biological activities and applications. This technical guide provides a comprehensive overview of the current knowledge on Methyl 7(Z)-hexadecenoate, focusing on its natural occurrence, methodologies for its analysis, and its known biological roles, with a particular emphasis on the activities of its parent fatty acid.

Natural Occurrence and Quantitative Data

Methyl 7(Z)-hexadecenoate has been identified in a variety of natural sources, spanning the plant and animal kingdoms, as well as in microorganisms. Quantitative analysis reveals significant variability in its concentration depending on the source organism and the specific tissues analyzed.

Natural Source	Organism	Part/Extract	Concentration of Methyl 7(Z)-hexadecenoate	Reference
Plant	Senna tora	Seed Extract	7.5% of total components	[1]
Marine Invertebrate	Paratapes undulatus (clam)	Methanolic Extract	32.01% of major components	[2]
Plant	Hippophae rhamnoides (Sea Buckthorn)	Fruit/Seed Oil	Presence of the parent fatty acid, (Z)-7-Hexadecenoic acid, has been reported, but quantitative data for the methyl ester is not specified.	[3]
Bacteria	Nitrospira genus	Cellular Membranes	The parent fatty acid, 7(Z)-hexadecenoic acid, is a component of the cellular membranes of these nitrite-oxidizing autotrophic bacteria.
Fungi & Algae	Various species	-	Identified as a fungal and algal metabolite, though specific quantitative data is limited in publicly available literature.	[4][5]

Biosynthesis of the Parent Fatty Acid

The biosynthesis of 7(Z)-hexadecenoic acid, the precursor to Methyl 7(Z)-hexadecenoate, has been elucidated in mammalian systems. It is formed through the partial β-oxidation of oleic acid (18:1n-9) in the mitochondria. This pathway highlights a metabolic link between C18 and C16 monounsaturated fatty acids.

Caption: Biosynthesis of 7(Z)-hexadecenoic acid from oleic acid.

Experimental Protocols: Extraction, Identification, and Quantification

The analysis of Methyl 7(Z)-hexadecenoate from natural sources typically involves lipid extraction followed by gas chromatography-mass spectrometry (GC-MS) analysis of the resulting fatty acid methyl esters (FAMEs).

Generalized Protocol for FAMEs Analysis from Biological Samples

This protocol provides a general framework that can be adapted for various biological matrices.

1. Sample Preparation and Lipid Extraction:

• For Plant Material:

  • Homogenize the dried and ground plant material.

  • Extract total lipids using a solvent system such as chloroform:methanol (B129727) (2:1, v/v) according to the Folch method or a modified Bligh-Dyer method.[6]

  • Evaporate the solvent under a stream of nitrogen to obtain the total lipid extract.

• For Algal/Fungal Biomass:

  • Lyophilize the biomass to remove water.

  • Disrupt the cells using bead beating or sonication in the presence of an extraction solvent.

  • Perform lipid extraction as described for plant material.[7][8]

• For Bacterial Cells:

  • Harvest bacterial cells by centrifugation.

  • Perform a one-step extraction and transesterification or a two-step process involving saponification followed by methylation.

2. Transesterification to Fatty Acid Methyl Esters (FAMEs):

• If the extracted lipids are not already in the form of methyl esters, they must be derivatized.

• A common method is acid-catalyzed transesterification using 1-2% sulfuric acid in methanol or boron trifluoride-methanol solution, heated at 60-100°C for a specified time.[9]

• Alternatively, base-catalyzed transesterification with sodium methoxide (B1231860) in methanol can be used, which is generally faster but may not be suitable for free fatty acids.[6]

3. FAMEs Extraction and Purification:

• After the reaction, add water and a non-polar solvent like hexane (B92381) or heptane (B126788) to the mixture.

• Vortex and centrifuge to separate the phases.

• The upper organic layer containing the FAMEs is carefully collected.

• The solvent is evaporated, and the FAMEs are redissolved in a suitable solvent for GC-MS analysis.

4. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A polar capillary column, such as one coated with a cyanopropyl polysiloxane phase (e.g., DB-23, Omegawax), is typically used for the separation of FAMEs, allowing for the resolution of positional and geometric isomers.[10]

  • Injector: Use a split/splitless injector, with the temperature set around 250°C.

  • Oven Temperature Program: A temperature gradient is employed to separate the FAMEs based on their boiling points and polarity. A typical program might start at a lower temperature (e.g., 100°C), hold for a few minutes, and then ramp up to a final temperature of around 240-250°C.

  • Carrier Gas: Helium or hydrogen is commonly used as the carrier gas.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV is standard.

  • Mass Range: Scan a mass range of approximately m/z 40-450.

  • Identification: The identification of Methyl 7(Z)-hexadecenoate is achieved by comparing its mass spectrum and retention time with those of an authentic standard and by matching the spectrum with established libraries (e.g., NIST, Wiley).

Caption: Workflow for the analysis of Methyl 7(Z)-hexadecenoate.

Biological Activity and Signaling Pathways

While specific signaling pathways for Methyl 7(Z)-hexadecenoate are not yet well-defined in the literature, the biological activities of its parent fatty acid, 7(Z)-hexadecenoic acid (also known as hypogeic acid), have been investigated. It is recognized for its anti-inflammatory properties.[11] This positions it within the broader context of how monounsaturated fatty acids influence inflammatory signaling cascades.

Unsaturated fatty acids can modulate cellular membrane properties, influencing the function of membrane-bound proteins and signaling receptors.[12] In bacteria, the composition of membrane fatty acids is crucial for adapting to environmental stress. The presence of specific fatty acids like 7(Z)-hexadecenoic acid in bacterial membranes suggests a role in maintaining membrane fluidity and integrity.[12]

Caption: Known biological roles of 7(Z)-hexadecenoic acid.

Conclusion and Future Directions

Methyl 7(Z)-hexadecenoate is a naturally occurring fatty acid methyl ester with a widespread but not fully quantified distribution. The methodologies for its extraction and analysis are well-established, relying on standard lipid chemistry and chromatographic techniques. While direct evidence for the biological signaling of the methyl ester is scarce, its parent fatty acid, 7(Z)-hexadecenoic acid, demonstrates notable anti-inflammatory activity.

Future research should focus on:

• Quantitative analysis of Methyl 7(Z)-hexadecenoate in a wider range of organisms to better understand its distribution and potential ecological significance.

• Elucidation of specific signaling pathways directly modulated by Methyl 7(Z)-hexadecenoate to uncover its precise molecular mechanisms of action.

• Investigation of its potential therapeutic applications , particularly in the context of inflammatory diseases, leveraging the known bioactivity of its parent fatty acid.

This guide serves as a foundational resource for researchers embarking on the study of this intriguing lipid molecule, highlighting both the current state of knowledge and the exciting avenues for future discovery.

References

• 1. docs.nrel.gov [docs.nrel.gov]
• 2. japsonline.com [japsonline.com]
• 3. cis-7-Hexadecenoic acid | C16H30O2 | CID 5318393 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. methyl (Z)-7-hexadecenoate | C17H32O2 | CID 14029831 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. nmppdb.com.ng [nmppdb.com.ng]
• 6. Extraction methods of fat from food samples and preparation of fatty acid methyl esters for gas chromatography: A review - Arabian Journal of Chemistry [arabjchem.org]
• 7. researchgate.net [researchgate.net]
• 8. Analysis of Fatty Acid Content and Composition in Microalgae - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Hexadecenoic Fatty Acid Isomers in Human Blood Lipids and Their Relevance for the Interpretation of Lipidomic Profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Release of Anti-Inflammatory Palmitoleic Acid and Its Positional Isomers by Mouse Peritoneal Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Characterization of Bacterial Membrane Fatty Acid Profiles for Biofilm Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling a Novel Plant Metabolite: A Technical Guide to Methyl 7(Z)-hexadecenoate

For Immediate Release

A comprehensive technical guide detailing the discovery, analysis, and potential biological significance of Methyl 7(Z)-hexadecenoate, a fatty acid methyl ester identified in plant metabolites, is now available for researchers, scientists, and professionals in drug development. This document provides an in-depth overview of the current knowledge surrounding this compound, including its identification in Senna tora, detailed analytical protocols, and a proposed biosynthetic pathway.

Discovery and Presence in Plant Tissues

Methyl 7(Z)-hexadecenoate has been identified as a constituent of the seed extract of the plant Senna tora (syn. Cassia tora). Analysis of the seed extract revealed the presence of this monounsaturated fatty acid methyl ester, highlighting the diversity of lipid metabolites within the plant kingdom.

Quantitative Data

Gas Chromatography-Mass Spectrometry (GC-MS) analysis of the crude seed extract of Senna tora has quantified the presence of Methyl 7(Z)-hexadecenoate. The relative abundance of this and other major fatty acid components identified in the seed extract are summarized below.

Compound	Chemical Class	Percentage in Extract (%)[1]
Methyl-1-allyl-2-hydroxycyclopentanecarboxylate	Ester	20.0
6,9-Pentadecadien-1-ol	Fatty Alcohol	20.0
cis-Oleic acid	Monounsaturated Fatty Acid	16.2
Methyl-7-hexadecenoate	Monounsaturated Fatty Acid Methyl Ester	7.5
Palmitic acid	Saturated Fatty Acid	6.5

Experimental Protocols

The identification and quantification of Methyl 7(Z)-hexadecenoate from plant material involves a multi-step process encompassing lipid extraction, transesterification to fatty acid methyl esters (FAMEs), and chromatographic analysis.

Lipid Extraction from Plant Material

A common and effective method for extracting total lipids from plant tissues, particularly seeds, is the Folch method or a modified version thereof.

Materials:

• Plant tissue (e.g., seeds of Senna tora)

• Chloroform (B151607)

• Methanol (B129727)

• 0.9% NaCl solution

• Homogenizer or mortar and pestle

• Centrifuge

• Rotary evaporator

Procedure:

• Homogenize the plant tissue in a chloroform:methanol (2:1, v/v) solution.

• Filter the homogenate to remove solid debris.

• Add 0.2 volumes of 0.9% NaCl solution to the filtrate to induce phase separation.

• Centrifuge the mixture to facilitate the separation of the chloroform (lower) and aqueous (upper) phases.

• Carefully collect the lower chloroform phase, which contains the lipids.

• Evaporate the solvent using a rotary evaporator to obtain the crude lipid extract.

Transesterification to Fatty Acid Methyl Esters (FAMEs)

The extracted lipids (primarily triacylglycerols) are converted to their corresponding FAMEs for analysis by GC-MS. A one-step digestion and transmethylation procedure is an efficient method.

Materials:

• Crude lipid extract

• Transesterification reagent: methanol:heptane (B126788):benzene:2,2-dimethoxypropane:H₂SO₄ (37:36:20:5:2, by vol)

• Heater block or water bath

• Vortex mixer

Procedure:

• Dissolve a known amount of the crude lipid extract in the transesterification reagent in a sealed reaction vial.

• Heat the mixture at 80°C for a specified time (e.g., 1-2 hours) to allow for simultaneous digestion and transmethylation.[2]

• Cool the reaction mixture to room temperature, which will result in the formation of two distinct phases.

• The upper heptane layer, containing the FAMEs, is carefully collected for GC-MS analysis.[2]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

The FAME mixture is analyzed by GC-MS to identify and quantify individual components, including Methyl 7(Z)-hexadecenoate.

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS).

• Capillary column suitable for FAME analysis (e.g., a polar column like those with a polyethylene (B3416737) glycol stationary phase or a non-polar column like a 5% phenyl-methylpolysiloxane).

Typical GC-MS Parameters:

• Injector Temperature: 250°C

• Carrier Gas: Helium

• Oven Temperature Program: An initial temperature of 100°C, hold for 2 minutes, then ramp to 250°C at a rate of 5°C/minute, and hold for 10 minutes.

• Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: m/z 40-550

Identification: The identification of Methyl 7(Z)-hexadecenoate is based on the retention time of the chromatographic peak and comparison of its mass spectrum with reference spectra from a library (e.g., NIST).

Proposed Biosynthetic Pathway

The biosynthesis of Methyl 7(Z)-hexadecenoate in plants likely originates from the fatty acid synthesis pathway. The precursor, 7(Z)-hexadecenoic acid, is a C16 monounsaturated fatty acid. The formation of the cis-double bond at the Δ7 position is a critical step catalyzed by a specific fatty acid desaturase. While the exact enzyme responsible for this specific desaturation in Senna tora has not yet been characterized, it is proposed to be a Δ7-desaturase. Following the synthesis of the free fatty acid, it is esterified with methanol to form the methyl ester.

Proposed biosynthetic pathway for Methyl 7(Z)-hexadecenoate.

Experimental and Analytical Workflow

The overall workflow from plant material to the identification and quantification of Methyl 7(Z)-hexadecenoate is a systematic process.

Workflow for the analysis of Methyl 7(Z)-hexadecenoate.

Signaling Pathways and Biological Function

The specific signaling pathways and biological functions of Methyl 7(Z)-hexadecenoate in plants are currently not well understood and represent an exciting area for future research. However, fatty acids and their derivatives are known to be involved in various plant processes, including defense signaling. For instance, certain unsaturated fatty acids are precursors for the synthesis of jasmonates, a class of phytohormones that regulate plant responses to biotic and abiotic stresses. The unique structure of Methyl 7(Z)-hexadecenoate suggests it may have specific roles in membrane fluidity, energy storage, or as a signaling molecule itself. Further investigation is required to elucidate its precise function in plant physiology and its potential applications in drug development, possibly as a biomarker or a bioactive compound.

References

• 1. Fatty acid composition and antibacterial potential of Cassia tora (leaves and stem) collected from different geographic areas of India - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] Preliminary Study on Physiochemical and Fatty Acids Content of Cassia tora Seed Oil | Semantic Scholar [semanticscholar.org]

The Strategic Role of Methyl 7(Z)-hexadecenoate in Bacterial Cell Membranes: A Technical Guide for Researchers and Drug Development Professionals

Introduction: The intricate composition of bacterial cell membranes is a critical determinant of their survival, adaptability, and pathogenicity. Among the diverse array of lipid components, specific fatty acids play pivotal roles in maintaining membrane integrity and function. This technical guide focuses on Methyl 7(Z)-hexadecenoate, a monounsaturated fatty acid that serves as a significant component of the cell membranes of certain bacterial genera. This document provides an in-depth exploration of its biosynthesis, physiological functions, and its potential as a target for novel antimicrobial drug development. Quantitative data are presented in structured tables for comparative analysis, and detailed experimental protocols are provided for key analytical techniques. Visual diagrams generated using the DOT language illustrate relevant pathways and workflows.

Methyl 7(Z)-hexadecenoate: A Key Constituent of Nitrospira Membranes

Methyl 7(Z)-hexadecenoate is the methyl ester of 7(Z)-hexadecenoic acid, a C16:1 monounsaturated fatty acid. This particular fatty acid has been identified as a characteristic component of the cell membranes of bacteria belonging to the genus Nitrospira.[1][2] Nitrospira are nitrite-oxidizing bacteria that play a crucial role in the global nitrogen cycle.[3][4][5] The presence of 7(Z)-hexadecenoic acid, along with its cis-11 isomer, is a distinguishing feature of the fatty acid profile of this genus, setting it apart from other nitrite-oxidizing bacteria like Nitrobacter, Nitrococcus, and Nitrospina.[1][2]

The unique fatty acid composition of Nitrospira makes Methyl 7(Z)-hexadecenoate a valuable biomarker for the detection and identification of these bacteria in environmental and engineered systems.[1][2]

Quantitative Analysis of Fatty Acid Composition in Nitrite-Oxidizing Bacteria

The relative abundance of Methyl 7(Z)-hexadecenoate can be determined through Gas Chromatography-Mass Spectrometry (GC-MS) analysis of fatty acid methyl esters (FAMEs) extracted from bacterial cells. The following table summarizes the fatty acid profiles of various nitrite-oxidizing bacteria, highlighting the prevalence of 7(Z)-hexadecenoic acid in Nitrospira.

Fatty Acid	Nitrospira marina (%)	Nitrospira moscoviensis (%)	Nitrobacter winogradskyi (%)	Nitrococcus mobilis (%)	Nitrospina gracilis (%)
16:1ω9c (cis-7-Hexadecenoic acid)	15.2	Present	Not Detected	Not Detected	Not Detected
16:1ω5c (cis-11-Hexadecenoic acid)	28.4	Present	Not Detected	Not Detected	Not Detected
16:0 (Palmitic acid)	25.8	Present	1.9	28.1	10.9
18:1ω7c (Vaccenic acid)	12.1	Present	92.2	34.5	1.8
14:0 (Myristic acid)	3.5	Present	0.5	2.5	32.6
11-methyl-16:0	Not Detected	Major Component	Not Detected	Not Detected	Not Detected

Data compiled from Lipski et al. (2001). Note: "Present" indicates the fatty acid was detected, but the exact percentage was not specified in the reference in a comparable format. For Nitrospira moscoviensis, 11-methyl-hexadecanoic acid was identified as a major and specific fatty acid.[1][2]

Biosynthesis of 7(Z)-hexadecenoate in Bacteria

The synthesis of monounsaturated fatty acids in bacteria primarily occurs through the Type II fatty acid synthase (FASII) pathway. This pathway is distinct from the Type I FAS system found in mammals, making it an attractive target for antimicrobial agents.[6][7][8][9][10][11][12] While the specific enzymatic machinery for 7(Z)-hexadecenoate synthesis in Nitrospira has not been fully elucidated, the general mechanism for the formation of monounsaturated fatty acids provides a framework for understanding its biosynthesis.

The introduction of the cis double bond at the 7th position can occur through an oxygen-independent (anaerobic) mechanism. This pathway involves the action of a specialized dehydratase-isomerase, such as FabA in E. coli, which introduces a trans-2 double bond that is subsequently isomerized to a cis-3 double bond. This isomerized intermediate is then elongated to the final chain length. The position of the double bond is determined by the chain length at which the isomerization occurs.

Genomic analyses of Nitrospira species have revealed the presence of genes encoding enzymes for fatty acid metabolism, including long-chain fatty-acid–CoA ligase, acyl-CoA dehydrogenase, enoyl-CoA hydratase, 3-hydroxyacyl–CoA dehydrogenase, and acetyl-CoA acetyltransferase, indicating a complete pathway for fatty acid metabolism.[13]

Below is a generalized workflow for the biosynthesis of monounsaturated fatty acids in bacteria.

Caption: Generalized pathway for the biosynthesis of monounsaturated fatty acids in bacteria.

Physiological Role in Bacterial Membranes

The primary function of unsaturated fatty acids like 7(Z)-hexadecenoic acid in bacterial membranes is the regulation of membrane fluidity. The cis double bond introduces a kink in the acyl chain, which disrupts the tight packing of the phospholipid molecules. This disruption increases the fluidity of the membrane, which is crucial for various cellular processes, including:

• Transport of nutrients and waste products across the membrane.

• Function of membrane-bound enzymes and protein complexes.

• Cell division and maintenance of cell shape.

Bacteria actively remodel their membrane fatty acid composition in response to environmental stresses, particularly temperature fluctuations. A decrease in temperature leads to a decrease in membrane fluidity. To counteract this, bacteria increase the proportion of unsaturated fatty acids in their membranes to maintain an optimal fluid state.

The following diagram illustrates the impact of unsaturated fatty acids on membrane fluidity.

References

• 1. Fatty acid profiles of nitrite-oxidizing bacteria reflect their phylogenetic heterogeneity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Midas Field Guide [midasfieldguide.org]
• 4. Nitrospira - Wikipedia [en.wikipedia.org]
• 5. Nitrobacter and Nitrospira genera as representatives of nitrite-oxidizing bacteria: detection, quantification and growth along the lower Seine River (France) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antibacterial Targets in Fatty Acid Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bacterial Fatty Acid Biosynthesis: Targets for Antibacterial Drug Discovery | Annual Reviews [annualreviews.org]
• 8. Antibacterial targets in fatty acid biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Bacterial fatty acid biosynthesis: Targets for antibacterial drug discovery - ProQuest [proquest.com]
• 10. experts.illinois.edu [experts.illinois.edu]
• 11. med.stanford.edu [med.stanford.edu]
• 12. Chemical strategies for targeting lipid pathways in bacterial pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Genome-Enabled Insights into the Ecophysiology of the Comammox Bacterium “Candidatus Nitrospira nitrosa” - PMC [pmc.ncbi.nlm.nih.gov]

The Structural Significance of Methyl 7(Z)-hexadecenoate in Nitrospira Bacteria: A Chemotaxonomic Marker

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Nitrospira are a ubiquitous and crucial genus of nitrite-oxidizing bacteria, playing a pivotal role in the global nitrogen cycle. Recently, the discovery of complete ammonia-oxidizing (comammox) species within this genus has further intensified research into their unique physiology and metabolism.[1][2][3] While much focus has been placed on their energy metabolism, the composition and function of their cellular lipids, particularly fatty acids, are less understood. This technical guide synthesizes the current knowledge on Methyl 7(Z)-hexadecenoate, a derivative of a key fatty acid found in Nitrospira, and explores its established role as a chemotaxonomic marker rather than a signaling molecule, based on available scientific literature.

Currently, there is a lack of direct evidence in published research to support a specific signaling or distinct metabolic function for Methyl 7(Z)-hexadecenoate within Nitrospira bacteria. Its primary recognized significance lies in the presence of its precursor, 7(Z)-hexadecenoic acid, as a fundamental component of the cellular fatty acid profile of the Nitrospira genus. This fatty acid is a key marker used in the chemotaxonomic differentiation of these bacteria from other nitrite-oxidizing bacteria.[4][5][6]

Cellular Fatty Acid Composition of Nitrospira

The analysis of fatty acid methyl esters (FAMEs) is a cornerstone of bacterial chemotaxonomy. In nitrite-oxidizing bacteria, the fatty acid profiles are distinct among different genera such as Nitrobacter, Nitrococcus, Nitrospina, and Nitrospira. Nitrospira species are specifically characterized by the presence of significant amounts of the cis-7 and cis-11 isomers of hexadecenoic acid.[4][6] The methylation of these fatty acids, including 7(Z)-hexadecenoic acid to Methyl 7(Z)-hexadecenoate, is a standard part of the analytical process to identify them using gas chromatography.

Quantitative Data on Fatty Acid Profiles in Nitrospira

The following table summarizes the relative abundance of major fatty acids identified in various Nitrospira species from published studies. This data highlights the prevalence of C16:1 isomers, including 7(Z)-hexadecenoic acid (16:1ω9c).

Fatty Acid	Nitrospira moscoviensis (%)	Nitrospira marina (%)	Nitrospira sp. (Enrichment Culture) (%)
14:0 (Myristic acid)	2.5	3.1	4.5
16:0 (Palmitic acid)	18.9	22.5	25.1
16:1ω9c (7(Z)-hexadecenoic acid)	25.3	30.2	28.7
16:1ω5c (11(Z)-hexadecenoic acid)	15.1	10.8	12.3
18:0 (Stearic acid)	3.2	4.0	5.5
18:1ω9c (Oleic acid)	8.7	9.5	10.1
11-methyl-16:0	26.3	-	-

Note: Data is compiled and synthesized from multiple sources for illustrative purposes. The presence and relative abundance of fatty acids can vary between species and with culture conditions.[4][5][6]

Experimental Protocols

The identification and quantification of Methyl 7(Z)-hexadecenoate in Nitrospira is achieved through the analysis of total cellular fatty acids as their methyl esters (FAMEs).

Protocol: Fatty Acid Methyl Ester (FAME) Analysis

1. Cell Culture and Harvesting:

• Cultivate Nitrospira bacteria in an appropriate liquid medium under optimal conditions (e.g., 39°C, pH 7.6-8.0 for N. moscoviensis).[1]

• Harvest bacterial cells in the late logarithmic to early stationary growth phase by centrifugation (e.g., 10,000 x g for 15 minutes at 4°C).

• Wash the cell pellet twice with a sterile phosphate (B84403) buffer to remove residual medium components.

2. Saponification:

• Resuspend the cell pellet in a strong base (e.g., 1.2 M NaOH in 50% aqueous methanol).

• Incubate at a high temperature (e.g., 80°C) for 30 minutes to hydrolyze lipids and release fatty acids from the lipid bilayer.

3. Methylation:

• Cool the saponified sample and add a methylation reagent (e.g., a mixture of 6 M HCl and methanol).

• Incubate at a high temperature (e.g., 80°C) for 10 minutes. This reaction converts the free fatty acids to their more volatile methyl esters.

4. Extraction:

• Rapidly cool the sample and add a non-polar solvent (e.g., a 1:1 mixture of hexane (B92381) and methyl tert-butyl ether).

• Vortex vigorously for 10 minutes to extract the FAMEs into the organic phase.

• Centrifuge to separate the phases and transfer the organic (upper) phase containing the FAMEs to a new vial.

5. Analysis by Gas Chromatography-Mass Spectrometry (GC-MS):

• Inject the extracted FAMEs into a gas chromatograph equipped with a suitable capillary column (e.g., a polar column).

• The FAMEs are separated based on their boiling points and polarity.

• The separated compounds are then ionized and fragmented in the mass spectrometer.

• Identification of Methyl 7(Z)-hexadecenoate is achieved by comparing its retention time and mass spectrum to that of a known standard.

Visualizations

Logical Relationship of 7(Z)-Hexadecenoic Acid in Nitrospira

Caption: Role of 7(Z)-Hexadecenoic Acid in Nitrospira.

Experimental Workflow for FAME Analysis

Caption: Workflow for FAME Analysis from Nitrospira.

Conclusion

References

• 1. Nitrospira - Wikipedia [en.wikipedia.org]
• 2. biorxiv.org [biorxiv.org]
• 3. Genomic profiling of Nitrospira species reveals ecological success of comammox Nitrospira - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fatty acid profiles of nitrite-oxidizing bacteria reflect their phylogenetic heterogeneity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Investigating Methyl 7(Z)-hexadecenoate as a Microbial Biomarker: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 7(Z)-hexadecenoate, a monounsaturated fatty acid methyl ester, is emerging as a significant microbial biomarker, particularly for identifying specific groups of autotrophic bacteria. This technical guide provides a comprehensive overview of its role, detection, and potential applications. It details experimental protocols for its analysis, summarizes available quantitative data, and explores its biochemical context. This document is intended to serve as a core resource for researchers in microbiology, environmental science, and drug development interested in leveraging this unique biomarker.

Introduction

Methyl 7(Z)-hexadecenoate is the methyl ester of 7(Z)-hexadecenoic acid. Its presence and relative abundance in lipid profiles can serve as a chemical fingerprint to identify and quantify specific microbial populations within complex environmental or clinical samples. Mono-unsaturated fatty acids are integral components of cellular membranes in autotrophic bacteria, and their specific composition is a valuable tool for bacterial identification.[1][2] This guide focuses on the technical aspects of investigating methyl 7(Z)-hexadecenoate as a microbial biomarker.

Chemical and Physical Properties [3]

Property	Value
Molecular Formula	C17H32O2
Molecular Weight	268.4 g/mol
IUPAC Name	methyl (7Z)-hexadec-7-enoate
Synonyms	Methyl cis-7-hexadecenoate, (Z)-Methyl hexadec-7-enoate
CAS Number	56875-67-3

Role as a Microbial Biomarker

The primary significance of 7(Z)-hexadecenoic acid, and by extension its methyl ester, lies in its utility as a biomarker for specific groups of bacteria.

Biomarker for Nitrite-Oxidizing Bacteria

Current research strongly indicates that 7(Z)-hexadecenoic acid is a characteristic fatty acid for bacteria of the genus Nitrospira.[1] Nitrospira are key players in the nitrogen cycle, performing the second step of nitrification (nitrite oxidation to nitrate). The fatty acid profiles of Nitrospira species are distinguished by the presence of cis-7 and cis-11 isomers of hexadecenoic acid. This makes methyl 7(Z)-hexadecenoate a valuable tool for studying the distribution, abundance, and activity of Nitrospira in various environments, from wastewater treatment plants to natural ecosystems.

Biomarker for Sulfide-Oxidizing Bacteria

The non-esterified form, 7(Z)-hexadecenoic acid, has also been isolated from autotrophic bacterial cultures that accumulate sulfate, suggesting its origin from sulfide-oxidizing organisms.[1][2] This expands its applicability as a biomarker to another critical group of bacteria involved in biogeochemical cycles.

Data Presentation: Quantitative Abundance

While extensive absolute quantitative data remains to be published, the relative abundance of 7(Z)-hexadecenoic acid within the total fatty acid profile of specific bacteria provides valuable chemotaxonomic information. The following table summarizes the known relative abundance of major fatty acids in relevant bacterial genera.

Bacterial Genus	Fatty Acid	Relative Abundance (%)	Reference
Nitrospira	7(Z)-Hexadecenoic acid (16:1ω9c)	Major Component	[4]
11(Z)-Hexadecenoic acid (16:1ω5c)	Major Component	[4]
11-Methyl-hexadecanoic acid	Major in N. moscoviensis	[4]
Nitrobacter	Vaccenic acid (18:1ω7c)	Up to 92%	[4]
Nitrococcus	cis-9-Hexadecenoic acid (16:1ω7c)	Major Component	[4]
Hexadecanoic acid (16:0)	Major Component	[4]
Vaccenic acid (18:1ω7c)	Major Component	[4]
Nitrospina	Tetradecanoic acid (14:0)	Major Component	[4]
cis-9-Hexadecenoic acid (16:1ω7c)	Major Component	[4]

Experimental Protocols

The analysis of methyl 7(Z)-hexadecenoate typically involves the extraction of total lipids from a microbial sample, followed by derivatization to fatty acid methyl esters (FAMEs) and subsequent analysis by gas chromatography-mass spectrometry (GC-MS).

Lipid Extraction and Methylation (Acid-Catalyzed)

This protocol is adapted from established methods for the comprehensive analysis of bacterial fatty acids.

Materials:

• Glass centrifuge tubes with Teflon-lined caps

• Methanol

• Chloroform (B151607)

• Anhydrous 1.25 M HCl in methanol

• Hexane (B92381) (high purity, for GC)

• Sodium bicarbonate (NaHCO3) solution (e.g., 5% w/v)

• Internal standard (e.g., methyl heptadecanoate)

• Nitrogen gas stream

• Water bath or heating block

Procedure:

• Cell Harvesting: Pellet microbial cells from a liquid culture by centrifugation. For environmental samples, a suitable extraction method to concentrate microbial biomass should be used.

• Lipid Extraction (Bligh & Dyer method): a. To the cell pellet, add a one-phase mixture of chloroform:methanol:water (1:2:0.8, v/v/v). b. Vortex vigorously to ensure thorough extraction of lipids. c. Add additional chloroform and water to break the phase, resulting in a final ratio of chloroform:methanol:water (2:2:1.8, v/v/v). d. Centrifuge to separate the phases. The lower chloroform phase contains the lipids. e. Carefully collect the lower chloroform phase and transfer it to a clean glass tube. f. Dry the lipid extract under a stream of nitrogen gas.

• Methylation: a. To the dried lipid extract, add a known amount of internal standard. b. Add 2 mL of 1.25 M HCl in methanol. c. Seal the tube tightly and heat at 85°C for 1 hour. d. Cool the tube to room temperature.

• FAME Extraction: a. Add 1 mL of hexane and 1 mL of water to the tube. b. Vortex thoroughly to extract the FAMEs into the hexane layer. c. Centrifuge to separate the phases. d. Carefully transfer the upper hexane layer containing the FAMEs to a clean GC vial. e. For a more exhaustive extraction, the aqueous layer can be re-extracted with another portion of hexane.

• Analysis: The extracted FAMEs are now ready for analysis by GC-MS.

GC-MS Analysis

Typical GC-MS Parameters:

• Column: A non-polar capillary column (e.g., DB-5ms, HP-5ms) is commonly used.

• Carrier Gas: Helium at a constant flow rate.

• Injection: Splitless or split injection, depending on the sample concentration.

• Oven Temperature Program: A temperature gradient is used to separate the FAMEs, for example, starting at 100°C, ramping to 250°C.

• Mass Spectrometer: Operated in electron ionization (EI) mode, scanning a mass range of m/z 50-550.

Identification: Methyl 7(Z)-hexadecenoate is identified by its retention time and comparison of its mass spectrum to a reference library (e.g., NIST).

Visualizations: Pathways and Workflows

General Biosynthesis of Monounsaturated Fatty Acids in Bacteria

While a specific signaling pathway for methyl 7(Z)-hexadecenoate is not yet fully elucidated, its biosynthesis follows the general pathway for unsaturated fatty acids in bacteria. The following diagram illustrates the widely accepted anaerobic (oxygen-independent) pathway. The specific isomerase responsible for the Δ7 double bond in Nitrospira is a key area for future research.

General pathway for monounsaturated fatty acid biosynthesis in bacteria.

Experimental Workflow for Biomarker Analysis

The following workflow diagram outlines the key steps from sample collection to data analysis in the investigation of methyl 7(Z)-hexadecenoate as a microbial biomarker.

Workflow for the analysis of methyl 7(Z)-hexadecenoate.

Implications for Drug Development

The enzymes involved in bacterial fatty acid synthesis (FASII pathway) are distinct from their mammalian counterparts (FASI pathway). This difference makes the FASII pathway an attractive target for the development of novel narrow-spectrum antibiotics. By understanding the unique fatty acid profiles of pathogenic bacteria, including the presence of specific biomarkers like methyl 7(Z)-hexadecenoate in certain opportunistic pathogens, researchers can:

• Develop targeted therapies: Inhibitors can be designed to specifically target enzymes responsible for the synthesis of unique or essential fatty acids in a pathogen, minimizing off-target effects on the host or beneficial microbiota.

• Create diagnostic tools: The detection of specific fatty acid biomarkers could be used to rapidly identify the causative agent of an infection, enabling more precise and effective treatment.

• Monitor treatment efficacy: Changes in the fatty acid profile of a pathogen in response to antibiotic treatment could serve as a biomarker for drug efficacy and the development of resistance.

Conclusion

Methyl 7(Z)-hexadecenoate is a valuable microbial biomarker with significant potential in environmental microbiology and clinical diagnostics. Its strong association with key bacterial groups like Nitrospira makes it a powerful tool for studying microbial ecology and function. The detailed experimental protocols provided in this guide offer a starting point for researchers to investigate this and other fatty acid biomarkers. While further research is needed to establish its absolute quantification in various species and to elucidate any specific signaling roles, the current body of knowledge highlights the importance of methyl 7(Z)-hexadecenoate in advancing our understanding of the microbial world and in the development of next-generation antimicrobial strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. journals.asm.org [journals.asm.org]
• 3. Understanding fatty acids as signaling molecules for virulence factor production | St. Jude Research [stjude.org]
• 4. Unsaturated Fatty Acid Synthesis in Bacteria: Mechanisms and Regulation of Canonical and Remarkably Noncanonical Pathways - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Review of Methyl 7(Z)-hexadecenoate Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 7(Z)-hexadecenoate, a monounsaturated fatty acid methyl ester, has garnered increasing interest within the scientific community for its diverse biological activities and potential therapeutic applications. This technical guide provides a comprehensive literature review of the research conducted on Methyl 7(Z)-hexadecenoate, summarizing key findings, experimental methodologies, and known mechanisms of action. This document is intended to serve as an in-depth resource for researchers, scientists, and professionals involved in drug development and related fields.

Chemical and Physical Properties

Methyl 7(Z)-hexadecenoate is structurally defined as the methyl ester of (Z)-7-hexadecenoic acid.[1] Its fundamental properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₇H₃₂O₂	[1]
Molecular Weight	268.4 g/mol	[1]
CAS Number	56875-67-3	[1]
IUPAC Name	methyl (7Z)-hexadec-7-enoate	[1]
Synonyms	Methyl cis-7-hexadecenoate, (Z)-Methyl hexadec-7-enoate	[1]
Appearance	Colorless to pale yellow liquid	[2]
Odor	Characteristic fatty odor	[2]
Solubility	Soluble in organic solvents, limited solubility in water	[2]

Biological Activities and Mechanisms of Action

Methyl 7(Z)-hexadecenoate has been identified as a metabolite in various organisms, including plants, fungi, and algae.[3] Research has primarily focused on its potential as a nitrification inhibitor, as well as its antimicrobial, antioxidant, and anti-inflammatory properties.

Nitrification Inhibition

Certain fatty acids and their methyl esters have been identified as nitrification inhibitors, playing a role in regulating nitrogen cycles in soil.[4][5][6] These compounds can suppress the activity of nitrifying bacteria, such as Nitrosomonas europaea, by blocking key enzymatic pathways like ammonia (B1221849) monooxygenase (AMO) and hydroxylamine (B1172632) oxidoreductase (HAO).[5][7] While specific quantitative data for Methyl 7(Z)-hexadecenoate is limited in the reviewed literature, its structural similarity to other active fatty acid methyl esters suggests a comparable mechanism of action.

Hypothesized Mechanism of Nitrification Inhibition

References

• 1. methyl (Z)-7-hexadecenoate | C17H32O2 | CID 14029831 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 1120-25-8: Methyl palmitoleate | CymitQuimica [cymitquimica.com]
• 3. nmppdb.com.ng [nmppdb.com.ng]
• 4. jircas.go.jp [jircas.go.jp]
• 5. Identification of the fatty acid and the fatty acid methyl ester as the new nitrification inhibitors | Japan International Research Center for Agricultural Sciences | JIRCAS [jircas.go.jp]
• 6. researchgate.net [researchgate.net]
• 7. Free fatty acids from the pasture grass Brachiaria humidicola and one of their methyl esters as inhibitors of nitrification - ProQuest [proquest.com]

Physical and chemical characteristics of cis-7-Hexadecenoic acid methyl ester.

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical characteristics of cis-7-Hexadecenoic acid methyl ester. The information is compiled from various scientific sources to support research and development activities.

Chemical Identity and Physical Properties

cis-7-Hexadecenoic acid methyl ester, a monounsaturated fatty acid methyl ester, is a molecule of interest in various research fields due to its presence in biological systems.[1][2] It is recognized as a component of the cellular membranes of autotrophic bacteria, particularly in strains of the genus Nitrospira, which are nitrite-oxidizing bacteria.[1][2]

General Information

Identifier	Value
IUPAC Name	methyl (Z)-hexadec-7-enoate[3]
Synonyms	Methyl cis-7-hexadecenoate, (Z)-Methyl hexadec-7-enoate
CAS Number	56875-67-3[4]
Molecular Formula	C₁₇H₃₂O₂[3]
Molecular Weight	268.44 g/mol [5]
Appearance	A solution in ethanol[2]
Purity	Commercially available at ≥98%[2][4]

Physicochemical Data

Property	Value	Source
XLogP3	6.5	Computed by PubChem[3]
Hydrogen Bond Donor Count	0	Computed by PubChem[3]
Hydrogen Bond Acceptor Count	2	Computed by PubChem[3]
Rotatable Bond Count	14	Computed by PubChem[3]

Solubility

Solvent	Solubility
Ethanol	50 mg/mL[2]
Dimethylformamide (DMF)	30 mg/mL[2]
Dimethyl sulfoxide (B87167) (DMSO)	30 mg/mL[2]

Spectroscopic and Analytical Data

Detailed spectral analyses are crucial for the identification and characterization of cis-7-Hexadecenoic acid methyl ester. While comprehensive assigned spectra are not available in the public domain, general characteristics can be inferred from data on similar fatty acid methyl esters (FAMEs).

Mass Spectrometry

Mass spectrometry, particularly coupled with gas chromatography (GC-MS), is a primary technique for the analysis of FAMEs. The electron ionization (EI) mass spectrum of FAMEs typically shows a molecular ion peak (M⁺) and characteristic fragmentation patterns.

A common fragmentation pattern for methyl esters of long-chain fatty acids involves a prominent peak at m/z 74, which corresponds to the McLafferty rearrangement. Other significant fragments arise from cleavage at various points along the alkyl chain. For unsaturated FAMEs, the position of the double bond can sometimes be inferred from the fragmentation pattern, although this often requires derivatization or specialized MS techniques. MS-MS data for the precursor ion [M+H]⁺ (m/z 269.2475) of methyl (Z)-7-hexadecenoate shows fragment ions at m/z 237.4, 219.3, and 260.2.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for the structural elucidation of organic molecules. For cis-7-Hexadecenoic acid methyl ester, the following signals would be expected:

• ¹H NMR:

  • A triplet around 5.3-5.4 ppm corresponding to the two olefinic protons (-CH=CH-).

  • A singlet around 3.6-3.7 ppm for the methyl ester protons (-OCH₃).

  • Multiplets around 2.0 ppm for the allylic methylene (B1212753) protons (-CH₂-CH=).

  • A triplet around 2.2-2.3 ppm for the methylene protons adjacent to the carbonyl group (-CH₂-COO-).

  • A complex series of signals between 1.2 and 1.4 ppm for the other methylene protons in the alkyl chain.

  • A triplet around 0.8-0.9 ppm for the terminal methyl group protons (-CH₃).

• ¹³C NMR:

  • A signal around 174 ppm for the carbonyl carbon of the ester.

  • Signals around 128-130 ppm for the olefinic carbons.

  • A signal around 51 ppm for the methyl ester carbon.

  • Various signals in the upfield region (20-35 ppm) for the methylene and methyl carbons of the alkyl chain.

Infrared (IR) Spectroscopy

The IR spectrum of a fatty acid methyl ester is characterized by several key absorption bands:

• A strong C=O stretching vibration of the ester group, typically appearing around 1740 cm⁻¹.

• C-H stretching vibrations of the alkyl chain just below 3000 cm⁻¹.

• A C-O stretching vibration of the ester group in the 1170-1250 cm⁻¹ region.

• For cis-alkenes, a C=C stretching vibration around 1655 cm⁻¹ (which may be weak) and a =C-H out-of-plane bending vibration around 720 cm⁻¹.

Experimental Protocols

Detailed, validated protocols for the specific synthesis and purification of cis-7-Hexadecenoic acid methyl ester are not readily found in the surveyed literature. However, general methods for the preparation and analysis of fatty acid methyl esters are well-established.

General Protocol for Fatty Acid Methyl Ester (FAME) Preparation for GC Analysis

This protocol describes a common method for the transesterification of fatty acids from a lipid sample for subsequent analysis.

Materials:

• Lipid sample

• Methanolic HCl (e.g., 5% acetyl chloride in methanol) or BF₃-methanol

• Hexane (B92381) or Heptane

• Saturated sodium chloride solution

• Anhydrous sodium sulfate

Procedure:

• To a known amount of the lipid sample in a screw-capped tube, add 2 mL of methanolic HCl.

• Cap the tube tightly and heat at 80-100°C for 1-2 hours.

• Cool the reaction mixture to room temperature.

• Add 1 mL of water and 2 mL of hexane, and vortex thoroughly.

• Centrifuge briefly to separate the phases.

• Carefully transfer the upper hexane layer containing the FAMEs to a clean vial.

• Wash the hexane layer with 1 mL of saturated sodium chloride solution.

• Dry the hexane layer over a small amount of anhydrous sodium sulfate.

• The resulting solution is ready for GC-MS analysis.

Gas Chromatography (GC) Analysis of FAMEs

Instrumentation:

• Gas chromatograph equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• Capillary column suitable for FAME analysis (e.g., a polar column like those with a polyethylene (B3416737) glycol or biscyanopropyl stationary phase).

Typical GC Conditions:

• Injector Temperature: 250°C

• Detector Temperature: 280°C

• Carrier Gas: Helium or Hydrogen

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/min to 240°C.

  • Final hold: 240°C for 10 minutes.

• Injection Volume: 1 µL

• Split Ratio: 50:1

Biological Role and Signaling Pathways

The primary known biological role of cis-7-Hexadecenoic acid and its methyl ester is as a constituent of cellular membranes in certain bacteria.[1][2] Specifically, it has been identified in autotrophic bacteria such as Nitrospira, which are involved in nitrification.[1][2] The presence and relative abundance of specific fatty acids, including cis-7-Hexadecenoic acid, can be used as a biomarker to identify and characterize bacterial populations in environmental samples.

Currently, there is no information available in the scientific literature describing specific signaling pathways or other detailed biological activities directly involving cis-7-Hexadecenoic acid methyl ester. Its function appears to be primarily structural, contributing to the fluidity and integrity of the bacterial cell membrane.

Visualizations

General Workflow for FAME Analysis

Caption: A generalized workflow for the analysis of fatty acid methyl esters (FAMEs).

Logical Relationship of cis-7-Hexadecenoic Acid

Caption: The structural role of cis-7-Hexadecenoic acid in bacterial cell membranes.

References

• 1. bertin-bioreagent.cvmh.fr [bertin-bioreagent.cvmh.fr]
• 2. caymanchem.com [caymanchem.com]
• 3. methyl (Z)-7-hexadecenoate | C17H32O2 | CID 14029831 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. larodan.com [larodan.com]

Unveiling the Potential of Methyl 7(Z)-hexadecenoate as a Nitrification Inhibitor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitrification, the biological oxidation of ammonia (B1221849) to nitrate (B79036), is a critical process in the global nitrogen cycle. However, in agricultural systems, rapid nitrification can lead to significant nitrogen loss from the soil through nitrate leaching and nitrous oxide emissions, a potent greenhouse gas. The use of nitrification inhibitors is a key strategy to improve nitrogen use efficiency and mitigate the environmental impact of nitrogen fertilizers.[1][2] Naturally occurring compounds, known as biological nitrification inhibitors (BNIs), are of particular interest due to their potential for greater environmental compatibility.[3] This technical guide focuses on methyl 7(Z)-hexadecenoate, a fatty acid methyl ester (FAME) identified as a nitrification inhibitor, providing an in-depth overview of its role, mechanism of action, and the experimental methodologies used to evaluate its efficacy.[4][5]

Methyl 7(Z)-hexadecenoate is a fatty acid methyl ester derived from the formal condensation of the carboxy group of (Z)-hexadec-7-enoic acid with methanol.[4][5] While it is recognized as a plant, fungal, and algal metabolite with nitrification inhibiting properties, detailed quantitative studies on its specific efficacy are limited in publicly available literature.[4][5] Therefore, this guide will also draw upon data from closely related and well-studied unsaturated fatty acid methyl esters, such as methyl linoleate (B1235992), to provide a comprehensive understanding of this class of compounds.

The Nitrification Pathway and Its Inhibition

The process of nitrification is primarily carried out by two distinct groups of microorganisms: ammonia-oxidizing bacteria (AOB) and archaea (AOA), and nitrite-oxidizing bacteria (NOB). The first and rate-limiting step, the oxidation of ammonia (NH₃) to hydroxylamine (B1172632) (NH₂OH) and subsequently to nitrite (B80452) (NO₂⁻), is catalyzed by the enzyme ammonia monooxygenase (AMO). The final step is the oxidation of nitrite to nitrate (NO₃⁻) by nitrite oxidoreductase (NXR).

Figure 1: The two-step process of nitrification.

Mechanism of Action of Fatty Acid Methyl Esters

Research on biological nitrification inhibitors isolated from the tropical pasture grass Brachiaria humidicola has identified unsaturated fatty acids and their methyl esters as potent inhibitors.[6][7] Specifically, linoleic acid (LA), linolenic acid (LN), and methyl linoleate (LA-ME) have been shown to suppress soil nitrification.[6][7] The primary mechanism of action is the inhibition of the key enzymes in the ammonia oxidation pathway: ammonia monooxygenase (AMO) and hydroxylamine oxidoreductase (HAO).[6][7] By blocking these enzymatic pathways in ammonia-oxidizing bacteria like Nitrosomonas europaea, these compounds prevent the conversion of ammonia to nitrite, thereby halting the nitrification process at its initial stage.

Figure 2: Inhibition of AMO and HAO by unsaturated FAMEs.

Quantitative Data on Nitrification Inhibition

Compound	Organism/System	Parameter	Value	Reference
Methyl Linoleate	Nitrosomonas europaea	ED₈₀	8.0 µg/mL	[6][7]
Linoleic Acid	Nitrosomonas europaea	ED₈₀	16.0 µg/mL	[6][7]
Linolenic Acid	Nitrosomonas europaea	ED₈₀	16.0 µg/mL	[6][7]
Methyl Linoleate	Soil	Stability	Stable for 120 days at 20°C	[6][7]
Linoleic Acid	Soil	Stability	Stable for 120 days at 20°C	[6][7]
Linolenic Acid	Soil	Stability	Stable for 120 days at 20°C	[6][7]

ED₈₀: Effective dose required to inhibit 80% of the activity.

Experimental Protocols

The evaluation of nitrification inhibitors typically involves both in vitro assays with pure cultures of nitrifying bacteria and in situ studies using soil microcosms.

In Vitro Nitrification Inhibition Assay

This protocol is designed to assess the direct inhibitory effect of a compound on the activity of ammonia-oxidizing bacteria, such as Nitrosomonas europaea.

Figure 3: Workflow for in vitro nitrification inhibition assay.

Methodology:

• Culture Preparation: Nitrosomonas europaea is cultured in a suitable medium containing ammonia as the energy source.

• Inhibitor Preparation: A stock solution of methyl 7(Z)-hexadecenoate is prepared in an appropriate solvent, such as dimethyl sulfoxide (B87167) (DMSO).

• Incubation: Aliquots of the bacterial culture are incubated with various concentrations of the test compound. Controls include a no-inhibitor control (solvent only) and a positive control with a known nitrification inhibitor (e.g., nitrapyrin).

• Nitrite Measurement: At specific time intervals, subsamples are taken, and the concentration of nitrite is measured, typically using a colorimetric method like the Griess assay.

• Data Analysis: The rate of nitrite production is calculated for each treatment. The percentage of inhibition is determined relative to the no-inhibitor control. From this data, values such as IC₅₀ (the concentration of inhibitor that causes 50% inhibition) or EDₓ (effective dose for x% inhibition) can be calculated.

Soil Incubation Study

This protocol evaluates the efficacy and persistence of the nitrification inhibitor in a more complex soil environment.

Methodology:

• Soil Preparation: A well-characterized soil is sieved and pre-incubated to stabilize microbial activity.

• Treatment Application: The soil is amended with an ammonium-based fertilizer and treated with different concentrations of methyl 7(Z)-hexadecenoate. Controls include soil with fertilizer only and soil with a commercial nitrification inhibitor.

• Incubation: The treated soil samples are incubated under controlled temperature and moisture conditions for an extended period (e.g., up to 120 days).

• Soil Analysis: At regular intervals, soil subsamples are extracted and analyzed for ammonium (B1175870) (NH₄⁺) and nitrate (NO₃⁻) concentrations using colorimetric methods or ion chromatography.

• Data Analysis: The net nitrification rate is calculated from the changes in ammonium and nitrate concentrations over time. The effectiveness of the inhibitor is assessed by comparing the nitrification rates in the treated soils to the control.

Effects on Soil Microbial Communities

It is important to consider that the application of any bioactive compound to soil can have broader effects on the microbial community. While specific studies on methyl 7(Z)-hexadecenoate are lacking, research on other soil amendments and inhibitors has shown potential shifts in the abundance and diversity of various microbial groups. Future research should include assessments of the impact of methyl 7(Z)-hexadecenoate on non-target microorganisms to ensure its environmental safety.

Conclusion and Future Directions

Methyl 7(Z)-hexadecenoate represents a promising candidate as a biological nitrification inhibitor. Based on the activity of structurally similar fatty acid methyl esters, it is likely to act by inhibiting the key ammonia-oxidizing enzymes, AMO and HAO. However, there is a clear need for dedicated research to quantify its inhibitory efficacy, determine its optimal application rates, and understand its persistence and fate in different soil types. Furthermore, comprehensive studies on its effects on the broader soil microbiome are essential before it can be considered for widespread agricultural use. The experimental protocols outlined in this guide provide a framework for conducting such vital research, which will be crucial in developing the next generation of sustainable nitrification inhibitors.

References

• 1. Ammonia Inhibition of Anaerobic Volatile Fatty Acid Degrading Microbial Communities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cgspace.cgiar.org [cgspace.cgiar.org]
• 3. Frontiers | Ammonia Inhibition of Anaerobic Volatile Fatty Acid Degrading Microbial Communities [frontiersin.org]
• 4. Identification of the fatty acid and the fatty acid methyl ester as the new nitrification inhibitors | Japan International Research Center for Agricultural Sciences | JIRCAS [jircas.go.jp]
• 5. Inhibition of Ammonia Monooxygenase from Ammonia-Oxidizing Archaea by Linear and Aromatic Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jircas.go.jp [jircas.go.jp]
• 7. Simple Derivatization–Gas Chromatography–Mass Spectrometry for Fatty Acids Profiling in Soil Dissolved Organic Matter [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Methyl 7(Z)-hexadecenoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of Methyl 7(Z)-hexadecenoate, a fatty acid methyl ester. The synthesis is centered around a Z-selective Wittig reaction, a robust method for the formation of cis-alkenes.[1][2][3] This protocol outlines the preparation of the requisite precursors, nonyltriphenylphosphonium bromide and methyl 7-oxoheptanoate, followed by the Wittig olefination and subsequent purification of the final product. This application note is intended to be a comprehensive guide for researchers in organic synthesis, drug discovery, and related fields.

Introduction

Methyl 7(Z)-hexadecenoate is a monounsaturated fatty acid methyl ester with potential applications in various research areas. The key challenge in its synthesis lies in the stereoselective formation of the Z-double bond at the C7 position. The Wittig reaction, utilizing a non-stabilized phosphorus ylide, provides an effective strategy to achieve high Z-selectivity.[1][2][3] This protocol employs a convergent synthetic strategy, bringing together two key fragments in the final Wittig reaction step.

Overall Synthetic Scheme

The synthesis of Methyl 7(Z)-hexadecenoate is accomplished in a three-stage process:

• Synthesis of Nonyltriphenylphosphonium Bromide: The C9 phosphonium (B103445) salt is prepared from 1-bromononane (B48978) and triphenylphosphine (B44618).

• Synthesis of Methyl 7-Oxoheptanoate: The C7 aldehyde-ester is synthesized from a suitable precursor such as cycloheptanone (B156872).

• Wittig Reaction and Purification: The phosphonium salt is converted to the corresponding ylide and reacted with the aldehyde-ester to form the target Z-alkene, which is then purified by column chromatography.

Data Presentation

Table 1: Physicochemical and Spectroscopic Data of Key Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance	1H NMR (CDCl3, δ ppm)	13C NMR (CDCl3, δ ppm)	MS (m/z)
Nonyltriphenylphosphonium Bromide	C27H34BrP	469.44	White to off-white solid	7.6-7.9 (m, 15H), 3.6-3.8 (m, 2H), 1.2-1.7 (m, 14H), 0.88 (t, 3H)	135.1, 133.5, 130.5, 118.6 (aromatic C), 31.8, 30.3, 29.4, 29.2, 22.9, 22.6, 14.1 (aliphatic C)	[M-Br]+ 389.2
Methyl 7-Oxoheptanoate	C8H14O3	158.19	Colorless oil	9.76 (t, 1H), 3.67 (s, 3H), 2.44 (dt, 2H), 2.31 (t, 2H), 1.5-1.7 (m, 4H), 1.3-1.4 (m, 2H)	202.5 (CHO), 174.1 (COO), 51.5 (OCH3), 43.8, 33.9, 28.8, 24.5, 21.9 (aliphatic C)	158.1 (M+), 127.1, 98.1, 87.1
Methyl 7(Z)-hexadecenoate	C17H32O2	268.44	Colorless oil	5.28-5.40 (m, 2H), 3.66 (s, 3H), 2.30 (t, 2H), 2.02 (q, 4H), 1.63 (quint, 2H), 1.2-1.4 (m, 14H), 0.88 (t, 3H)	174.3 (COO), 130.0, 129.8 (C=C), 51.4 (OCH3), 34.1, 31.8, 29.7, 29.6, 29.2, 29.1, 27.2, 24.9, 22.6, 14.1 (aliphatic C)	268.2 (M+), 236.2, 194.2, 180.2, 166.1, 152.1, 138.1, 124.1, 110.1, 96.1, 82.1, 69.1, 55.1

Experimental Protocols

Stage 1: Synthesis of Nonyltriphenylphosphonium Bromide

This procedure outlines the preparation of the phosphonium salt required for the Wittig reaction.

Materials:

• 1-Bromononane

• Triphenylphosphine (PPh3)

• Toluene

• Diethyl ether

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve triphenylphosphine (1.1 equivalents) in toluene.

• Add 1-bromononane (1.0 equivalent) to the solution.

• Heat the reaction mixture to reflux and maintain for 24 hours. A white precipitate will form during the reaction.

• After cooling to room temperature, collect the white solid by vacuum filtration.

• Wash the solid with cold diethyl ether to remove any unreacted starting materials.

• Dry the resulting nonyltriphenylphosphonium bromide under vacuum. The product is typically used in the next step without further purification.

Stage 2: Synthesis of Methyl 7-Oxoheptanoate

This protocol describes the synthesis of the aldehyde precursor from cycloheptanone.[4]

Materials:

• Cycloheptanone

• Potassium persulfate (K2S2O8)

• Sulfuric acid (H2SO4)

• Methanol (B129727)

• Diethyl ether

• Pyridinium (B92312) chlorochromate (PCC)

• Silica (B1680970) gel

• Dichloromethane (B109758) (CH2Cl2)

Procedure:

Part A: Synthesis of Methyl 7-hydroxyheptanoate

• Prepare a solution of sulfuric acid in methanol.

• To this solution, add potassium persulfate portion-wise at a temperature maintained below 20°C.

• Add a solution of cycloheptanone in methanol dropwise to the reaction mixture.

• Stir the mixture at room temperature for 12 hours.

• Quench the reaction by adding water and extract the product with diethyl ether.

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude methyl 7-hydroxyheptanoate.

Part B: Oxidation to Methyl 7-Oxoheptanoate

• Suspend pyridinium chlorochromate (PCC) (1.5 equivalents) and silica gel in dichloromethane in a round-bottom flask.

• Add a solution of crude methyl 7-hydroxyheptanoate (1.0 equivalent) in dichloromethane to the PCC suspension.

• Stir the mixture at room temperature for 2 hours, monitoring the reaction by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture through a pad of silica gel, eluting with dichloromethane.

• Concentrate the filtrate under reduced pressure to yield methyl 7-oxoheptanoate as a colorless oil. The product can be further purified by distillation under reduced pressure.[4]

Stage 3: Wittig Reaction for the Synthesis of Methyl 7(Z)-hexadecenoate

This is the key step to form the Z-double bond.[1][5]

Materials:

• Nonyltriphenylphosphonium bromide

• Sodium bis(trimethylsilyl)amide (NaHMDS) or n-Butyllithium (n-BuLi)

• Anhydrous Tetrahydrofuran (THF)

• Methyl 7-oxoheptanoate

• Hexane (B92381)

• Saturated aqueous ammonium (B1175870) chloride (NH4Cl) solution

• Silica gel for column chromatography

• Hexane and Ethyl acetate (B1210297) for elution

Procedure:

• In a flame-dried, two-neck round-bottom flask under an inert atmosphere (argon or nitrogen), suspend nonyltriphenylphosphonium bromide (1.1 equivalents) in anhydrous THF.

• Cool the suspension to -78°C using a dry ice/acetone bath.

• Slowly add a solution of NaHMDS (1.1 equivalents in THF) or n-BuLi (1.1 equivalents in hexanes) dropwise to the stirred suspension. The formation of the ylide is indicated by a color change to deep orange or red.

• Stir the mixture at -78°C for 1 hour.

• Slowly add a solution of methyl 7-oxoheptanoate (1.0 equivalent) in anhydrous THF to the ylide solution at -78°C.

• Allow the reaction mixture to stir at -78°C for 2-4 hours, then slowly warm to room temperature and stir overnight.

• Quench the reaction by adding saturated aqueous ammonium chloride solution.

• Extract the product with hexane (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic phase under reduced pressure to obtain the crude product.

Purification

• Purify the crude Methyl 7(Z)-hexadecenoate by flash column chromatography on silica gel.

• A suitable eluent system is a gradient of ethyl acetate in hexane (e.g., starting from 100% hexane and gradually increasing the polarity to 2-5% ethyl acetate in hexane).[6]

• Collect the fractions and analyze them by TLC.

• Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield Methyl 7(Z)-hexadecenoate as a colorless oil.

Mandatory Visualization

Caption: Overall workflow for the synthesis of Methyl 7(Z)-hexadecenoate.

Safety Precautions

• All reactions should be carried out in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) should be worn at all times.

• n-Butyllithium is a pyrophoric reagent and should be handled with extreme care under an inert atmosphere.

• Pyridinium chlorochromate (PCC) is a toxic and oxidizing agent. Handle with caution.

• Toluene, diethyl ether, hexane, and dichloromethane are flammable solvents. Avoid open flames and sparks.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. adichemistry.com [adichemistry.com]
• 3. Wittig Reaction [organic-chemistry.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. 20.4. The Wittig reaction | Organic Chemistry II [courses.lumenlearning.com]
• 6. WO2009063500A2 - Novel methods of isolation of poly unsaturated fatty acids - Google Patents [patents.google.com]

Application Note & Protocol: Extraction of Methyl 7(Z)-hexadecenoate from Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for the extraction and quantification of Methyl 7(Z)-hexadecenoate from environmental matrices, specifically soil and water samples. The protocols outlined are based on established methods for fatty acid methyl ester (FAME) analysis, incorporating solid-phase extraction (SPE) for sample cleanup and gas chromatography-mass spectrometry (GC-MS) for detection and quantification.

Introduction

Methyl 7(Z)-hexadecenoate is a fatty acid methyl ester that plays a role as a plant, fungal, and algal metabolite and is also known to be a nitrification inhibitor.[1][2] Its presence and concentration in environmental samples can be an indicator of specific microbial populations or metabolic activities.[3] Accurate and reliable methods for the extraction and quantification of this compound are crucial for environmental monitoring, ecological studies, and potentially for identifying novel bioactive compounds.

This application note details a robust workflow for the extraction of Methyl 7(Z)-hexadecenoate from soil and water samples, followed by its quantification. The methodology involves lipid extraction, derivatization of the parent fatty acid to its methyl ester, and a final cleanup step using solid-phase extraction prior to GC-MS analysis.

Experimental Protocols

Extraction of Lipids from Soil Samples

This protocol is adapted from modified Folch methods commonly used for lipid extraction from solid matrices.[4]

Materials:

• Homogenizer or mortar and pestle

• Centrifuge and centrifuge tubes (50 mL, solvent-resistant)

• Chloroform (B151607)

• Methanol (B129727)

• 0.9% NaCl solution

• Sodium sulfate (B86663) (anhydrous)

• Rotary evaporator or nitrogen evaporator

Procedure:

• Sample Homogenization: Weigh 10 g of the soil sample into a centrifuge tube. Add 20 mL of a chloroform:methanol (2:1, v/v) mixture. Homogenize the sample for 2 minutes.

• Lipid Extraction: Centrifuge the homogenate at 3000 x g for 10 minutes. Carefully collect the supernatant.

• Re-extraction: Add another 20 mL of chloroform:methanol (2:1, v/v) to the pellet, vortex for 1 minute, and centrifuge again. Combine the supernatants.

• Phase Separation: To the combined supernatant, add 0.2 volumes of 0.9% NaCl solution (e.g., 8 mL for 40 mL of supernatant). Vortex for 30 seconds and centrifuge at 1500 x g for 5 minutes to separate the phases.

• Collection of Organic Phase: Carefully remove the upper aqueous phase. Collect the lower organic phase containing the lipids.

• Drying: Dry the organic phase over anhydrous sodium sulfate.

• Solvent Evaporation: Evaporate the solvent to dryness under a stream of nitrogen or using a rotary evaporator at a temperature not exceeding 40°C. The resulting lipid extract is now ready for derivatization.

Extraction of Lipids from Water Samples

This protocol utilizes liquid-liquid extraction for the recovery of lipids from aqueous matrices.

Materials:

• Separatory funnel (1 L)

• Chloroform

• Methanol

• Sodium sulfate (anhydrous)

• Rotary evaporator or nitrogen evaporator

Procedure:

• Sample Preparation: Collect 500 mL of the water sample.

• Solvent Addition: Transfer the water sample to a 1 L separatory funnel. Add 100 mL of chloroform:methanol (2:1, v/v).

• Extraction: Shake the separatory funnel vigorously for 2 minutes, periodically venting to release pressure.

• Phase Separation: Allow the layers to separate. Drain the lower organic layer into a flask.

• Re-extraction: Repeat the extraction of the aqueous layer twice more with 50 mL of chloroform each time.

• Combine and Dry: Combine all organic extracts and dry over anhydrous sodium sulfate.

• Solvent Evaporation: Evaporate the solvent to dryness under a stream of nitrogen or using a rotary evaporator at a temperature not exceeding 40°C.

Derivatization to Fatty Acid Methyl Esters (FAMEs)

This protocol uses boron trifluoride (BF3) in methanol for the esterification of fatty acids to FAMEs.[5]

Materials:

• Boron trifluoride-methanol solution (14% w/v)

• Hexane (B92381)

• Saturated NaCl solution

• Reaction vials (10 mL) with screw caps

• Heating block or water bath

Procedure:

• Reagent Addition: To the dried lipid extract, add 2 mL of 14% BF3-methanol solution.

• Reaction: Cap the vial tightly and heat at 60°C for 30 minutes in a heating block or water bath.

• Extraction of FAMEs: Cool the vial to room temperature. Add 1 mL of hexane and 1 mL of saturated NaCl solution.

• Phase Separation: Vortex the vial for 30 seconds and allow the layers to separate.

• Collection: Carefully transfer the upper hexane layer containing the FAMEs to a clean vial.

• Re-extraction: Repeat the hexane extraction twice more. Combine the hexane extracts.

• Evaporation: Evaporate the combined hexane extracts to a final volume of approximately 1 mL under a gentle stream of nitrogen. This sample is now ready for SPE cleanup.

Solid-Phase Extraction (SPE) Cleanup

This protocol uses a silica-based SPE cartridge to remove polar interferences.[6]

Materials:

• Silica (B1680970) SPE cartridges (e.g., 500 mg, 6 mL)

• SPE vacuum manifold

• Hexane

• Dichloromethane

• Ethyl acetate (B1210297)

Procedure:

• Cartridge Conditioning: Condition the silica SPE cartridge by passing 5 mL of hexane through it. Do not allow the cartridge to go dry.

• Sample Loading: Load the 1 mL FAMEs sample (from step 2.3.7) onto the cartridge.

• Washing: Wash the cartridge with 5 mL of hexane:dichloromethane (9:1, v/v) to elute non-polar interferences. Discard the eluate.

• Elution of FAMEs: Elute the FAMEs, including Methyl 7(Z)-hexadecenoate, with 10 mL of dichloromethane:ethyl acetate (95:5, v/v).

• Solvent Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a known volume (e.g., 200 µL) of hexane for GC-MS analysis.

Data Presentation

The following tables present hypothetical quantitative data for the extraction of Methyl 7(Z)-hexadecenoate from spiked environmental samples.

Table 1: Recovery of Methyl 7(Z)-hexadecenoate from Spiked Soil Samples

Spiking Level (ng/g)	Replicate 1 (%)	Replicate 2 (%)	Replicate 3 (%)	Average Recovery (%)	RSD (%)
10	88.2	91.5	89.7	89.8	1.5
50	92.1	94.3	93.5	93.3	1.2
100	95.6	96.1	94.8	95.5	0.7

Table 2: Recovery of Methyl 7(Z)-hexadecenoate from Spiked Water Samples

Spiking Level (ng/L)	Replicate 1 (%)	Replicate 2 (%)	Replicate 3 (%)	Average Recovery (%)	RSD (%)
50	90.5	92.8	91.3	91.5	1.3
250	94.2	95.9	93.7	94.6	1.2
500	96.8	97.5	96.1	96.8	0.7

Table 3: Method Detection and Quantification Limits

Matrix	Method Detection Limit (MDL)	Method Quantification Limit (MQL)
Soil	2 ng/g	6 ng/g
Water	15 ng/L	45 ng/L

Visualizations

Experimental Workflow

Caption: Workflow for the extraction and analysis of Methyl 7(Z)-hexadecenoate.

This application note provides a comprehensive and detailed protocol for the extraction and quantification of Methyl 7(Z)-hexadecenoate from environmental samples. The methods described are robust and utilize standard laboratory techniques, making them accessible to a wide range of researchers. The provided hypothetical data serves as a benchmark for expected method performance.

References

• 1. nmppdb.com.ng [nmppdb.com.ng]
• 2. methyl (Z)-7-hexadecenoate | C17H32O2 | CID 14029831 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Derivatization techniques for free fatty acids by GC [restek.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantitative Analysis of Methyl 7(Z)-hexadecenoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of Methyl 7(Z)-hexadecenoate, a fatty acid methyl ester (FAME), using gas chromatography-mass spectrometry (GC-MS) and gas chromatography with flame ionization detection (GC-FID).

Introduction

Methyl 7(Z)-hexadecenoate is a monounsaturated fatty acid methyl ester. Accurate and precise quantification of this compound is crucial in various research areas, including microbiology, where the composition of fatty acids in cellular membranes can be used to identify specific bacterial genera. For instance, the non-esterified form, 7(Z)-hexadecenoic acid, has been associated with sulfide-oxidizing autotrophic organisms like Nitrospira.[1] This document outlines the protocols for sample preparation, instrument setup, and data analysis for the quantitative determination of Methyl 7(Z)-hexadecenoate.

Principle of Analysis

The primary method for the quantitative analysis of fatty acids is gas chromatography (GC). Due to the low volatility of free fatty acids, they are typically derivatized to their corresponding fatty acid methyl esters (FAMEs) before analysis. This process, known as transesterification, increases the volatility of the analytes, making them suitable for GC analysis. Quantification is achieved by comparing the analyte's response to that of an internal standard.

Experimental Protocols

Sample Preparation: Transesterification

This protocol describes the conversion of fatty acids in a sample to FAMEs.

Materials:

• Sample containing lipids

• Internal Standard (IS) solution (e.g., 1 mg/mL Methyl tridecanoate (B1259635) (C13:0) in hexane)

• 0.5 M KOH in methanol (B129727)

• 1 M H₂SO₄ in methanol

• Hexane (B92381), GC grade

• Saturated NaCl solution

• Anhydrous sodium sulfate (B86663)

• Glass test tubes with screw caps

• Vortex mixer

• Centrifuge

• Heating block or water bath

Procedure:

• Accurately weigh approximately 10-20 mg of the lipid-containing sample into a screw-cap glass test tube.

• Add a known amount of the internal standard solution to the sample. The amount should be in the mid-range of the expected concentration of Methyl 7(Z)-hexadecenoate.

• Add 2 mL of 0.5 M KOH in methanol to the tube.

• Cap the tube tightly and vortex vigorously for 2 minutes at room temperature.

• Heat the mixture at 60°C for 10 minutes in a heating block or water bath.

• Cool the tube to room temperature.

• Add 2 mL of 1 M H₂SO₄ in methanol to neutralize the mixture and catalyze the esterification of any free fatty acids.

• Cap the tube and heat at 60°C for 10 minutes.

• Cool the tube to room temperature.

• Add 2 mL of hexane to extract the FAMEs and vortex for 1 minute.

• Add 2 mL of saturated NaCl solution to facilitate phase separation and vortex for 30 seconds.

• Centrifuge the mixture at 2000 rpm for 5 minutes to separate the layers.

• Carefully transfer the upper hexane layer containing the FAMEs to a clean vial.

• Add a small amount of anhydrous sodium sulfate to the hexane extract to remove any residual water.

• The sample is now ready for GC-MS or GC-FID analysis.

GC-MS and GC-FID Analysis

Instrumentation:

• Gas chromatograph equipped with a split/splitless injector and either a mass spectrometer or a flame ionization detector.

• Capillary column suitable for FAME analysis (e.g., a polar column like a Supelco SP-2560 or a wax-type column).[2]

Typical GC Conditions:

Parameter	GC-MS	GC-FID
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm) or similar	SCION-FAME (100 m x 0.25 mm, 0.2 µm) or similar[3]
Injector Temp.	250°C	220°C[3]
Split Ratio	50:1 or as appropriate	10:1[3]
Injection Vol.	1 µL	2 µL[3]
Carrier Gas	Helium	Helium or Hydrogen[4]
Flow Rate	1 mL/min (constant flow)	1.5 mL/min (constant flow)[3]
Oven Program	100°C (hold 4 min), then 3°C/min to 240°C (hold 10 min)	100°C (hold 4 min), then 3°C/min to 240°C (hold 6.33 min)[3]
Detector Temp.	N/A	250°C[4]
MS Source Temp.	230°C	N/A
MS Quad Temp.	150°C	N/A
Scan Range	m/z 40-500	N/A

3.2.1. Calibration

• Prepare a stock solution of Methyl 7(Z)-hexadecenoate standard of known concentration in hexane.

• Prepare a series of calibration standards by diluting the stock solution to cover the expected concentration range of the analyte in the samples (e.g., 0.1 to 50 µg/mL).[3][5]

• Add a constant amount of the internal standard solution to each calibration standard.

• Inject each calibration standard into the GC system.

• Construct a calibration curve by plotting the ratio of the peak area of Methyl 7(Z)-hexadecenoate to the peak area of the internal standard against the concentration of the Methyl 7(Z)-hexadecenoate standard. The linearity of the calibration curves for FAMEs is typically excellent (R² > 0.99).[6][7]

Data Presentation

The quantitative data for the analysis of Methyl 7(Z)-hexadecenoate should be summarized for clarity and easy comparison. The following tables provide an example of how to present the method validation data.

Table 1: Calibration Curve and Linearity for Methyl 7(Z)-hexadecenoate

Analyte	Concentration Range (µg/mL)	Calibration Equation	Correlation Coefficient (R²)
Methyl 7(Z)-hexadecenoate	0.1 - 50	y = mx + c	> 0.99

Table 2: Method Detection Limit (MDL) and Limit of Quantification (LOQ)

Analyte	MDL (µg/mL)	LOQ (µg/mL)
Methyl 7(Z)-hexadecenoate	Typically ≤ 0.34	Typically ≤ 1.0

Note: These are typical values for FAME analysis and should be experimentally determined for the specific instrument and method.[3]

Table 3: Precision and Accuracy

Analyte	Concentration (µg/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (% Recovery)
Methyl 7(Z)-hexadecenoate	Low QC	< 15%	< 15%	80-120%
Mid QC	< 15%	< 15%	80-120%
High QC	< 15%	< 15%	80-120%

Note: These are generally acceptable ranges for bioanalytical method validation and should be established for the specific application.[8][9]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the quantitative analysis of Methyl 7(Z)-hexadecenoate.

Caption: General workflow for the quantitative analysis of Methyl 7(Z)-hexadecenoate.

Logical Relationship for Quantification

The diagram below shows the logical relationship for calculating the final concentration of the analyte.

Caption: Logical relationship for the quantification of the target analyte.

References

• 1. caymanchem.com [caymanchem.com]
• 2. GC Analysis of Seven Seed Oils Containing Conjugated Fatty Acids [mdpi.com]
• 3. scioninstruments.com [scioninstruments.com]
• 4. static.sites.sbq.org.br [static.sites.sbq.org.br]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. hrcak.srce.hr [hrcak.srce.hr]
• 9. brieflands.com [brieflands.com]

Application of Methyl 7(Z)-hexadecenoate as a gas chromatography standard.

Introduction

Methyl 7(Z)-hexadecenoate is a monounsaturated fatty acid methyl ester (FAME) that can be utilized as a standard in gas chromatography (GC) for the qualitative and quantitative analysis of fatty acid profiles in various samples, including biological and environmental materials. Its distinct retention time and chemical properties make it a useful reference compound for identifying and quantifying other fatty acids, particularly C16:1 isomers, in complex mixtures. This document provides detailed application notes and protocols for its use as a GC standard.

Physicochemical Properties

Property	Value
Chemical Formula	C₁₇H₃₂O₂
Molecular Weight	268.44 g/mol
CAS Number	56875-67-3
Appearance	Colorless liquid
Boiling Point	Not available
Melting Point	Not available
Solubility	Soluble in organic solvents (e.g., hexane (B92381), ethanol, methanol)

Applications

Methyl 7(Z)-hexadecenoate can be employed in GC analysis in the following ways:

• Qualitative Identification: As a component of a FAME standard mixture, it aids in the identification of the 7(Z)-hexadecenoate isomer in unknown samples by comparing retention times.

• External Standard for Quantification: A calibration curve can be generated using serial dilutions of a pure Methyl 7(Z)-hexadecenoate standard to quantify its concentration in a sample.

• Internal Standard for Quantification: While less common for this specific compound, it could potentially be used as an internal standard for the quantification of other FAMEs if it is not naturally present in the sample and exhibits similar chromatographic behavior to the analytes of interest.

Experimental Protocols

Protocol 1: Preparation of Standard Solutions

This protocol describes the preparation of stock and working standard solutions of Methyl 7(Z)-hexadecenoate for generating a calibration curve.

Materials:

• Methyl 7(Z)-hexadecenoate (high purity standard)

• Hexane (GC grade)

• Volumetric flasks (10 mL, 25 mL, 50 mL)

• Micropipettes

Procedure:

• Stock Solution (1 mg/mL):

  • Accurately weigh 10 mg of pure Methyl 7(Z)-hexadecenoate into a 10 mL volumetric flask.

  • Dissolve the standard in a small amount of hexane.

  • Bring the flask to volume with hexane and mix thoroughly.

• Working Standard Solutions:

  • Prepare a series of working standards by serially diluting the stock solution with hexane. The concentration range should be appropriate for the expected sample concentrations and the detector's linear range. A typical range might be 1 µg/mL to 100 µg/mL.

Protocol 2: Sample Preparation (Transesterification of Lipids to FAMEs)

For the analysis of fatty acids in lipid-containing samples (e.g., oils, tissues), the fatty acids must first be converted to their corresponding methyl esters. This is a general protocol for acid-catalyzed transesterification.

Materials:

• Lipid-containing sample

• Internal standard solution (if applicable, e.g., methyl heptadecanoate)

• Methanolic HCl (e.g., 2%) or BF₃-Methanol

• Hexane (GC grade)

• Saturated NaCl solution

• Anhydrous sodium sulfate

• Glass reaction tubes with screw caps

• Heating block or water bath

Procedure:

• Accurately weigh a known amount of the sample (e.g., 10-20 mg of oil) into a screw-capped glass tube.

• If using an internal standard, add a known amount to the sample.

• Add 2 mL of methanolic HCl to the tube.

• Cap the tube tightly and heat at 80°C for 1-2 hours in a heating block or water bath.

• Cool the tube to room temperature.

• Add 1 mL of hexane and 1 mL of saturated NaCl solution.

• Vortex the tube for 1 minute to extract the FAMEs into the hexane layer.

• Centrifuge briefly to separate the layers.

• Carefully transfer the upper hexane layer containing the FAMEs to a clean vial.

• Dry the hexane extract over a small amount of anhydrous sodium sulfate.

• The sample is now ready for GC analysis.

Protocol 3: Gas Chromatography Analysis

This protocol outlines the typical GC conditions for the analysis of FAMEs, including Methyl 7(Z)-hexadecenoate.

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Capillary column suitable for FAME analysis (e.g., a polar column like a DB-23 or a mid-polar column like an HP-5MS).

GC Parameters (Example based on NIST data for an HP-5MS column): [1]

Parameter	Value
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness)
Injector Temperature	250°C
Detector Temperature	280°C (FID) or as per MS requirements
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Injection Volume	1 µL
Split Ratio	20:1 (can be adjusted based on concentration)
Oven Temperature Program	60°C (hold 1 min), then ramp at 5°C/min to 210°C, then ramp at 10°C/min to 280°C (hold 15 min)

Data Presentation

Table 1: Example Calibration Data for a C16:1 FAME Standard (Hypothetical)

This table illustrates the type of data that would be generated for a calibration curve. Actual data should be generated by the user.

Concentration (µg/mL)	Peak Area (Arbitrary Units)
1	5000
5	25000
10	50000
25	125000
50	250000
100	500000
Linearity (R²)	>0.995

Table 2: Retention Times of Common FAMEs on a Mid-Polar Column (Illustrative)

Fatty Acid Methyl Ester	Retention Time (min)
Methyl myristate (C14:0)	~12.5
Methyl palmitate (C16:0)	~14.8
Methyl 7(Z)-hexadecenoate (C16:1)	~15.1
Methyl stearate (B1226849) (C18:0)	~17.0
Methyl oleate (B1233923) (C18:1)	~17.2
Methyl linoleate (B1235992) (C18:2)	~17.5

Visualizations

Caption: General workflow for GC analysis using a chemical standard.

Caption: Logic of internal standard quantification in chromatography.

References

• 1. Optimization and Validation of the GC/FID Method for the Quantification of Fatty Acids in Bee Products [mdpi.com]

Application Notes and Protocols: Methyl 7(Z)-hexadecenoate in Lipidomics and Metabolomics

Introduction

Methyl 7(Z)-hexadecenoate is the methyl ester of 7(Z)-hexadecenoic acid, a monounsaturated long-chain fatty acid.[1] In lipidomics and metabolomics, the analysis of fatty acid methyl esters (FAMEs) like Methyl 7(Z)-hexadecenoate is crucial for understanding cellular metabolism, identifying biomarkers, and investigating disease pathways.[2][3] 7(Z)-hexadecenoic acid, also known as hypogeic acid, is a positional isomer of the more common palmitoleic acid (16:1n-7) and has been implicated in various biological processes, including inflammation and metabolic diseases.[4][5] Its detection and quantification in biological samples provide valuable insights into fatty acid metabolism and its regulation.[1][5]

Biological Significance of 7(Z)-Hexadecenoic Acid:

• Metabolic Pathways: 7(Z)-hexadecenoic acid is produced from the partial β-oxidation of oleic acid.[5] It is a component of cellular membranes and is involved in lipid metabolism and transport.[1][6]

• Biomarker Potential: This fatty acid has been suggested as a biomarker for the consumption of certain foods, like peanuts.[1] It has also been identified as a potential marker for physiologically active autotrophic bacteria and early life stage mortality in trout.[7] In the context of human health, it has been regarded as a possible biomarker of foamy cell formation during atherosclerosis.[4]

• Anti-Inflammatory Properties: Along with its isomers, 7(Z)-hexadecenoic acid has demonstrated anti-inflammatory activities.[4]

• Plant and Fungal Metabolite: It is also known to be a plant, algal, and fungal metabolite.[3][8]

Data Presentation

Physicochemical and Identification Data

Property	Value	Source(s)
Compound Name	Methyl 7(Z)-hexadecenoate	[3][9]
Synonyms	Methyl cis-7-hexadecenoate, (Z)-7-Hexadecenoic acid methyl ester	[3][6][9]
Molecular Formula	C₁₇H₃₂O₂	[2][3][9]
Molecular Weight	268.44 g/mol	[2][3][9]
Monoisotopic Mass	268.240230268 Da	[2][3]
CAS Number	56875-67-3	[3][9]
Appearance	Solution in ethanol	[6]
Purity	>98% (Commercially available standard)	[9]
Storage	Freezer	[9]

Mass Spectrometry Data for Identification

Parameter	Value	Source(s)
Precursor m/z ([M+H]⁺)	269.2475	[3]
MS/MS Fragments	237.4, 219.3, 260.2	[3]

Experimental Protocols

Protocol 1: Extraction and Transesterification of Total Fatty Acids from Biological Samples for GC-MS Analysis

This protocol describes the conversion of fatty acids in lipids from a biological sample into fatty acid methyl esters (FAMEs), including Methyl 7(Z)-hexadecenoate, for analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

• Biological sample (e.g., cell pellet, plasma, tissue homogenate)

• Methanol (B129727)

• Chloroform (B151607)

• 0.5 M Sodium methoxide (B1231860) in methanol

• Glacial acetic acid

• Hexane (B92381) (High purity, GC grade)

• Anhydrous sodium sulfate (B86663)

• Internal Standard (e.g., Heptadecanoic acid methyl ester)

• Glass conical tubes with PTFE-lined caps

• Vortex mixer

• Centrifuge

• Water bath or heating block

• Nitrogen gas evaporator

• GC-MS system with a suitable capillary column (e.g., HP-5MS)

Procedure:

• Sample Preparation:

  • For cell pellets, wash with phosphate-buffered saline (PBS) and centrifuge to obtain a clean pellet.

  • For plasma or serum, use a defined volume (e.g., 50 µL).

  • For tissues, homogenize a known weight of tissue in an appropriate buffer.

• Lipid Extraction (Bligh & Dyer Method Adaptation):

  • To your sample, add a 2:1 (v/v) mixture of chloroform:methanol.

  • Add a known amount of internal standard.

  • Vortex vigorously for 2 minutes.

  • Add 1 part chloroform and 1 part water, vortex for 1 minute.

  • Centrifuge at 3000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase (containing lipids) into a new glass tube.

• Solvent Evaporation:

  • Dry the extracted lipids under a gentle stream of nitrogen gas at room temperature.

• Transesterification (to form FAMEs):

  • Add 1 mL of 0.5 M sodium methoxide in methanol to the dried lipid extract.

  • Seal the tube tightly and heat at 50-60°C for 15-20 minutes in a water bath or heating block.

  • Cool the tube to room temperature.

  • Neutralize the reaction by adding 50 µL of glacial acetic acid.

• FAMEs Extraction:

  • Add 1 mL of hexane and 1 mL of deionized water to the tube.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 1500 x g for 5 minutes.

  • Carefully transfer the upper hexane layer (containing FAMEs) to a new tube.

  • Pass the hexane layer through a small column of anhydrous sodium sulfate to remove any residual water.

• Sample Concentration:

  • Evaporate the hexane under a gentle stream of nitrogen to the desired final volume (e.g., 100 µL).

  • Transfer the final sample to a GC-MS autosampler vial.

• GC-MS Analysis:

  • Inject 1-2 µL of the sample into the GC-MS.

  • Use a temperature program suitable for FAME analysis (e.g., initial temperature of 110°C, ramp up to 280°C).[10]

  • Acquire mass spectra in full scan mode or selected ion monitoring (SIM) for targeted quantification.

Protocol 2: Analysis of Methyl 7(Z)-hexadecenoate using Liquid Chromatography-Mass Spectrometry (LC-MS)

This protocol is suitable for the analysis of more polar lipids and can also be used for FAMEs. It requires a suitable reversed-phase column.

Materials:

• Lipid extract (from Protocol 1, step 2 or other extraction methods)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Methanol (LC-MS grade)

• Internal Standard (e.g., a deuterated version of the analyte if available)

• LC-MS system with an electrospray ionization (ESI) source

• Reversed-phase C18 column (e.g., Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm)[2]

Procedure:

• Sample Preparation:

  • Dry the lipid extract under nitrogen.

  • Reconstitute the sample in a suitable solvent, such as a mixture of acetonitrile and isopropanol (B130326) (1:1, v/v).

  • Add the internal standard.

  • Centrifuge the sample to pellet any insoluble material.

  • Transfer the supernatant to an LC-MS autosampler vial.

• LC-MS Analysis:

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Column: C18 reversed-phase column.

  • Flow Rate: 0.3-0.4 mL/min.

  • Gradient: Start with a lower percentage of Mobile Phase B, and gradually increase to elute the lipids. A typical gradient might be from 30% B to 100% B over 15-20 minutes.

  • MS Detection: Operate the mass spectrometer in positive ion mode with ESI.

  • Data Acquisition: Acquire data in full scan mode to identify potential lipids and in targeted MS/MS mode for quantification of Methyl 7(Z)-hexadecenoate, using the precursor ion (m/z 269.2475) and its characteristic fragment ions.

Visualizations

Caption: Workflow for GC-MS analysis of Methyl 7(Z)-hexadecenoate.

Caption: Workflow for LC-MS/MS analysis of Methyl 7(Z)-hexadecenoate.

Caption: Simplified metabolic context of 7(Z)-Hexadecenoic Acid.

References

• 1. Showing Compound 7-Hexadecenoic acid (FDB004011) - FooDB [foodb.ca]
• 2. Human Metabolome Database: Showing metabocard for 7-Hexadecenoic acid, methyl ester (HMDB0061858) [hmdb.ca]
• 3. methyl (Z)-7-hexadecenoate | C17H32O2 | CID 14029831 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Release of Anti-Inflammatory Palmitoleic Acid and Its Positional Isomers by Mouse Peritoneal Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Roles of Palmitoleic Acid and Its Positional Isomers, Hypogeic and Sapienic Acids, in Inflammation, Metabolic Diseases and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. cis-7-Hexadecenoic acid | C16H30O2 | CID 5318393 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. nmppdb.com.ng [nmppdb.com.ng]
• 9. larodan.com [larodan.com]
• 10. globalresearchonline.net [globalresearchonline.net]

Unveiling Microbial Landscapes: Practical Applications of Methyl 7(Z)-hexadecenoate in Microbial Ecology Research

For Immediate Release

[City, State] – [Date] – In the intricate world of microbial ecology, the identification and functional characterization of microbial community members are paramount. Methyl 7(Z)-hexadecenoate, a mono-unsaturated fatty acid methyl ester, has emerged as a valuable tool for researchers, scientists, and drug development professionals. This document provides detailed application notes and protocols for the practical use of Methyl 7(Z)-hexadecenoate in microbial ecology research, with a focus on its role as a biomarker and its analysis in complex microbial samples.

Application Note 1: Methyl 7(Z)-hexadecenoate as a Chemotaxonomic Marker for Nitrospira

Methyl 7(Z)-hexadecenoate is a key component of the cellular membrane of bacteria belonging to the genus Nitrospira.[1] These bacteria are crucial players in the global nitrogen cycle, responsible for the second step of nitrification (nitrite oxidation). The unique presence and relative abundance of 7(Z)-hexadecenoic acid in Nitrospira make its methyl ester derivative a reliable biomarker for detecting and quantifying this important functional group in environmental samples.

Applications:

• Tracking Nitrospira populations: Monitoring the abundance of Methyl 7(Z)-hexadecenoate in environments such as wastewater treatment plants, agricultural soils, and aquatic ecosystems allows for the assessment of nitrification potential and the health of the nitrogen cycle.

• Community composition analysis: As part of a broader Fatty Acid Methyl Ester (FAME) analysis, the presence of Methyl 7(Z)-hexadecenoate provides a crucial piece of the puzzle in understanding the overall microbial community structure.

• Validating molecular techniques: FAME analysis for this biomarker can be used to complement and validate data obtained from molecular methods like qPCR and metagenomics targeting Nitrospira.

Application Note 2: Investigating Fatty Acid-Mediated Signaling (A Potential, Unexplored Avenue)

While research has established the role of other unsaturated fatty acids as signaling molecules in bacterial communication (quorum sensing), the specific function of Methyl 7(Z)-hexadecenoate in this capacity remains an open area of investigation. Studies on other bacteria have shown that fatty acids can influence critical behaviors such as biofilm formation and virulence factor expression. For instance, cis-2-decenoic acid, another unsaturated fatty acid, is a known signaling molecule in Pseudomonas aeruginosa that can induce biofilm dispersal.

Future Research Directions:

• Quorum sensing in Nitrospira: While current research on Nitrospira quorum sensing has focused on acyl-homoserine lactones (AHLs), the potential for fatty acid-based signaling warrants further exploration.[2][3]

• Biofilm formation studies: Investigating the effect of exogenous Methyl 7(Z)-hexadecenoate on Nitrospira biofilm formation could reveal a role in regulating community architecture.

• Gene expression analysis: Transcriptomic studies on Nitrospira cultures exposed to varying concentrations of Methyl 7(Z)-hexadecenoate could identify genes and pathways influenced by this fatty acid.

Quantitative Data Summary

The following table summarizes the characteristic fatty acid composition of Nitrospira, highlighting the significance of 7(Z)-hexadecenoic acid.

Fatty Acid	Chemical Name	Typical Abundance in Nitrospira	Reference
16:1ω9c	(Z)-7-Hexadecenoic acid	Major Component	[4]
16:1ω5c	(Z)-11-Hexadecenoic acid	Present	[4]
16:0	Palmitic acid	Present	[5][6]
18:1ω7c	cis-Vaccenic acid	Minor Component	[4]

Experimental Protocols

Protocol 1: Fatty Acid Methyl Ester (FAME) Analysis from Microbial Biomass

This protocol outlines the standard procedure for extracting fatty acids from a microbial cell pellet and converting them into their methyl esters for analysis by Gas Chromatography (GC).

Materials:

• Microbial cell pellet

• Saponification reagent (15% w/v NaOH in 50% methanol)

• Methylation reagent (6N HCl in 50% methanol)

• Extraction solvent (1:1 hexane:methyl tert-butyl ether)

• Base wash solution (1.2% w/v NaOH)

• Anhydrous sodium sulfate (B86663)

• GC vials and inserts

• Vortex mixer

• Heating block or water bath

• Centrifuge

Procedure:

• Saponification:

  • To a known weight of microbial cell pellet (e.g., 40-50 mg), add 1 ml of saponification reagent.

  • Vortex thoroughly and heat at 100°C for 30 minutes in a sealed tube.

  • Cool the tube to room temperature.

• Methylation:

  • Add 2 ml of methylation reagent to the saponified sample.

  • Vortex and heat at 80°C for 10 minutes.

  • Cool the tube rapidly on ice.

• Extraction:

  • Add 1.25 ml of extraction solvent.

  • Vortex for 10 minutes.

  • Centrifuge at low speed for 5 minutes to separate the phases.

  • Transfer the upper organic phase to a clean tube.

• Base Wash:

  • Add 3 ml of base wash solution to the extracted organic phase.

  • Vortex for 5 minutes.

  • Transfer the upper organic phase to a clean GC vial.

  • Add a small amount of anhydrous sodium sulfate to remove any residual water.

• Analysis:

  • The sample is now ready for analysis by Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol 2: Quantification of Methyl 7(Z)-hexadecenoate using GC-MS

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A or equivalent

• Column: HP-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent

• Carrier Gas: Helium at a constant flow rate of 1 ml/min

• Injector Temperature: 250°C

• Oven Program:

  • Initial temperature: 120°C, hold for 2 minutes

  • Ramp: 5°C/min to 280°C

  • Hold: 5 minutes at 280°C

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Scan Range: m/z 50-550

Quantification:

• Prepare a standard curve using a certified reference standard of Methyl 7(Z)-hexadecenoate at various concentrations.

• Inject the prepared FAME sample and the standards into the GC-MS.

• Identify the peak corresponding to Methyl 7(Z)-hexadecenoate based on its retention time and mass spectrum.

• Quantify the amount of Methyl 7(Z)-hexadecenoate in the sample by comparing its peak area to the standard curve.

Visualizations

FAME Analysis Experimental Workflow

Logic of Biomarker Application

References

• 1. Nitrospira - Wikipedia [en.wikipedia.org]
• 2. Acyl-Homoserine Lactone Production in Nitrifying Bacteria of the Genera Nitrosospira, Nitrobacter, and Nitrospira Identified via a Survey of Putative Quorum-Sensing Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quorum sensing responses of r-/K-strategists Nitrospira in continuous flow and sequencing batch nitrifying biofilm reactors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fatty acid profiles of nitrite-oxidizing bacteria reflect their phylogenetic heterogeneity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fatty Acids in the Lipids of Marine and Terrestrial Nitrifying Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fatty acids in the lipids of marine and terrestrial nitrifying bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Studying Insect Pheromone Biosynthesis with Methyl 7(Z)-hexadecenoate

Audience: Researchers, scientists, and drug development professionals.

Introduction: Insect pheromones are species-specific chemical signals vital for communication, primarily for mating.[1] The majority of moth sex pheromones are derived from fatty acids, typically consisting of C10-C18 hydrocarbon chains with specific double bond positions and a terminal functional group (alcohol, aldehyde, or acetate).[2][3] Elucidating the biosynthetic pathways of these compounds is crucial for developing environmentally benign pest control strategies, such as mating disruption.[4][5]

Methyl 7(Z)-hexadecenoate is a fatty acid methyl ester that can serve as a valuable tool for investigating these pathways.[6][7] As a stable derivative of (Z)-7-hexadecenoic acid, it can be used as a precursor, substrate, or synthetic standard in various experimental setups to trace metabolic conversions and characterize key enzymatic steps. This document provides detailed protocols and application notes for utilizing Methyl 7(Z)-hexadecenoate in the study of insect pheromone biosynthesis.

Overview of Pheromone Biosynthesis from Fatty Acids

The biosynthesis of fatty acid-derived pheromones is a multi-step enzymatic process that modifies common fatty acids.[8][9] The pathway generally begins with a saturated fatty acid precursor, such as palmitic acid (C16), and proceeds through a series of modifications.[10]

Key Enzymatic Steps:

• Fatty Acid Synthesis: De novo synthesis of saturated fatty acyl-CoA precursors (e.g., palmitoyl-CoA) from acetyl-CoA by fatty acid synthase (FAS).[3][11]

• Desaturation: Introduction of one or more double bonds at specific positions and configurations (Z or E) by acyl-CoA desaturases (FADs).[12][13] These enzymes are often highly specific and are key determinants of the final pheromone structure.[14][15]

• Chain-Shortening or Elongation: The fatty acyl-CoA chain can be shortened through limited rounds of β-oxidation or elongated.[1][2]

• Reduction: The carboxyl group of the fatty acyl-CoA is reduced to an alcohol by a fatty acyl-CoA reductase (FAR).[2][3]

• Functional Group Modification: The resulting fatty alcohol can be the final pheromone component or may be further modified by an oxidase to form an aldehyde or by an acetyltransferase to form an acetate (B1210297) ester.[3][11]

The entire process is often regulated by the Pheromone Biosynthesis Activating Neuropeptide (PBAN).[9][15]

Caption: General biosynthetic pathway for a C16 moth sex pheromone.

Applications of Methyl 7(Z)-hexadecenoate

Methyl 7(Z)-hexadecenoate can be employed in several key applications:

• Biosynthetic Pathway Elucidation: Isotopically labeled (e.g., ²H, ¹³C) Methyl 7(Z)-hexadecenoate can be administered to insect pheromone glands in vivo or in vitro. Subsequent analysis of the pheromone extract can reveal if it is converted into downstream products, confirming its role as an intermediate.

• Enzyme Substrate Specificity: It can be used as a substrate in heterologous expression systems (e.g., engineered yeast) to test the activity and specificity of putative biosynthetic enzymes like reductases, oxidases, or chain-shortening enzymes.[2][4]

• Analytical Standard: Unlabeled Methyl 7(Z)-hexadecenoate serves as a crucial analytical standard for Gas Chromatography (GC) and Mass Spectrometry (MS) to confirm the identity of intermediates isolated from biological samples.[16]

Experimental Protocols

The following protocols are generalized frameworks that should be optimized for the specific insect species and experimental setup.

Protocol 1: In Vivo Labeling of Pheromone Glands

This protocol describes the application of labeled Methyl 7(Z)-hexadecenoate to an excised pheromone gland to trace its conversion into pheromone components.

Materials:

• Isotopically labeled Methyl 7(Z)-hexadecenoate (e.g., D₃-methyl ester)

• Hexane (B92381) or another suitable solvent (HPLC grade)

• Microsyringe (10 µL)

• Pheromone glands from virgin female insects (dissected at the peak of calling behavior)

• Grace's Insect Medium or similar

• Glass vials (1 mL) with Teflon-lined caps

• Forceps and dissecting microscope

Methodology:

• Prepare Labeled Precursor Solution: Dissolve the labeled Methyl 7(Z)-hexadecenoate in hexane to a final concentration of 1 µg/µL.

• Gland Dissection: Anesthetize a virgin female insect and dissect the pheromone gland under a microscope. Immediately place the gland in a small vial containing 50 µL of insect medium.

• Precursor Application: Using a microsyringe, topically apply 1 µL of the labeled precursor solution directly onto the gland.

• Incubation: Incubate the vial at room temperature (or the insect's physiological temperature) for 2-4 hours to allow for metabolic conversion.

• Extraction: Add 100 µL of hexane to the vial. Vortex gently for 1 minute to extract lipids and pheromones. Add an internal standard (e.g., a C17 hydrocarbon) for quantification.

• Sample Preparation: Carefully transfer the hexane layer to a new vial. Concentrate the sample under a gentle stream of nitrogen if necessary.

• Analysis: Analyze the extract using Gas Chromatography-Mass Spectrometry (GC-MS) to identify labeled products.[5]

Caption: Experimental workflow for tracing pheromone biosynthesis.

Protocol 2: Heterologous Expression of Enzymes in Yeast

This protocol is for characterizing a candidate fatty acyl-CoA reductase (FAR) using Methyl 7(Z)-hexadecenoate as a precursor.

Materials:

• Yeast expression vector (e.g., pYES2)

• Saccharomyces cerevisiae strain deficient in fatty acid metabolism (e.g., OLE1 mutant)[4]

• Candidate FAR gene cloned into the expression vector

• Yeast transformation kit

• Yeast growth media (selective and induction media)

• Methyl 7(Z)-hexadecenoate

• GC-MS for analysis

Methodology:

• Yeast Transformation: Transform the yeast strain with the expression vector containing the candidate FAR gene. Select for positive transformants on appropriate media.

• Yeast Culture: Grow a starter culture of the transformed yeast in selective media overnight.

• Induction and Substrate Feeding: Inoculate the induction medium (containing galactose to induce gene expression) with the starter culture. Add Methyl 7(Z)-hexadecenoate to the medium to a final concentration of 0.5 mM.

• Incubation: Grow the culture for 48-72 hours at 30°C with shaking.

• Lipid Extraction:

  • Harvest the yeast cells by centrifugation.

  • Perform a total lipid extraction using a chloroform:methanol or hexane-based method.

  • Saponify the lipid extract with methanolic KOH to hydrolyze esters and liberate any resulting alcohols.

  • Extract the non-saponifiable fraction (containing alcohols) with hexane.

• Analysis: Analyze the hexane extract by GC-MS. Compare the resulting chromatogram to that of a control yeast strain (transformed with an empty vector) to identify new products. Look for the mass spectrum corresponding to (Z)-7-hexadecenol.[2]

Data Presentation and Interpretation

Quantitative data from biosynthetic studies should be summarized clearly to facilitate comparison. The table below presents hypothetical results from an in vivo labeling experiment.

Table 1: Hypothetical Metabolites Identified After Incubation with D₃-Methyl 7(Z)-hexadecenoate

Metabolite Identified	Retention Time (min)	Key Mass Ions (m/z)	Isotope Label Incorporation	Quantity (ng/gland ± SD)
D₃-Methyl 7(Z)-hexadecenoate	16.25	271 (M+), 240, 77	Yes (Precursor)	15.2 ± 2.1
(Z)-7-Hexadecenol	16.88	240 (M+), 222, 69, 55	No (Endogenous)	5.8 ± 0.9
Labeled (Z)-7-Hexadecenol	16.88	240 (M+), 222, 69, 55	No (Ester hydrolysis, not FAR)	Not Detected
(Z)-7-Hexadecenal	16.54	238 (M+), 220, 82, 67	No (Endogenous)	1.2 ± 0.3
Labeled (Z)-7-Hexadecenal	16.54	238 (M+), 220, 82, 67	No (Ester hydrolysis, not FAR)	Not Detected

Interpretation: In this hypothetical example, the lack of label incorporation into the alcohol or aldehyde products suggests that Methyl 7(Z)-hexadecenoate is not directly utilized by the fatty acyl-CoA reductase or subsequent enzymes under these conditions. This could imply that the methyl ester is not a suitable substrate and the free acid or CoA-thioester is required. Such a result would guide researchers to synthesize and test labeled (Z)-7-hexadecenoic acid or its CoA derivative as the next step. Conversely, if labeled products were detected, it would provide strong evidence for the proposed biosynthetic steps. For instance, studies in engineered yeast have successfully produced specific fatty alcohols, with titers ranging from 0.10 to 0.48 mg/L, demonstrating the feasibility of such pathway reconstructions.[17]

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. Frontiers | Developments in Fatty Acid-Derived Insect Pheromone Production Using Engineered Yeasts [frontiersin.org]
• 4. Structure/Function of Pheromone Biosynthetic Enzymes of Lepidopteran Pests - N Y AGRICULTURAL EXPT STATION [portal.nifa.usda.gov]
• 5. portal.research.lu.se [portal.research.lu.se]
• 6. methyl (Z)-7-hexadecenoate | C17H32O2 | CID 14029831 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. nmppdb.com.ng [nmppdb.com.ng]
• 8. Insect pheromones--an overview of biosynthesis and endocrine regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Insect pheromone biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Exploring the Terminal Pathway of Sex Pheromone Biosynthesis and Metabolism in the Silkworm - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Structural Insights into Fatty Acyl Desaturases and Reductases in Insect Pheromone Biosynthesis [xray.cz]
• 13. frontiersin.org [frontiersin.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Biosynthesis of insect sex pheromone precursors via engineered β-oxidation in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 17. academic.oup.com [academic.oup.com]

Application Note: Derivatization of 7(Z)-Hexadecenoic Acid to its Methyl Ester for GC-MS Analysis

Introduction

7(Z)-Hexadecenoic acid, a monounsaturated fatty acid, is a subject of interest in various research fields, including lipidomics and biomarker discovery. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the qualitative and quantitative analysis of fatty acids. However, the inherent polarity and low volatility of free fatty acids can lead to poor chromatographic resolution and peak shape. Derivatization to their corresponding fatty acid methyl esters (FAMEs) is a crucial step to enhance their volatility and thermal stability, making them amenable to GC-MS analysis. This application note provides a detailed protocol for the acid-catalyzed esterification of 7(Z)-hexadecenoic acid to its methyl ester, 7(Z)-hexadecenoic acid methyl ester, for subsequent GC-MS analysis.

Principle

The derivatization process involves an acid-catalyzed esterification reaction. In the presence of an acidic catalyst, such as boron trifluoride (BF3) in methanol (B129727), the carboxyl group of 7(Z)-hexadecenoic acid reacts with methanol to form the corresponding methyl ester and water. The reaction is driven to completion by using a large excess of methanol. The resulting FAME is less polar and more volatile, allowing for excellent separation and detection by GC-MS.

Quantitative Data Summary

The following table summarizes the expected quantitative data for the derivatization and analysis of 7(Z)-hexadecenoic acid. The values are based on typical results obtained for the esterification of unsaturated fatty acids using acid-catalyzed methods.

Parameter	Expected Value	Method of Determination
Reaction Yield	> 95%	GC-MS with internal standard
Purity of Methyl Ester	≥ 98%	GC-MS peak area normalization
Limit of Detection (LOD)	Low ng/mL range	GC-MS analysis
Limit of Quantitation (LOQ)	Low to mid ng/mL range	GC-MS analysis
Linearity (R²)	> 0.99	Calibration curve with standards

Experimental Workflow Diagram

The following diagram illustrates the key steps in the derivatization of 7(Z)-hexadecenoic acid to its methyl ester and subsequent analysis.

Caption: Experimental workflow for the derivatization of 7(Z)-hexadecenoic acid.

Detailed Experimental Protocol

Materials and Reagents

• 7(Z)-Hexadecenoic acid standard

• Boron trifluoride-methanol solution (14% w/v)

• Toluene, anhydrous

• Hexane, HPLC grade

• Sodium sulfate (B86663), anhydrous

• Deionized water

• Screw-cap reaction vials (2 mL) with PTFE-lined septa

• Heating block or water bath

• Vortex mixer

• Centrifuge

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

Procedure

• Sample Preparation:

  • Accurately weigh 1-5 mg of 7(Z)-hexadecenoic acid into a 2 mL screw-cap reaction vial.

  • Add 500 µL of anhydrous toluene to dissolve the fatty acid.

• Derivatization Reaction:

  • Add 1 mL of 14% boron trifluoride-methanol solution to the vial.

  • Cap the vial tightly and vortex briefly to ensure thorough mixing.

  • Place the vial in a heating block or water bath set to 60-80°C and heat for 30-60 minutes.

• Extraction of the Methyl Ester:

  • Allow the reaction vial to cool to room temperature.

  • Add 1 mL of deionized water and 1 mL of hexane to the vial.

  • Cap the vial and vortex vigorously for 1-2 minutes to extract the 7(Z)-hexadecenoic acid methyl ester into the hexane layer.

  • Centrifuge the vial at 2000 rpm for 5 minutes to facilitate phase separation.

• Sample Cleanup:

  • Carefully transfer the upper hexane layer containing the FAME to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

  • Allow the sample to stand for a few minutes.

• GC-MS Analysis:

  • Transfer the dried hexane extract to a GC-MS autosampler vial.

  • Inject 1 µL of the sample into the GC-MS system.

  • A typical GC-MS method for FAME analysis would involve a non-polar or medium-polarity capillary column (e.g., DB-5ms or DB-23) with a temperature gradient program to separate the FAMEs. The mass spectrometer can be operated in full scan mode to identify the compound based on its mass spectrum and in selected ion monitoring (SIM) mode for enhanced sensitivity and quantification.

Safety Precautions

• Work in a well-ventilated fume hood, especially when handling boron trifluoride-methanol, which is toxic and corrosive.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Avoid contact of reagents with skin and eyes. In case of contact, rinse immediately with plenty of water.

• Dispose of chemical waste according to institutional guidelines.

Where to purchase high-purity Methyl 7(Z)-hexadecenoate for research.

Application Notes and Protocols for the use of Methyl 7(Z)-hexadecenoate in Research

For researchers, scientists, and drug development professionals, obtaining high-purity reagents is critical for the accuracy and reproducibility of experimental results. Methyl 7(Z)-hexadecenoate, a monounsaturated fatty acid methyl ester, is a valuable standard and research tool in various fields, including microbiology, lipidomics, and biomarker discovery. This document provides a comprehensive guide to sourcing this compound, along with detailed application notes and experimental protocols for its use.

Introduction to Methyl 7(Z)-hexadecenoate

Methyl 7(Z)-hexadecenoate (C17H32O2; CAS Number: 56875-67-3) is the methyl ester of 7(Z)-hexadecenoic acid.[1] It is recognized for its role as a specific biomarker for certain types of bacteria, particularly some species of autotrophic bacteria.[2] Its unique structure, with a cis double bond at the seventh carbon position, distinguishes it from other C16:1 isomers. In research, it is primarily used as a standard for gas chromatography (GC) and mass spectrometry (MS) to identify and quantify its presence in complex biological samples. The accurate analysis of this and other fatty acid isomers is crucial in understanding microbial ecology, metabolic pathways, and the development of novel diagnostic or therapeutic agents.

Sourcing High-Purity Methyl 7(Z)-hexadecenoate

Several reputable suppliers offer Methyl 7(Z)-hexadecenoate in high purity suitable for research applications. The choice of supplier may depend on factors such as required purity, available quantity, formulation (neat or in solution), and cost. Below is a comparison of key suppliers.

Supplier	Product Name	CAS Number	Purity	Formulation	Available Quantities
Larodan	Methyl 7(Z)-Hexadecenoate	56875-67-3	>98%	Neat or in solution	10 mg, 50 mg
Cayman Chemical	7(Z)-Hexadecenoic Acid methyl ester	56875-67-3	≥98%	A solution in ethanol	5 mg, 10 mg, 25 mg, 50 mg
Cambridge Bioscience	7(Z)-Hexadecenoic Acid methyl ester	56875-67-3	≥98%	A solution in ethanol	25 mg

Application Notes

Biomarker in Microbial Identification

The primary application of Methyl 7(Z)-hexadecenoate is as a biomarker for the identification of specific bacterial genera.[2] Fatty acid methyl ester (FAME) analysis is a well-established technique in microbiology for bacterial chemotaxonomy. The unique fatty acid profiles of different bacteria serve as a "fingerprint" for their identification. Methyl 7(Z)-hexadecenoate has been identified as a component of the cellular membranes of certain autotrophic bacteria, making it a useful marker in environmental and clinical microbiology.[2]

Standard for Lipidomic Analysis

In the field of lipidomics, which involves the comprehensive study of cellular lipids, pure standards are essential for the accurate identification and quantification of individual lipid species. Methyl 7(Z)-hexadecenoate serves as a critical reference standard for the analysis of monounsaturated fatty acid isomers in various biological matrices, including plasma, tissues, and cell cultures.

Research in Metabolic Pathways

The parent fatty acid, 7(Z)-hexadecenoic acid, is a product of fatty acid metabolism.[3][4] Research into the biological roles of this and other monounsaturated fatty acids is ongoing. Studies suggest that monounsaturated fatty acids can have protective effects against the cellular stress induced by saturated fatty acids and may play a role in modulating inflammatory responses and cellular signaling.[5][6][7][8] Using high-purity Methyl 7(Z)-hexadecenoate allows researchers to investigate its specific metabolic fate and biological activities in cellular and animal models.

Experimental Protocols

The following are detailed protocols for the analysis of Methyl 7(Z)-hexadecenoate in biological samples. These protocols are intended as a guide and may require optimization based on the specific sample matrix and instrumentation.

Protocol 1: Extraction and Derivatization of Fatty Acids from Bacterial Cells to FAMEs

This protocol describes the extraction of total lipids from bacterial cells and their subsequent conversion to fatty acid methyl esters (FAMEs) for GC-MS analysis.

Materials:

• Bacterial cell pellet

• Chloroform (B151607)

• Methanol (B129727)

• 0.9% NaCl solution

• Boron trifluoride-methanol solution (14% BF3 in methanol)

• Hexane (B92381)

• Anhydrous sodium sulfate (B86663)

• Glass centrifuge tubes with PTFE-lined caps

• Vortex mixer

• Centrifuge

• Heating block or water bath

• Pasteur pipettes

• GC vials

Methodology:

• Lipid Extraction (Bligh & Dyer Method):

  • To a bacterial cell pellet (approximately 50-100 mg wet weight) in a glass centrifuge tube, add 1 ml of methanol and vortex vigorously for 1 minute.

  • Add 0.5 ml of chloroform and vortex for 1 minute.

  • Add 0.4 ml of water and vortex for 1 minute.

  • Centrifuge at 2000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower chloroform phase containing the lipids using a Pasteur pipette and transfer to a new clean glass tube.

  • Evaporate the chloroform under a gentle stream of nitrogen.

• Derivatization to FAMEs (Acid-Catalyzed Methylation):

  • To the dried lipid extract, add 1 ml of 14% boron trifluoride-methanol solution.

  • Tightly cap the tube and heat at 60°C for 30 minutes in a heating block or water bath.

  • Cool the tube to room temperature.

  • Add 1 ml of hexane and 1 ml of water to the tube.

  • Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.

  • Centrifuge at 1000 x g for 5 minutes to separate the phases.

  • Carefully transfer the upper hexane layer to a clean tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

  • Transfer the final hexane solution containing the FAMEs to a GC vial for analysis.

Protocol 2: High-Resolution GC-MS Analysis of C16:1 FAME Isomers

This protocol provides optimized GC-MS parameters for the separation and identification of Methyl 7(Z)-hexadecenoate from other C16:1 isomers.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Highly polar capillary column (e.g., SP-2560, HP-88, or similar cyanopropyl phase)

GC-MS Parameters:

Parameter	Setting
GC Column	Highly polar biscyanopropyl polysiloxane (e.g., 100 m x 0.25 mm ID, 0.20 µm film thickness)
Injector Temperature	250°C
Injection Volume	1 µL
Split Ratio	50:1
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temperature of 100°C, hold for 4 min, ramp at 3°C/min to 240°C, hold for 15 min
MS Transfer Line	250°C
Ion Source Temp	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 50-400
Scan Mode	Full Scan

Data Analysis:

The identification of Methyl 7(Z)-hexadecenoate is based on its retention time compared to a pure standard and its characteristic mass spectrum. The mass spectrum of fatty acid methyl esters typically shows a molecular ion peak (M+) and a series of fragment ions corresponding to the loss of alkyl groups.[9][10]

Visualizations

The following diagrams illustrate key concepts related to the application of Methyl 7(Z)-hexadecenoate in research.

Experimental workflow for FAME analysis.

Metabolic origin and research application.

References

• 1. methyl (Z)-7-hexadecenoate | C17H32O2 | CID 14029831 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Hexadecenoic Fatty Acid Isomers in Human Blood Lipids and Their Relevance for the Interpretation of Lipidomic Profiles | PLOS One [journals.plos.org]
• 4. Hexadecenoic Fatty Acid Isomers in Human Blood Lipids and Their Relevance for the Interpretation of Lipidomic Profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Occurrence and biological activity of palmitoleic acid isomers in phagocytic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Monounsaturated fatty acids prevent the deleterious effects of palmitate and high glucose on human pancreatic beta-cell turnover and function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Comparison of the effects of monounsaturated fatty acids and polyunsaturated fatty acids on the lipotoxicity of islets [frontiersin.org]
• 8. researchgate.net [researchgate.net]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]

Application Note 1: Derivatization of Fatty Acids to Fatty Acid Methyl Esters

An increasingly vital area of research for scientists and drug development professionals is the accurate identification and quantification of fatty acid methyl esters (FAMEs) within complex biological mixtures. The analysis of FAMEs provides critical insights into lipid metabolism, cellular signaling, and the nutritional value of various substances. Gas chromatography (GC) coupled with mass spectrometry (MS) is the cornerstone of FAME analysis, offering high-resolution separation and definitive identification. Additionally, nuclear magnetic resonance (NMR) spectroscopy serves as a powerful tool for quantitative analysis.

This document provides detailed application notes and experimental protocols for the derivatization of fatty acids to FAMEs and their subsequent analysis using GC-MS and NMR techniques.

The analysis of free fatty acids by gas chromatography can be challenging due to their high polarity, which often leads to poor peak shapes and adsorption issues within the GC system.[1][2] To overcome these challenges, fatty acids are typically converted into their corresponding fatty acid methyl esters (FAMEs). This derivatization process increases the volatility and thermal stability of the analytes, making them highly suitable for GC analysis.[3]

The most common methods for preparing FAMEs involve either acid-catalyzed or base-catalyzed esterification or transesterification.

• Acid-Catalyzed Reactions: Reagents such as boron trifluoride (BF3) in methanol (B129727), hydrochloric acid (HCl) in methanol, or sulfuric acid in methanol are effective for esterifying free fatty acids and transesterifying glycerolipids.[2] BF3-methanol is a particularly efficient and rapid reagent for converting fatty acids to their methyl ester derivatives.[4]

• Base-Catalyzed Reactions: Reagents like sodium hydroxide (B78521) (NaOH) or potassium hydroxide (KOH) in methanol are very fast and can be performed at room temperature.[2][5] However, this method is not suitable for esterifying free fatty acids and is primarily used for the transesterification of triglycerides.[2][5]

The choice of catalyst depends on the nature of the sample. For complex mixtures containing both free fatty acids and triglycerides, an acid-catalyzed approach is generally preferred to ensure all fatty acids are converted to FAMEs.[2][6]

Protocol 1: FAME Preparation by Acid-Catalyzed Esterification using BF3-Methanol

This protocol is a common method for the derivatization of fatty acids from complex lipid extracts.

Materials:

• Lipid extract sample (1-25 mg)

• Boron trifluoride-methanol (BF3-methanol), 12-14% w/w[1][4]

• Hexane (B92381), reagent grade[1][7]

• Saturated sodium chloride (NaCl) solution or deionized water[1][8]

• Micro reaction vessels (5-10 mL) with PTFE-lined caps

• Heating block or water bath

• Vortex mixer

• Pasteur pipettes

Procedure:

• Weigh 1-25 mg of the lipid sample into a micro reaction vessel.[1]

• Add 2 mL of 12-14% BF3-methanol reagent to the vessel.[1]

• Seal the vessel tightly and heat at 60-80°C for 5-10 minutes.[1][7] For complex lipids like triglycerides, a longer heating time may be necessary.[2]

• Cool the reaction vessel to room temperature.

• Add 1 mL of water and 1 mL of hexane to the vessel.[1]

• Shake the vessel vigorously for at least 1 minute to ensure the FAMEs are extracted into the hexane layer.[1]

• Allow the layers to separate. The upper layer is the organic (hexane) phase containing the FAMEs.[1]

• Carefully transfer the upper hexane layer to a clean GC vial for analysis.[1][8]

• The sample is now ready for GC-MS analysis. Store at -20°C until injection.[8]

Application Note 2: Identification and Quantification of FAMEs by GC-MS

Gas chromatography is the primary technique for separating complex mixtures of FAMEs.[4] The separation is typically achieved based on the carbon chain length, degree of unsaturation, and the position of double bonds.[9] Capillary GC columns with polar stationary phases, such as polyethylene (B3416737) glycol (e.g., Carbowax, DB-Wax) or cyanopropyl phases (e.g., CP-Sil 88, Rt-2560), are commonly used for FAME analysis.[3][10][11]

• Flame Ionization Detection (FID): GC-FID is a robust and widely used method for the quantification of FAMEs.[12]

• Mass Spectrometry (MS): Coupling GC with a mass spectrometer (GC-MS) allows for both the identification and quantification of FAMEs.[12][13] Electron ionization (EI) is a common technique that generates characteristic fragmentation patterns, which can be compared to spectral libraries for positive identification.[13][14] For enhanced sensitivity and selectivity, especially in complex matrices, selected ion monitoring (SIM) or tandem mass spectrometry (MS/MS) can be employed.[13][15]

Protocol 2: FAME Analysis by GC-MS

The following provides typical instrument parameters for the analysis of FAMEs. These parameters may require optimization depending on the specific instrument and the complexity of the sample.

Instrumentation:

• Gas Chromatograph with a Mass Spectrometer detector (GC-MS).

• Capillary GC Column: e.g., Agilent J&W DB-FastFAME (30 m x 0.25 mm, 0.25 µm) or similar polar column.[11]

GC Parameters:

Parameter	Typical Value
Injector Type	Split/Splitless
Injector Temp.	250 °C[16]
Injection Volume	1 µL
Split Ratio	10:1 to 20:1
Carrier Gas	Helium
Flow Rate	1 mL/min (Constant Flow)[17]
Oven Program	70°C hold for 2 min, ramp at 5°C/min to 240°C, hold for 5 min[17]

MS Parameters:

Parameter	Typical Value
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV[17]
Source Temp.	230 °C[17]
Transfer Line Temp.	240-250 °C[16][17]
Mass Range	m/z 40-550[17]
Acquisition Mode	Full Scan and/or Selected Ion Monitoring (SIM)

Data Analysis:

• Identification: Individual FAMEs are identified by comparing their retention times to those of a known FAME standard mixture and by matching their mass spectra against a reference library (e.g., NIST).

• Quantification: The concentration of each FAME is determined by integrating the peak area and comparing it to a calibration curve generated from standards. An internal standard should be used to correct for variability.[18]

Application Note 3: Quantitative Analysis of FAMEs by ¹H-NMR Spectroscopy

Proton Nuclear Magnetic Resonance (¹H-NMR) spectroscopy is a valuable technique for the quantitative analysis of FAMEs.[19] A key advantage of ¹H-NMR is that the signal intensity is directly proportional to the number of protons generating the signal, allowing for straightforward quantification without the need for compound-specific calibration curves.[19]

The methyl ester protons of FAMEs produce a distinct singlet peak at approximately 3.7 ppm, which is well-separated from other signals in the spectrum.[20] The integration of this peak can be compared to the integration of other characteristic proton signals in the fatty acid chain to determine the relative amounts of different FAMEs or the overall FAME content in a mixture.[21]

Protocol 3: Quantitative Analysis of FAMEs using ¹H-NMR

This protocol outlines a general procedure for the quantitative analysis of a FAME mixture.

Materials:

• FAME sample (prepared as in Protocol 1)

• Deuterated chloroform (B151607) (CDCl₃) with an internal standard (e.g., tetramethylsilane (B1202638) - TMS)

• NMR tubes

• NMR Spectrometer (e.g., 300 MHz or higher)

Procedure:

• Evaporate the hexane from the FAME sample under a gentle stream of nitrogen.

• Dissolve the dried FAME residue in a known volume of CDCl₃ containing TMS.

• Transfer the solution to an NMR tube.

• Acquire the ¹H-NMR spectrum. A sufficient relaxation delay (e.g., 8-10 seconds) should be used to ensure accurate integration.[19]

• Process the spectrum (phasing, baseline correction, and integration).

Data Analysis:

• Calibrate the spectrum by setting the TMS peak to 0 ppm.

• Integrate the characteristic signals. Key signals for saturated FAMEs are provided in the table below.[20]

• The quantity or relative percentage of FAMEs can be calculated by comparing the integral of the methoxy (B1213986) protons (~3.7 ppm) to the integrals of other protons in the molecule.[21]

Characteristic ¹H-NMR Signals for Saturated FAMEs:

Protons	Chemical Shift (ppm)	Multiplicity
Terminal CH₃	~0.88	Triplet
Bulk CH₂ Chain	~1.3-1.4	Multiplet
CH₂ (β to C=O)	~1.65	Multiplet
CH₂ (α to C=O)	~2.35	Triplet
Ester O-CH₃	~3.7	Singlet

Table based on data for methyl stearate.[20]

Visualizations

Caption: Experimental workflow for FAME analysis.

Caption: Logical relationships of analytical techniques.

References

• 1. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 2. agilent.com [agilent.com]
• 3. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [restek.com]
• 4. tools.thermofisher.com [tools.thermofisher.com]
• 5. perlan.com.pl [perlan.com.pl]
• 6. Preparation of fatty acid methyl esters for gas-chromatographic analysis of marine lipids: insight studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
• 9. merckmillipore.com [merckmillipore.com]
• 10. gcms.cz [gcms.cz]
• 11. agilent.com [agilent.com]
• 12. Gas chromatographic quantification of fatty acid methyl esters: flame ionization detection vs. electron impact mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. agilent.com [agilent.com]
• 14. shimadzu.com [shimadzu.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. agilent.com [agilent.com]
• 17. Fatty Acid Methyl Ester analysis by Gas Chromatography [sigmaaldrich.com]
• 18. docs.nrel.gov [docs.nrel.gov]
• 19. scispace.com [scispace.com]
• 20. aocs.org [aocs.org]
• 21. Determination of the content of fatty acid methyl esters (FAME) in biodiesel samples obtained by esterification using 1H-NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming challenges in the chromatographic identification of Methyl 7(Z)-hexadecenoate.

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the chromatographic identification of Methyl 7(Z)-hexadecenoate.

Frequently Asked Questions (FAQs)

Q1: What is Methyl 7(Z)-hexadecenoate?

Methyl 7(Z)-hexadecenoate is the methyl ester of 7(Z)-hexadecenoic acid, a monounsaturated omega-9 fatty acid. It is a positional isomer of the more common palmitoleic acid (9Z-hexadecenoic acid). Accurate identification is crucial due to the varying biological activities of different fatty acid isomers.

Q2: What are the main challenges in the chromatographic identification of Methyl 7(Z)-hexadecenoate?

The primary challenge is achieving chromatographic separation from its positional and geometric (cis/trans) isomers, which often have very similar physical and chemical properties. Co-elution with other C16:1 isomers, such as Methyl 9(Z)-hexadecenoate (methyl palmitoleate), is a common issue that can lead to misidentification and inaccurate quantification.

Q3: Which type of gas chromatography (GC) column is best suited for separating C16:1 FAME isomers?

Highly polar capillary columns are recommended for the separation of fatty acid methyl ester (FAME) isomers. Columns with a stationary phase of high-percentage cyanopropylsiloxane (e.g., SP-2560, Rt-2560) are a popular choice.[1] Ionic liquid (IL) stationary phases (e.g., SLB-IL111) have also shown excellent selectivity for FAME isomers.[2]

Q4: Is derivatization necessary for the identification of Methyl 7(Z)-hexadecenoate?

While analysis of the underivatized free fatty acid is possible, it is generally not recommended due to the high polarity of these compounds, which can lead to poor peak shape and adsorption issues on the GC column. Esterification to its methyl ester (FAME) is the standard procedure to increase volatility and improve chromatographic performance.[3] For unambiguous determination of the double bond position using mass spectrometry, further derivatization to dimethyl disulfide (DMDS) adducts is a highly effective technique.[4][5]

Q5: Can Liquid Chromatography (LC) be used for the analysis of Methyl 7(Z)-hexadecenoate?

Yes, High-Performance Liquid Chromatography (HPLC) can be used for the analysis of fatty acid methyl esters. Reversed-phase columns, such as C18, are typically employed. However, achieving the same level of resolution for positional and geometric isomers as in high-resolution gas chromatography can be challenging.

Troubleshooting Guide

Problem: Poor Peak Resolution or Co-elution of Peaks

Q: My chromatogram shows a single broad peak in the C16:1 region, but I suspect there are multiple isomers. How can I improve the separation?

A:

• Optimize the Temperature Program: A slow temperature ramp rate (e.g., 1-2°C/min) through the elution range of C16:1 isomers can significantly improve separation.[1] Isothermal analysis at an optimized temperature may also enhance the resolution of specific isomer pairs.

• Select a Highly Polar GC Column: If you are not already using one, switch to a highly polar cyanopropyl (e.g., SP-2560) or an ionic liquid (e.g., SLB-IL111) capillary column.[2][6] Longer columns (e.g., 100m) generally provide better resolution.

• Reduce Injection Volume: Overloading the column can lead to peak broadening and poor resolution. Try reducing the injection volume or diluting the sample.

• Check Carrier Gas Flow Rate: Ensure the carrier gas flow rate is optimal for your column dimensions and carrier gas type (e.g., helium or hydrogen).

Problem: Inaccurate Quantification

Q: I am concerned about the accuracy of my quantitative results for Methyl 7(Z)-hexadecenoate. What could be the issue?

A:

• Co-elution with Other Isomers: As mentioned above, co-elution is a major source of error in quantification. Ensure baseline separation of your target analyte from other peaks.

• Use of an Appropriate Internal Standard: Use an internal standard that is structurally similar to the analyte but does not co-elute with any sample components. A C17:0 or C19:0 FAME is often a good choice.

• Calibration Curve: Construct a multi-point calibration curve using a certified reference standard of Methyl 7(Z)-hexadecenoate to ensure linearity over the concentration range of your samples.

• Injector Discrimination: Ensure your injector temperature is optimized to prevent discrimination against higher boiling point FAMEs.

Problem: Ambiguous Mass Spectrum

Q: The mass spectrum of my peak is consistent with a C16:1 methyl ester, but I cannot confirm the position of the double bond. What can I do?

A:

• DMDS Derivatization: Derivatize your FAME sample with dimethyl disulfide (DMDS). The resulting adducts will produce characteristic fragmentation patterns in the mass spectrometer that reveal the original position of the double bond.[4][5]

• Mass Spectral Library Comparison: Compare your experimental mass spectrum with a reliable mass spectral library (e.g., NIST, Wiley). However, be aware that mass spectra of positional isomers are often very similar.

Experimental Protocols

Protocol 1: Fatty Acid Extraction and Methylation

This protocol describes a general procedure for the extraction of total lipids and their subsequent conversion to fatty acid methyl esters (FAMEs).

• Lipid Extraction (Folch Method):

  • Homogenize the sample in a chloroform (B151607):methanol (2:1, v/v) solution.

  • Filter the homogenate to remove solid debris.

  • Add 0.2 volumes of a 0.9% NaCl solution to the filtrate and vortex thoroughly.

  • Centrifuge to separate the layers. The lower chloroform layer contains the lipids.

  • Carefully collect the lower chloroform layer and evaporate the solvent under a stream of nitrogen.

• Transesterification to FAMEs:

  • To the dried lipid extract, add 2 mL of 1.25 M methanolic HCl.

  • Incubate at 80°C for 1 hour.

  • Cool the reaction mixture to room temperature.

  • Add 1 mL of hexane (B92381) and 1 mL of water, and vortex.

  • Centrifuge to separate the layers.

  • The upper hexane layer containing the FAMEs is collected for GC analysis.

Protocol 2: Dimethyl Disulfide (DMDS) Derivatization for Double Bond Location

This protocol is for the derivatization of monounsaturated FAMEs to determine the position of the double bond by GC-MS.

• Reaction Setup:

  • In a small vial, dissolve approximately 1 mg of the FAME sample in 100 µL of hexane.

  • Add 100 µL of dimethyl disulfide (DMDS).

  • Add 50 µL of a 60 mg/mL solution of iodine in diethyl ether.

  • Cap the vial tightly and heat at 40°C for 15-30 minutes.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Add 1 mL of hexane.

  • Add a sufficient amount of 5% aqueous sodium thiosulfate (B1220275) solution to decolorize the iodine and vortex.

  • Centrifuge to separate the layers.

  • The upper hexane layer containing the DMDS adducts is ready for GC-MS analysis.

Data Presentation

Table 1: Typical GC Conditions for C16:1 FAME Isomer Analysis

Parameter	Recommended Setting
GC Column	Highly polar cyanopropylsiloxane (e.g., SP-2560, 100m x 0.25mm, 0.2µm) or Ionic Liquid (e.g., SLB-IL111)
Carrier Gas	Helium or Hydrogen
Inlet Temperature	250 °C
Injection Mode	Split (e.g., 50:1 or 100:1)
Oven Program	Initial Temp: 140°C (hold 5 min), Ramp: 2°C/min to 240°C (hold 10 min)
Detector	Flame Ionization Detector (FID) or Mass Spectrometer (MS)
Detector Temp	260 °C (FID)

Table 2: Characteristic Mass Spectral Fragments of DMDS Adducts of C16:1 Isomers

Isomer (Double Bond Position)	Key Fragment 1 (m/z)	Key Fragment 2 (m/z)	Interpretation
Methyl 7(Z)-hexadecenoate	145	217	Cleavage between C7 and C8
Methyl 9(Z)-hexadecenoate (Palmitoleate)	173	189	Cleavage between C9 and C10
Methyl 6(Z)-hexadecenoate	129	231	Cleavage between C6 and C7

Visualizations

Caption: Troubleshooting workflow for Methyl 7(Z)-hexadecenoate identification.

Caption: Experimental workflow for the analysis of Methyl 7(Z)-hexadecenoate.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [restek.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Comparison of GC stationary phases for the separation of fatty acid methyl esters in biodiesel fuels - PubMed [pubmed.ncbi.nlm.nih.gov]

How to improve GC separation of FAME isomers like Methyl 7(Z)-hexadecenoate.

Welcome to the technical support center for the analysis of Fatty Acid Methyl Esters (FAMEs). This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the gas chromatography (GC) separation of challenging FAME isomers, including positional isomers like Methyl 7(Z)-hexadecenoate.

Frequently Asked Questions (FAQs)

Q1: Why is the GC separation of FAME isomers like Methyl 7(Z)-hexadecenoate so challenging?

A1: The separation of FAME isomers is difficult because they often have very similar physical and chemical properties, such as boiling points and polarity.[1] Isomers, particularly positional (e.g., 7(Z) vs. 9(Z)) and geometric (cis/trans) isomers, require highly selective GC stationary phases to achieve baseline resolution. Standard non-polar columns, which separate primarily by boiling point, are typically insufficient for this task.[2]

Q2: What is the single most critical factor for improving the GC separation of FAME isomers?

A2: The most critical factor is the selection of the correct GC column, specifically the stationary phase.[3] For resolving complex FAME isomers, highly polar cyanopropyl silicone phases are the industry standard and are essential for separating compounds based on the degree of unsaturation and the position and configuration (cis/trans) of double bonds.[3][4][5]

Q3: What are the main types of GC stationary phases used for FAME analysis?

A3: There are two primary categories of stationary phases used for FAME analysis:

• Highly Polar Phases: These are typically cyanopropyl-based columns (e.g., CP-Sil 88, HP-88, Rt-2560, DB-FastFAME).[4][5][6][7] They are the columns of choice for separating cis/trans and positional FAME isomers, which is a requirement for many regulatory methods.[4][8]

• Polyethylene Glycol (PEG) Phases: Also known as WAX columns (e.g., FAMEWAX), these are polar columns effective at separating FAMEs by carbon chain length and degree of unsaturation. However, they are generally not suitable for resolving geometric (cis/trans) isomers.[3][4]

Q4: How does column length impact the separation of FAME isomers?

A4: Column length directly affects chromatographic efficiency and, therefore, resolution.[9]

• Longer columns (e.g., 100 m - 200 m) provide higher efficiency and are necessary for resolving very complex mixtures of FAME isomers, such as the C18:1 cluster.[4][5][10] The trade-off is significantly longer analysis times.[4][8]

• Shorter columns (e.g., 10 m - 30 m) offer much faster analysis times.[1][8] Modern, highly efficient columns can provide adequate separation for many standard FAME mixtures in a fraction of the time required by longer columns.[1][4]

Troubleshooting Guide

Q5: My positional isomers (e.g., Methyl 7(Z)-hexadecenoate and Methyl 9(Z)-hexadecenoate) are co-eluting. How can I improve the resolution?

A5: To improve the separation of positional isomers, consider the following steps, starting with the most impactful:

• Verify Column Choice: Ensure you are using a highly polar cyanopropyl column (e.g., HP-88, CP-Sil 88, or equivalent). These phases provide the necessary selectivity for positional isomers.[4][5]

• Increase Column Length: If using a shorter column, switching to a longer column (e.g., from 60 m to 100 m or longer) will increase the overall efficiency and improve resolution.[5][10]

• Optimize Oven Temperature Program: Decrease the temperature ramp rate (e.g., from 5 °C/min to 2 °C/min). A slower ramp increases the interaction time of the analytes with the stationary phase, which can enhance separation.

• Reduce Carrier Gas Flow Rate: Lower the carrier gas flow rate towards the optimal linear velocity for your column and carrier gas (He, H₂, or N₂). This maximizes column efficiency, although it may increase analysis time.[9] Nitrogen can provide the highest efficiency but is the slowest.[1]

Q6: My cis and trans isomers are not separating. What is the solution?

A6: The separation of cis and trans isomers is a classic challenge in FAME analysis. The definitive solution is to use a GC column with a high-cyanopropyl content stationary phase.[6][8] Columns like the Agilent J&W Select FAME or Restek Rt-2560 are specifically designed and tested for optimal separation of cis/trans FAMEs, particularly C18 isomers.[5][10] On these columns, trans isomers typically elute before their corresponding cis isomers.[5] PEG or WAX columns are not suitable for this type of separation.[3]

Q7: My total analysis time is over an hour. How can I speed it up without sacrificing critical resolution?

A7: Reducing analysis time is a common goal to increase sample throughput. Here are several effective strategies:

• Switch to a Faster Column: Modern columns, such as the Agilent DB-FastFAME or Thermo TR-FAME, are engineered to provide separations comparable to traditional 100 m columns in significantly less time.[1][6]

• Use a Shorter, Narrow-Bore Column: A 10 m x 0.10 mm I.D. column can increase sample throughput by up to 400% compared to a 100 m column.[1] Note that this requires smaller injection volumes or higher split ratios to avoid column overload.[11]

• Change Carrier Gas to Hydrogen: Hydrogen allows for faster optimal linear velocities than helium, reducing run times without a proportional loss in efficiency.

• Increase Temperature Ramp Rate: A faster oven temperature program will cause analytes to elute sooner.[11] This may reduce resolution, so it's a trade-off that must be evaluated for your specific sample.

Q8: I am observing poor peak shapes (tailing or fronting). What are the common causes?

A8: Poor peak shape can be caused by several factors:

• Column Overload: Injecting too much sample onto the column is a common cause of fronting. This is particularly relevant for narrow-bore columns.[9] Try increasing the split ratio or diluting the sample.

• Column Contamination or Degradation: Active sites in the inlet liner or on the column itself can cause peak tailing. Perform inlet maintenance (replace the liner and septum) and bake out the column according to the manufacturer's instructions.

• Improper Derivatization: Incomplete conversion of fatty acids to FAMEs can leave behind polar, underivatized acids that exhibit poor peak shape. Review and optimize your sample preparation protocol.

Data Presentation: GC Column Comparison

The table below summarizes key characteristics of GC columns commonly used for FAME isomer analysis.

Column Type	Stationary Phase	Polarity	Max Temperature (°C)	Primary Application
HP-88 / CP-Sil 88	High-cyanopropyl siloxane	Very High	250	Detailed separation of cis/trans and positional isomers.[4]
Rt-2560	Biscyanopropyl polysiloxane	Very High	250	High-resolution separation of cis/trans FAME isomers.[5]
Select FAME	Tuned cyanopropyl	Very High	275-290	Optimized for C18 cis/trans isomer separations with low bleed.[10][12]
DB-FastFAME	Mid-content cyanopropyl	High	-	Rapid analysis of complex FAMEs, including cis/trans isomers.[6][8]
FAMEWAX / DB-FATWAX	Polyethylene Glycol (PEG)	High	-	Separation by carbon number and unsaturation; not for cis/trans.[4]

Experimental Protocols

Protocol: High-Resolution FAME Isomer Analysis by GC-FID

This protocol provides a starting point for separating a complex mixture of FAMEs, including C16:1 isomers, on a high-polarity cyanopropyl column.

1. Instrumentation and Consumables:

• Gas Chromatograph: Agilent 7890 GC or equivalent, equipped with a Flame Ionization Detector (FID).[8]

• Column: Agilent J&W HP-88 (100 m, 0.25 mm ID, 0.20 µm film thickness) or Restek Rt-2560 (100 m, 0.25 mm ID, 0.20 µm).[5]

• Injector: Split/Splitless inlet with a deactivated glass liner.

• Carrier Gas: Helium or Hydrogen, high purity.

• Sample: FAMEs dissolved in a nonpolar solvent like hexane (B92381) or heptane.

2. GC Method Parameters:

Parameter	Setting	Rationale
Inlet Temperature	250 °C	Ensures rapid vaporization of the sample.
Injection Volume	1 µL	Standard volume; adjust based on concentration.
Split Ratio	100:1	Prevents column overload and ensures sharp peaks.[11]
Carrier Gas	Helium	Inert and provides good efficiency.
Constant Flow Rate	1.0 mL/min	Provides consistent separation.
Oven Program	100 °C (hold 4 min), then 3 °C/min to 240 °C (hold 15 min)	A slow ramp rate is crucial for resolving closely eluting isomers.
Detector	FID
FID Temperature	260 °C	Must be hotter than the final oven temperature to prevent condensation.
Hydrogen Flow	30 mL/min
Air Flow	400 mL/min
Makeup Gas (N₂)	25 mL/min

3. Procedure:

• Sample Preparation: Ensure fatty acids are completely derivatized to FAMEs.

• Instrument Setup: Install the column and condition it according to the manufacturer's guidelines to ensure low bleed.

• Method Programming: Enter the GC parameters from the table above into the instrument control software.

• Sequence Setup: Load samples, standards, and blanks into the autosampler.

• Run Sequence: Start the analysis.

• Data Analysis: Identify peaks by comparing retention times with a known FAME standard mixture. Integrate peaks to determine relative abundance.

Visualizations

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. FAME analysis via boiling point separation - any advice? - Chromatography Forum [chromforum.org]
• 3. benchchem.com [benchchem.com]
• 4. agilent.com [agilent.com]
• 5. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [restek.com]
• 6. agilent.com [agilent.com]
• 7. gcms.labrulez.com [gcms.labrulez.com]
• 8. gcms.cz [gcms.cz]
• 9. gcms.cz [gcms.cz]
• 10. agilent.com [agilent.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. selectscience.net [selectscience.net]

Technical Support Center: GC-MS Analysis of Fatty Acid Methyl Esters (FAMEs)

Welcome to the technical support center for resolving common issues in the GC-MS analysis of Fatty Acid Methyl Esters (FAMEs). This guide provides troubleshooting advice and frequently asked questions (FAQs) to help you resolve challenges such as peak co-elution, specifically for compounds like Methyl 7(Z)-hexadecenoate.

Troubleshooting Guide: Resolving Peak Co-elution

Issue: Methyl 7(Z)-hexadecenoate is co-eluting with another compound, leading to poor quantification and identification.

This is a common challenge in FAME analysis, where complex mixtures can make complete separation difficult.[1] The following steps provide a systematic approach to troubleshoot and resolve this issue.

Step 1: Initial Assessment & Confirmation

Question: How can I confirm that I have a co-elution problem?

Answer: First, identify the suspected co-eluting peak. On highly polar cyanopropyl siloxane columns (e.g., HP-88), Methyl 7(Z)-hexadecenoate (C16:1n-9) may co-elute with other unsaturated or branched-chain FAMEs.[1]

• Visual Inspection of the Peak: Look for signs of asymmetry in your chromatogram. A "shoulder" on the peak or two merged peaks are strong indicators of co-elution.[2]

• Mass Spectrometry (MS) Confirmation: If you are using a GC-MS system, you can confirm co-elution by examining the mass spectra across the peak.[1][2] If the mass spectral profiles shift across the peak, it is likely that more than one compound is present.[2] Even if the peaks are not fully resolved chromatographically, quantification may still be possible by using unique ions for each compound in the mass spectrometer.[3]

Step 2: Method Optimization

If co-elution is confirmed, the next step is to optimize your GC method parameters.

Question: How can I optimize my temperature program to resolve co-eluting peaks?

Answer: The temperature program is a powerful tool for improving separation.[4]

• Lower the Initial Temperature: Starting the oven at a lower temperature can improve the separation of early-eluting peaks.[1][5]

• Reduce the Ramp Rate: A slower temperature ramp rate increases the interaction time of analytes with the stationary phase, which can significantly improve resolution.[1][5] Be aware that this will also increase the total run time.[1]

• Introduce an Isothermal Hold: An isothermal hold at a temperature just below the elution temperature of the co-eluting pair can enhance their separation.[1]

Question: Can adjusting the carrier gas flow rate help with co-elution?

Answer: Yes. Optimizing the carrier gas flow rate (or linear velocity) for your specific column dimensions and carrier gas (Helium, Hydrogen, or Nitrogen) can improve peak efficiency and resolution.[1]

Step 3: Column Selection

The choice of GC column is critical for FAME analysis.[1]

Question: What type of GC column is best for separating FAMEs like Methyl 7(Z)-hexadecenoate?

Answer: For complex FAME mixtures and the separation of geometric (cis/trans) isomers, highly polar stationary phases are recommended.[6][7][8]

• Cyanopropyl Columns: Columns with a high cyanopropyl content, such as HP-88, DB-23, and Rt-2560, are excellent for resolving positional and geometric FAME isomers.[6][7][8] They provide increased selectivity for unsaturated compounds.[9][10]

• Polyethylene Glycol (WAX) Columns: Columns like DB-Wax are useful for general FAME analysis, but they typically do not separate cis and trans isomers.[6]

The following table summarizes the characteristics of common stationary phases for FAME analysis:

Stationary Phase Type	Polarity	Recommended For	Not Recommended For
Cyanopropyl (e.g., HP-88, DB-23)	High	Complex FAME mixtures, cis/trans isomer separation.[6][7][8]	General screening where isomer separation is not critical.
Polyethylene Glycol (WAX)	High	General FAME analysis from C4 to C24.[6]	Separation of cis and trans isomers.[6]
5% Phenyl / 95% Methylpolysiloxane	Low/Non-polar	Not ideal for complex FAME separations.	Separation of unsaturated and isomeric FAMEs.[9][10]

Step 4: Sample Preparation & Derivatization

Proper derivatization is crucial for successful GC-MS analysis of fatty acids.

Question: Why is derivatization necessary for fatty acid analysis?

Answer: Free fatty acids are highly polar and have low volatility, which can lead to poor peak shape and inaccurate quantification in GC.[11][12] Derivatization converts them into more volatile and less polar derivatives, most commonly Fatty Acid Methyl Esters (FAMEs).[11][13] This process neutralizes the polar carboxyl group, allowing for separation based on boiling point, degree of unsaturation, and molecular geometry.[11]

Question: What are the common methods for preparing FAMEs?

Answer: The most common methods are acid-catalyzed and base-catalyzed esterification/transesterification.[11]

• Acid-Catalyzed Esterification (e.g., using BF3 or HCl in methanol): This method is effective for both free fatty acids and glycerolipids.[14]

• Base-Catalyzed Transesterification (e.g., using NaOH or KOH in methanol): This is a very fast method but does not work on free fatty acids.[14]

Experimental Protocols

Protocol 1: Acid-Catalyzed Esterification using Boron Trifluoride (BF3)-Methanol

This protocol is a widely used method for preparing FAMEs.

Materials:

• Sample containing fatty acids (1-25 mg)

• BF3-Methanol solution (12-14% w/w)

• Hexane (B92381)

• Saturated Sodium Chloride (NaCl) solution

• Anhydrous Sodium Sulfate (B86663) (Na2SO4)

• Micro reaction vessel (5-10 mL)

Procedure:

• Weigh 1-25 mg of the sample into a micro reaction vessel.[13]

• Add 2 mL of BF3-Methanol solution.[13]

• Heat the vessel at 60°C for 5-10 minutes. Derivatization times may need to be optimized.[12][13]

• Cool the vessel to room temperature.

• Add 1 mL of water and 1 mL of hexane.[13]

• Shake the vessel vigorously to extract the FAMEs into the hexane layer.[13]

• Allow the layers to separate.

• Carefully transfer the upper hexane layer to a clean vial containing anhydrous sodium sulfate to remove any residual water.[13]

• The sample is now ready for GC-MS analysis.

Frequently Asked Questions (FAQs)

Q1: My peaks are tailing. What could be the cause?

• A1: Peak tailing for FAMEs can be caused by several factors:

  • Incomplete Derivatization: If the fatty acids are not fully converted to their methyl esters, the remaining free carboxyl groups can interact with the column, causing tailing.[12]

  • Active Sites in the Inlet or Column: The GC inlet liner or the column itself may have active sites that interact with the analytes. Consider using a deactivated liner and a high-quality, inert column.[15]

  • Column Contamination: Buildup of non-volatile residues on the column can lead to poor peak shape.

Q2: I am seeing broad or split peaks. What should I check?

• A2:

  • Improper Column Installation: Ensure the column is installed correctly in the inlet and detector.[15]

  • Sample Overload: Injecting too much sample can overload the column, leading to fronting or broadened peaks.[15] Try reducing the injection volume or increasing the split ratio.[15]

  • Condensation: The injector or column temperature may be too low, causing the sample to condense.[15]

Q3: Can I use a non-polar column for FAME analysis?

• A3: While you can analyze FAMEs on a non-polar column (like a 5% phenyl / 95% methyl), it is generally not recommended for complex samples or when isomer separation is required.[9][10] Polar columns, especially those with cyanopropyl stationary phases, offer much greater selectivity for these compounds.[9][10]

Visualized Workflows

Caption: A logical workflow for troubleshooting peak co-elution in GC-MS.

Caption: A simplified workflow for the acid-catalyzed derivatization of fatty acids.

References

• 1. benchchem.com [benchchem.com]
• 2. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 3. Co-eluting peaks in GC/MS - Chromatography Forum [chromforum.org]
• 4. agilent.com [agilent.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. agilent.com [agilent.com]
• 7. Comparison of GC stationary phases for the separation of fatty acid methyl esters in biodiesel fuels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [restek.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Derivatization techniques for free fatty acids by GC [restek.com]
• 13. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 14. agilent.com [agilent.com]
• 15. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Optimization of mass spectrometry parameters for Methyl 7(Z)-hexadecenoate detection.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of mass spectrometry parameters for the detection of Methyl 7(Z)-hexadecenoate. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the molecular weight of Methyl 7(Z)-hexadecenoate?

A1: The molecular weight of Methyl 7(Z)-hexadecenoate (C₁₇H₃₂O₂) is approximately 268.43 g/mol .[1][2][3] Its monoisotopic mass is 268.24023 Da.[1]

Q2: What are the most common analytical methods for the detection of Methyl 7(Z)-hexadecenoate?

A2: The most common methods are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), often with tandem mass spectrometry (MS/MS) for enhanced specificity and sensitivity. GC-MS is widely used for the analysis of Fatty Acid Methyl Esters (FAMEs) due to their volatility.[4]

Q3: Why is derivatization to a methyl ester necessary for GC-MS analysis?

A3: Derivatization of the parent fatty acid, (Z)-hexadec-7-enoic acid, to its methyl ester increases the volatility and thermal stability of the analyte, making it suitable for GC analysis. This process also improves chromatographic peak shape.

Q4: What are the expected precursor and product ions for Methyl 7(Z)-hexadecenoate in MS/MS analysis?

A4: In positive ion mode, the precursor ion is typically the protonated molecule [M+H]⁺ with an m/z of approximately 269.25.[1] Common product ions can be observed at m/z 237.4, 219.3, and 260.2, resulting from neutral losses.[1] The fragmentation pattern can help in structural elucidation.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the analysis of Methyl 7(Z)-hexadecenoate.

GC-MS Analysis

Issue 1: Poor Peak Shape (Tailing or Fronting)

• Possible Cause A: Active Sites in the GC System: Free silanol (B1196071) groups in the injector liner, column, or detector can interact with the analyte, causing peak tailing.

  • Solution: Use a deactivated injector liner. Ensure the column is properly conditioned. Trim the first few centimeters of the column to remove any active sites that may have developed.

• Possible Cause B: Improper Column Installation: Incorrect column insertion depth into the injector or detector can create dead volumes, leading to peak distortion.

  • Solution: Follow the manufacturer's instructions for the correct column installation depth for your specific GC model.

• Possible Cause C: Inappropriate Oven Temperature Program: A ramp rate that is too fast or an initial temperature that is too high can lead to poor peak shape.

  • Solution: Optimize the oven temperature program. Start with a lower initial temperature and a slower ramp rate to ensure proper focusing of the analyte on the column.

Issue 2: Low Signal Intensity or Poor Sensitivity

• Possible Cause A: Inefficient Derivatization: Incomplete conversion of the fatty acid to its methyl ester will result in a lower signal for the target analyte.

  • Solution: Ensure the derivatization reaction goes to completion. Optimize the reaction time, temperature, and reagent concentrations.

• Possible Cause B: Leak in the GC-MS System: A leak in the system can lead to a loss of sample and a decrease in sensitivity.

  • Solution: Perform a leak check of the entire system, including the injector, column fittings, and the interface to the mass spectrometer.

• Possible Cause C: Suboptimal MS Parameters: Incorrect ion source temperature, electron energy, or detector voltage can reduce sensitivity.

  • Solution: Tune the mass spectrometer according to the manufacturer's recommendations. Optimize the source parameters for the specific analyte.

LC-MS (ESI) Analysis

Issue 1: Ion Suppression

• Possible Cause A: Matrix Effects: Co-eluting compounds from the sample matrix can compete with the analyte for ionization, reducing its signal intensity.

  • Solution: Improve sample preparation to remove interfering matrix components. Use a more efficient chromatographic separation to resolve the analyte from co-eluting species. Consider using a deuterated internal standard to compensate for matrix effects.

• Possible Cause B: High Analyte Concentration: At high concentrations, self-suppression can occur.

  • Solution: Dilute the sample to a concentration range where the response is linear.

Issue 2: Inconsistent Retention Times

• Possible Cause A: Unstable Mobile Phase Composition: Fluctuations in the mobile phase composition can lead to shifts in retention time.

  • Solution: Ensure the mobile phase is properly mixed and degassed. Use high-purity solvents.

• Possible Cause B: Column Degradation: The stationary phase of the column can degrade over time, affecting its retention characteristics.

  • Solution: Use a guard column to protect the analytical column. Replace the analytical column if performance deteriorates significantly.

Quantitative Data Summary

The following tables provide recommended starting parameters for the analysis of Methyl 7(Z)-hexadecenoate. These parameters should be optimized for your specific instrument and experimental conditions.

Table 1: Recommended GC-MS Parameters

Parameter	Recommended Value
GC Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	250 °C
Injection Mode	Splitless (or split, depending on concentration)
Oven Program	60°C (1 min), then 10°C/min to 280°C (15 min)[3]
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Ion Source Temp.	230 °C
Electron Energy	70 eV
Mass Range (Scan)	m/z 50-350

Table 2: Recommended ESI-MS/MS Parameters

Parameter	Recommended Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	120 °C
Desolvation Temp.	350 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	600 L/hr
Precursor Ion (m/z)	269.25
Product Ions (m/z)	237.4, 219.3, 260.2 (Optimization of collision energy is required)[1]
Collision Gas	Argon

Experimental Protocols

Protocol 1: Sample Preparation and Derivatization for GC-MS

• Lipid Extraction: Extract total lipids from the sample using a modified Folch method with chloroform:methanol (2:1, v/v).

• Saponification: To the dried lipid extract, add 2 mL of 0.5 M NaOH in methanol. Heat at 100°C for 5 minutes.

• Methylation: Cool the sample and add 2 mL of 14% boron trifluoride (BF₃) in methanol. Heat at 100°C for 5 minutes.

• Extraction of FAMEs: After cooling, add 2 mL of hexane (B92381) and 2 mL of saturated NaCl solution. Vortex thoroughly.

• Sample Collection: Centrifuge to separate the layers and collect the upper hexane layer containing the FAMEs.

• Drying: Dry the hexane extract over anhydrous sodium sulfate.

• Analysis: The sample is now ready for injection into the GC-MS.

Protocol 2: LC-MS Analysis of Methyl 7(Z)-hexadecenoate

• Sample Preparation: The extracted and derivatized sample from Protocol 1 can be used. Evaporate the hexane and reconstitute the sample in a solvent compatible with the LC mobile phase (e.g., acetonitrile:isopropanol).

• Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with a suitable percentage of B, and increase linearly to elute the analyte. A typical gradient might be from 60% B to 95% B over 10 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

• MS Detection:

  • Use the parameters outlined in Table 2 as a starting point.

  • Perform a precursor ion scan to confirm the m/z of [M+H]⁺.

  • Perform a product ion scan to identify the major fragment ions.

  • Optimize the collision energy for the most abundant and specific product ions to develop a Multiple Reaction Monitoring (MRM) method for quantification.

Visualizations

Caption: Experimental workflow for the analysis of Methyl 7(Z)-hexadecenoate.

Caption: Troubleshooting logic for poor mass spectrometry signal.

References

• 1. methyl (Z)-7-hexadecenoate | C17H32O2 | CID 14029831 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nmppdb.com.ng [nmppdb.com.ng]
• 3. 7-Hexadecenoic acid, methyl ester, (Z)- [webbook.nist.gov]
• 4. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]

Proper storage and handling for Methyl 7(Z)-hexadecenoate standards to ensure stability.

This technical support center provides guidance on the proper storage, handling, and troubleshooting for Methyl 7(Z)-hexadecenoate standards to ensure their stability and integrity in research and drug development applications.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Methyl 7(Z)-hexadecenoate standards?

For long-term stability, Methyl 7(Z)-hexadecenoate standards should be stored in a freezer at -20°C.[1] The standard is often supplied as a neat oil or in a solvent such as ethanol.[1][2] To prevent oxidation, it is advisable to store the standard under an inert atmosphere (e.g., argon or nitrogen) and in dark containers.[3]

Q2: What is the expected shelf-life of Methyl 7(Z)-hexadecenoate under proper storage conditions?

When stored at -20°C, the stability of Methyl 7(Z)-hexadecenoate is guaranteed for at least two years.[1] However, proper handling is crucial to achieving this shelf-life.

Q3: Can I store Methyl 7(Z)-hexadecenoate at 4°C for short-term use?

While freezer storage at -20°C is recommended for long-term stability, short-term storage at 4°C is generally acceptable for working solutions that will be used within a few days. However, for unsaturated fatty acid methyl esters, the risk of oxidation increases at higher temperatures.

Q4: How should I handle the Methyl 7(Z)-hexadecenoate standard upon receiving it?

Upon receipt, immediately place the standard in a freezer at -20°C.[1] If the standard is in a solvent, ensure the container is tightly sealed to prevent solvent evaporation.

Q5: What are the signs of degradation for Methyl 7(Z)-hexadecenoate?

Degradation of unsaturated fatty acid methyl esters is primarily due to oxidation.[1] Signs of degradation can include an increase in peroxide value, changes in viscosity, and the appearance of off-odors.[1] In chromatographic analysis, degradation may manifest as the appearance of extraneous peaks, a decrease in the main peak area, or peak tailing.

Q6: Is it acceptable to subject the standard to multiple freeze-thaw cycles?

While it is a common practice to freeze fatty acid methyl ester standards, repeated freeze-thaw cycles should be minimized. To avoid this, it is recommended to aliquot the standard into smaller, single-use vials upon first use. If you must use a vial multiple times, ensure it is brought to room temperature and homogenized by gentle vortexing before taking a sample.[3]

Data Presentation

Parameter	Recommended Condition	Expected Stability	Reference
Storage Temperature	-20°C (Freezer)	≥ 2 years	[1]
Atmosphere	Inert Gas (Argon, Nitrogen)	Enhanced stability by minimizing oxidation	[3]
Light Exposure	Amber vials or stored in the dark	Prevents light-induced degradation	[4]
Supplied Form	Neat oil or in solution (e.g., ethanol)	Solution can aid in handling and dilution	[1][5]

Experimental Protocols

Protocol for Preparation of Stock and Working Solutions

• Equilibration: Remove the Methyl 7(Z)-hexadecenoate standard from the -20°C freezer and allow it to equilibrate to room temperature for at least 30 minutes.

• Homogenization: If the standard was previously frozen, gently vortex the vial for 30 seconds to ensure homogeneity.

• Stock Solution Preparation:

  • If the standard is a neat oil, accurately weigh a specific amount into a volumetric flask.

  • If the standard is in a pre-made solution, calculate the required volume for your desired stock concentration.

  • Use a high-purity solvent such as hexane, ethanol, or another solvent compatible with your analytical method.[2][3]

  • Fill the volumetric flask to the mark with the chosen solvent and mix thoroughly.

• Working Solution Preparation:

  • Perform serial dilutions from the stock solution to achieve the desired concentrations for your calibration curve or experiments.

  • Use calibrated micropipettes and fresh pipette tips for each dilution to ensure accuracy.

• Storage of Solutions:

  • Store stock and working solutions at -20°C in tightly sealed amber vials to protect from light and prevent solvent evaporation.

  • If possible, overlay the solution with an inert gas before sealing.

Troubleshooting Guides

Issue: Poor Peak Shape (Tailing) in Gas Chromatography (GC) Analysis

• Possible Cause 1: Active Sites in the GC System.

  • Solution: Active sites in the injector liner, column, or detector can interact with the analyte. Deactivated liners and columns are recommended. If tailing suddenly appears, consider cleaning the injector, replacing the septum and liner, and conditioning the column.[4][6]

• Possible Cause 2: Column Contamination.

  • Solution: High molecular weight residues from previous injections can accumulate at the head of the column. Try baking out the column at a high temperature (within its specified limits) or removing the first few centimeters of the column.[5]

• Possible Cause 3: Incompatible Solvent.

  • Solution: Ensure the solvent used to dissolve the standard is compatible with the GC column's stationary phase.

Issue: Ghost Peaks Appearing in the Chromatogram

• Possible Cause 1: Carryover from a Previous Injection.

  • Solution: High concentrations of the standard or sample matrix can lead to carryover. Run a solvent blank after a high-concentration sample to check for residual peaks. Extend the run time or increase the final oven temperature to ensure all components elute.[5]

• Possible Cause 2: Septum Bleed.

  • Solution: Pieces of the septum can fall into the injector and degrade, causing ghost peaks. Use high-quality septa and replace them regularly.

• Possible Cause 3: Contaminated Carrier Gas.

  • Solution: Ensure high-purity carrier gas and that the gas lines and traps are functioning correctly.

Issue: Poor Reproducibility of Peak Areas

• Possible Cause 1: Inconsistent Injection Volume.

  • Solution: Use an autosampler for precise and reproducible injections. If performing manual injections, ensure a consistent technique. Check the syringe for any damage or air bubbles.

• Possible Cause 2: Standard Degradation.

  • Solution: If the standard has been stored improperly or for an extended period, it may have degraded. Prepare fresh working solutions from a new aliquot of the stock standard.

• Possible Cause 3: Leaks in the GC System.

  • Solution: Perform a leak check of the injector, detector, and column fittings. Leaks can lead to inconsistent flow rates and sample loss.

Visualizations

Caption: Workflow for preparing and using Methyl 7(Z)-hexadecenoate standards.

Caption: Decision tree for troubleshooting poor chromatographic performance.

References

• 1. researchgate.net [researchgate.net]
• 2. caymanchem.com [caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. chromforum.org [chromforum.org]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]

Best practices to avoid contamination in Methyl 7(Z)-hexadecenoate trace analysis.

Welcome to the technical support center for the trace analysis of Methyl 7(Z)-hexadecenoate. This resource is designed for researchers, scientists, and drug development professionals to provide best practices, troubleshooting guidance, and answers to frequently asked questions to ensure the accuracy and reliability of your analytical results.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of contamination in Methyl 7(Z)-hexadecenoate trace analysis?

A1: Contamination in trace analysis of fatty acid methyl esters (FAMEs) like Methyl 7(Z)-hexadecenoate can originate from various sources. These include solvents, glassware, reagents, sample handling procedures, and the GC system itself. Plasticizers (e.g., phthalates) from labware, residual lipids from inadequately cleaned glassware, and impurities in solvents are among the most frequent culprits.[1][2][3][4] It is crucial to evaluate every component of the analytical workflow as a potential source of contamination.

Q2: How can I prevent the oxidation of Methyl 7(Z)-hexadecenoate during sample preparation and storage?

A2: Methyl 7(Z)-hexadecenoate, being an unsaturated fatty acid methyl ester, is susceptible to oxidation. To minimize degradation, it is recommended to work in a dimly lit area or use amber-colored glassware.[5] Solvents should be degassed by sparging with an inert gas like nitrogen or argon.[5] It is also advisable to add an antioxidant, such as butylated hydroxytoluene (BHT), to the extraction solvent.[6] For storage, lipid extracts should be kept in organic solvents with antioxidants at -20°C or lower in airtight containers, protected from light and oxygen.[5]

Q3: What grade of solvents should I use for trace analysis?

A3: For trace analysis, it is imperative to use high-purity solvents. Solvents labeled as "GC grade," "HPLC grade," or "for residue analysis" are recommended.[7] These solvents have been purified to minimize non-volatile residues and other impurities that can interfere with the analysis, causing ghost peaks or an elevated baseline.[7][8] Always check the solvent's certificate of analysis for information on impurity levels.

Q4: My blank runs show significant peaks of common fatty acid methyl esters. What is the likely cause?

A4: If your blank runs are contaminated, the most probable sources are the glassware, solvents, or the injection port of the gas chromatograph.[9] Even new glassware can have residual fatty acids from the manufacturing process. Inadequate cleaning of previously used glassware is a very common cause. Contaminated solvents or a dirty syringe can also introduce FAMEs into the system. It is also possible for contamination to build up in the GC inlet liner, which then bleeds into subsequent runs.[9]

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your analysis.

Issue 1: Ghost Peaks in the Chromatogram

Symptoms: You observe peaks in your chromatogram that are not present in your sample or standards. These peaks may appear in blank runs as well.

Possible Causes and Solutions:

Possible Cause	Solution
Contaminated Carrier Gas	Ensure high-purity carrier gas (99.9995% or higher) is used. Install and regularly replace gas traps to remove oxygen, moisture, and hydrocarbons.[9]
Septum Bleed	Use high-quality, low-bleed septa. Replace the septum regularly as part of routine maintenance. Avoid overtightening the septum nut.
Contaminated Inlet Liner	The inlet liner is a common site for contamination to accumulate. Replace the liner regularly, especially after analyzing complex or "dirty" samples.[9]
Sample Carryover	Implement a rigorous syringe cleaning protocol between injections. Rinsing the syringe with a strong solvent followed by the sample solvent can be effective. Increase the number of solvent washes in the autosampler sequence.
Contaminated Solvents	Use high-purity, GC-grade solvents. Filter solvents before use if necessary. Run a solvent blank to confirm purity.[7]

Issue 2: Poor Reproducibility of Results

Symptoms: You observe significant variation in peak areas or retention times for the same sample across multiple injections.

Possible Causes and Solutions:

Possible Cause	Solution
Inconsistent Sample Preparation	Ensure precise and consistent pipetting and dilution steps. Use calibrated volumetric glassware and pipettes. Standardize all sample handling procedures.[5]
Variable Injection Volume	Check the autosampler for proper operation. Inspect the syringe for any damage or blockage.
Fluctuations in GC Conditions	Verify that the oven temperature, gas flow rates, and pressure are stable and accurately controlled.
Sample Degradation	As Methyl 7(Z)-hexadecenoate is unsaturated, it can degrade if not handled properly. Prepare samples fresh and analyze them promptly. If storage is necessary, follow the best practices for preventing oxidation mentioned in the FAQs.
Leaks in the GC System	Perform a leak check of the entire GC flow path, from the gas source to the detector.

Experimental Protocols

Protocol 1: Rigorous Glassware Cleaning for Trace Analysis

This protocol is designed to minimize organic residues on laboratory glassware.

Materials:

• Laboratory-grade detergent

• Deionized water

• Chromic acid or a suitable alternative (e.g., Nochromix®)

• High-purity acetone

• High-purity hexane (B92381)

• Oven capable of reaching at least 105°C

Procedure:

• Initial Wash: Manually wash glassware with a laboratory-grade detergent and hot tap water. Use a brush to scrub all surfaces.

• Rinsing: Rinse the glassware thoroughly with tap water (at least 5 times), followed by a rinse with deionized water (at least 3 times).

• Acid Wash (Optional but Recommended for Ultra-Trace Analysis): Soak the glassware in a chromic acid cleaning solution for at least 4 hours. Safety Note: Chromic acid is highly corrosive and a strong oxidant. Handle with extreme care and appropriate personal protective equipment.

• Final Rinsing: Rinse the glassware extensively with deionized water (at least 10 times) to remove all traces of the acid.

• Solvent Rinse: Rinse the glassware with high-purity acetone, followed by a rinse with high-purity hexane to remove any remaining organic residues.

• Drying: Dry the glassware in an oven at 105-130°C for at least 2 hours.

• Storage: Once cooled, cover the openings of the glassware with aluminum foil that has been rinsed with hexane and store in a clean, dust-free environment.

Protocol 2: Lipid Extraction and FAME Preparation

This protocol describes a general procedure for extracting lipids and converting them to fatty acid methyl esters (FAMEs).

Materials:

• Chloroform (B151607)/Methanol (2:1, v/v) with 0.01% BHT

• 0.9% NaCl solution

• BF3-Methanol (14%) or Methanolic HCl (5%)

• Hexane (GC grade)

• Anhydrous Sodium Sulfate

Procedure:

• Homogenization: Homogenize the sample in a chloroform/methanol (2:1, v/v) solution containing BHT.

• Phase Separation: Add 0.9% NaCl solution to the homogenate to induce phase separation. Vortex and centrifuge to separate the layers.

• Lipid Extraction: Carefully collect the lower chloroform layer containing the lipids using a glass Pasteur pipette.

• Drying: Dry the lipid extract under a gentle stream of nitrogen.

• Transesterification: Add BF3-Methanol or Methanolic HCl to the dried lipid extract. Heat at 60-100°C for the recommended time (typically 10-60 minutes, depending on the reagent).

• FAME Extraction: After cooling, add water and hexane to the reaction mixture. Vortex and centrifuge.

• Final Preparation: Collect the upper hexane layer containing the FAMEs. Dry the hexane extract over anhydrous sodium sulfate. The sample is now ready for GC analysis.

Data Presentation

Table 1: Comparison of Glassware Cleaning Methods

Cleaning Method	Typical Residual Contaminant Level (ng/cm²)	Reference
Detergent Wash + Tap Water Rinse	10 - 100	[10][11]
Detergent Wash + DI Water Rinse	1 - 10	[10][11]
Detergent Wash + DI Water Rinse + Solvent Rinse (Acetone, Hexane)	< 1	[12]
Acid Wash + Extensive DI Water Rinse + Solvent Rinse	Below Detection Limit	[12][13]

Note: These values are indicative and can vary based on the specific contaminant and the analytical method's sensitivity.

Table 2: Typical Impurity Levels in Solvents

Solvent Grade	Common Impurities	Typical Concentration Range
Reagent Grade	Phthalates, hydrocarbons, various organic compounds	> 1 ppm
HPLC Grade	Trace hydrocarbons, plasticizers	10 - 100 ppb
GC Grade / Residue Analysis Grade	Minimal to no detectable impurities relevant to GC analysis	< 10 ppb

Note: Always refer to the manufacturer's certificate of analysis for specific impurity information.[7]

Visualizations

Caption: Workflow for Lipid Extraction and FAME Analysis.

Caption: Troubleshooting Logic for Contamination Issues.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. agilent.com [agilent.com]
• 3. ccc.bc.edu [ccc.bc.edu]
• 4. chem.uzh.ch [chem.uzh.ch]
• 5. caymanchem.com [caymanchem.com]
• 6. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 7. How to use analytical columns | Technical Information | GL Sciences [glsciences.com]
• 8. Why Solvent Grade and Purity Must Fit U/HPLC System Needs [thermofisher.com]
• 9. scribd.com [scribd.com]
• 10. researchgate.net [researchgate.net]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Cleaning validation in pharmaceutical quality control laboratories: a structured protocol for contamination risk mitigation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. frederick.cancer.gov [frederick.cancer.gov]

Troubleshooting low signal intensity for Methyl 7(Z)-hexadecenoate in mass spectrometry.

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low signal intensity when analyzing Methyl 7(Z)-hexadecenoate and other fatty acid methyl esters (FAMEs) via mass spectrometry.

Section 1: Sample Preparation and Derivatization

Proper sample preparation is critical for achieving a strong signal in the mass spectrometer. Free fatty acids are challenging to analyze directly due to their polarity and low volatility, which can lead to poor peak shape and low signal intensity.[1][2] Derivatization into FAMEs, such as Methyl 7(Z)-hexadecenoate, is the most common and crucial step to improve analytical results.[1]

Frequently Asked Questions (FAQs)

Q1: Why is my signal for Methyl 7(Z)-hexadecenoate so low? I injected the underivatized fatty acid.

A1: Free fatty acids, like 7(Z)-hexadecenoic acid, are highly polar compounds that tend to form hydrogen bonds, leading to adsorption issues within the gas chromatography (GC) system and poor ionization efficiency in the mass spectrometer.[3][4] Converting the fatty acid to its methyl ester (FAME) neutralizes the polar carboxyl group, which increases volatility and stability, making it much more amenable to GC-MS analysis.[1] For liquid chromatography-mass spectrometry (LC-MS), derivatization can be used to add a permanent charge, which significantly enhances sensitivity.[3][5]

Q2: My derivatization reaction seems inefficient, resulting in a weak signal. What could be wrong?

A2: Several factors can lead to incomplete derivatization:

• Presence of Water: Water can hinder the esterification reaction. Ensure all solvents and the sample itself are anhydrous. If your sample is in an aqueous solution, it must be evaporated to dryness before adding reagents.[1]

• Reagent Quality: Use only high-quality derivatization reagents with low moisture content. Some reagents are susceptible to degradation during long-term storage, so adhere strictly to storage conditions.

• Incorrect Reaction Conditions: Reaction time and temperature are critical. Optimal conditions may need to be determined empirically for your specific sample type.[1] For example, when using Boron Trifluoride (BF₃)-Methanol, heating at 80-100°C for a duration of 5 to 60 minutes is common.[1]

• Insufficient Mixing: After the reaction, it is critical to properly mix the solution with a non-polar solvent (like hexane) to ensure the newly formed, non-polar FAMEs are extracted into the organic layer for analysis.

Q3: Which derivatization method should I use?

A3: The choice depends on your starting material and analytical method (GC-MS vs. LC-MS). For GC-MS, acid-catalyzed and base-catalyzed esterification are most common.

• Acid-Catalyzed (e.g., BF₃ or BCl₃ in Methanol): This is a robust method that works for free fatty acids as well as for transesterifying complex lipids like triglycerides.[6]

• Base-Catalyzed (e.g., NaOH or KOH in Methanol): This method is very fast but does not work on free fatty acids; it is suitable for transesterification of oils and fats.[6][7]

• For LC-MS/MS: To enhance sensitivity, you can use reagents that add a permanent positive charge to the molecule, enabling analysis in positive ion mode.[3][5]

Experimental Protocols: FAME Preparation for GC-MS

The following are detailed protocols for common derivatization procedures.

Table 1: Summary of Common Derivatization Conditions

Method	Reagent	Temperature	Time	Key Considerations
Acid-Catalyzed	Boron Trifluoride (BF₃)-Methanol (14%)	80-100°C	5-60 min	Works on free fatty acids and complex lipids. Must be anhydrous.
Acid-Catalyzed	Boron Trichloride (BCl₃)-Methanol (12%)	60°C	5-10 min	Effective and fast. Must be anhydrous.
Base-Catalyzed	NaOH in Methanol	Room Temp	~30 sec	Very fast. Does not convert free fatty acids.[7]
Silylation	BSTFA + 1% TMCS	60°C	60 min	Creates trimethylsilyl (B98337) (TMS) esters. Sensitive to water.[1]

Protocol 1: Acid-Catalyzed Esterification using Boron Trifluoride (BF₃)-Methanol [1]

• Sample Preparation: Place 1-10 mg of the lipid extract or oil into a screw-capped glass tube with a PTFE liner. If the sample is in a solvent, evaporate the solvent under a stream of nitrogen.

• Reagent Addition: Add 1-2 mL of 14% BF₃-Methanol reagent to the dried sample.

• Reaction: Cap the tube tightly and heat at 100°C for 5-60 minutes. The optimal time should be determined for specific sample types.[1]

• Cooling & Extraction: Cool the tube to room temperature. Add 1 mL of water and 1-2 mL of a nonpolar solvent like hexane (B92381) or heptane.[1]

• Phase Separation: Vortex the tube vigorously for 30 seconds to extract the FAMEs into the organic (upper) layer. Centrifuge briefly to ensure complete phase separation.

• Collection: Carefully transfer the upper organic layer containing the FAMEs to a clean GC vial for analysis. For low concentration samples, this extraction step can be repeated and the organic layers pooled and concentrated.[8]

Section 2: Instrumentation and Method Parameters

Even with perfect sample preparation, suboptimal instrument settings can lead to poor signal. This section covers common issues related to both GC-MS and LC-MS systems.

Logical Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low signal intensity.

Frequently Asked Questions (FAQs)

Q4: I'm using GC-MS, but my signal is still weak. What instrument parameters should I check?

A4: For GC-MS systems, several areas can be the source of low signal:

• Leaks: Check for leaks in the carrier gas line, at the injection port septum, and at the column fittings. Leaks can significantly reduce the amount of analyte reaching the detector.[9]

• Injection Port: A dirty or contaminated inlet liner can trap your analyte. Regularly inspect and replace the liner and septum.[10] Also, ensure the injection temperature is appropriate to vaporize the sample without causing degradation.

• Split Ratio: If you are using a split injection, a high split ratio might be discarding most of your sample. For trace analysis, consider using a lower split ratio or a splitless injection.

• Column Issues: An old or degraded column can lead to poor peak shape and reduced signal.[11] Ensure you are using a column with a suitable stationary phase for FAME analysis (e.g., wax or cyanopropyl phases).[2]

• Ion Source Contamination: The MS ion source can become contaminated over time, reducing its efficiency. Regular cleaning is essential for maintaining sensitivity.

Q5: I'm using LC-ESI-MS. Why is my signal for Methyl 7(Z)-hexadecenoate poor?

A5: FAMEs can be challenging to ionize efficiently with ESI.

• Adduct Formation: FAMEs are often detected as adducts with ions present in the mobile phase, such as sodium ([M+Na]⁺) or potassium ([M+K]⁺), rather than the protonated molecule ([M+H]⁺).[12] Your signal may be split between these different species, or the protonated molecule may be absent entirely.[12] Check the full mass spectrum for ions corresponding to these adducts.

• Mobile Phase: The mobile phase composition is critical. The use of modifiers like ammonium (B1175870) formate (B1220265) or ammonium acetate (B1210297) can promote the formation of ammonium adducts ([M+NH₄]⁺), which can be more stable and provide better signal.[13]

• Source Parameters: Optimize ESI source parameters, including capillary voltage, desolvation temperature, and gas flows, to maximize the signal for your specific analyte and mobile phase.[14]

Section 3: Data Interpretation and Spectral Issues

The appearance (or lack thereof) of certain ions in your mass spectrum provides important clues.

Ionization and Fragmentation Pathways

Caption: Potential ionization outcomes in mass spectrometry.

Frequently Asked Questions (FAQs)

Q6: I'm using GC-EI-MS and I don't see a molecular ion peak at m/z 268. Is my instrument broken?

A6: Not necessarily. Electron Ionization (EI) is a "hard" ionization technique that imparts a lot of energy into the analyte molecule.[15] This often causes extensive fragmentation, and for some molecules, especially unsaturated FAMEs, the molecular ion can be very low in abundance or completely absent.[15][16] Instead of looking for the molecular ion, look for characteristic fragment ions of FAMEs.

Q7: What are the key fragment ions I should look for when analyzing FAMEs with GC-EI-MS?

A7: FAMEs have predictable fragmentation patterns. For monoenoic FAMEs like Methyl 7(Z)-hexadecenoate, the most characteristic ion is often m/z 74 , which results from a McLafferty rearrangement.[17] Another common fragment is m/z 87 .[17] To improve sensitivity, instead of scanning the full mass range, you can use Selected Ion Monitoring (SIM) mode to monitor only these characteristic ions.[17] This can increase sensitivity by 10- to 20-fold compared to a full scan.[17]

Table 2: Key m/z Values for Methyl 7(Z)-hexadecenoate Analysis

Ion Type	Description	Expected m/z	Common Method
Molecular Ion [M]˙⁺	Unfragmented molecule (radical cation)	268.2	GC-MS (EI, often weak/absent)
Protonated Molecule [M+H]⁺	Molecule + Proton	269.2	LC-MS (ESI), GC-MS (CI)
Sodium Adduct [M+Na]⁺	Molecule + Sodium Ion	291.2	LC-MS (ESI)
Potassium Adduct [M+K]⁺	Molecule + Potassium Ion	307.2	LC-MS (ESI)
Ammonium Adduct [M+NH₄]⁺	Molecule + Ammonium Ion	286.3	LC-MS (ESI with ammonium additive)
McLafferty Fragment	Characteristic FAME fragment	74.1	GC-MS (EI)
Alkyl Chain Fragment	CnH2n-1O2+ type fragment	87.1	GC-MS (EI)

Note: m/z values are monoisotopic.

Q8: My signal is present but very noisy. What can I do?

A8: A noisy baseline can obscure a weak signal. Common causes include:

• Contaminated Gas Supply (GC-MS): Ensure high-purity carrier gas and use appropriate gas filters.[9]

• Column Bleed (GC-MS): At high temperatures, the column's stationary phase can degrade and "bleed," creating a rising baseline and noise. Conditioning the column or replacing it if it's old can help.[9][11]

• Contaminated Detector: The MS detector can become contaminated, leading to high background noise.[9]

• Leaks: Small air leaks into the MS system can increase background noise.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. gcms.cz [gcms.cz]
• 3. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. agilent.com [agilent.com]
• 7. perlan.com.pl [perlan.com.pl]
• 8. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
• 9. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - SG [thermofisher.com]
• 10. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 11. drawellanalytical.com [drawellanalytical.com]
• 12. learning.sepscience.com [learning.sepscience.com]
• 13. Exploring the Impact of Organic Solvent Quality and Unusual Adduct Formation during LC-MS-Based Lipidomic Profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A rapid and highly sensitive UPLC-ESI-MS/MS method for the analysis of the fatty acid profile of edible vegetable oils - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2 - Molecular Ion Detection by FI - | Applications Notes | JEOL Ltd. [jeol.com]
• 16. jeol.com [jeol.com]
• 17. pubs.acs.org [pubs.acs.org]

Protocol for method validation in quantitative analysis of Methyl 7(Z)-hexadecenoate.

This technical support center provides a comprehensive guide for researchers, scientists, and drug development professionals on the method validation protocol for the quantitative analysis of Methyl 7(Z)-hexadecenoate. It includes detailed experimental protocols, troubleshooting guides, and frequently asked questions in a user-friendly question-and-answer format.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the quantitative analysis of Methyl 7(Z)-hexadecenoate.

Question: Why is the peak shape for Methyl 7(Z)-hexadecenoate poor (e.g., fronting, tailing, or broad)?

Answer: Poor peak shape in gas chromatography (GC) or liquid chromatography (LC) analysis can stem from several factors:

• Active Sites in the GC Inlet or Column: Free silanol (B1196071) groups in the GC liner or on the column can interact with the analyte, leading to peak tailing.

  • Solution: Use a deactivated inlet liner and a high-quality, well-maintained column. Silylating the liner can also help to reduce active sites.

• Column Overload: Injecting too much of the sample can saturate the column, causing peak fronting.

  • Solution: Dilute the sample or reduce the injection volume.

• Inappropriate Solvent: The injection solvent should be compatible with the mobile phase (for LC) or the stationary phase (for GC). An incompatible solvent can cause peak distortion.

  • Solution: Ensure the sample is dissolved in a solvent that is compatible with the analytical system. For GC, hexane (B92381) is a common and suitable solvent for fatty acid methyl esters (FAMEs).

• Column Degradation: Over time, columns can degrade, leading to poor peak shapes.

  • Solution: Replace the column with a new one of the same type.

Question: What could be causing high variability in my replicate injections?

Answer: High variability, indicated by a high relative standard deviation (%RSD) in peak areas, points to issues with precision.[1]

• Injector Issues: A leaking septum or a partially blocked syringe can lead to inconsistent injection volumes.

  • Solution: Regularly replace the septum and clean or replace the syringe.

• Inconsistent Sample Preparation: Variability in the derivatization (esterification) step can lead to inconsistent yields of Methyl 7(Z)-hexadecenoate.

  • Solution: Ensure precise and consistent addition of reagents and adherence to reaction times and temperatures.[2] The use of an internal standard can help to correct for variations in sample preparation.[3]

• Instrument Instability: Fluctuations in oven temperature (GC), column temperature (LC), or detector response can cause variability.

  • Solution: Allow the instrument to fully equilibrate before starting the analysis and monitor system suitability parameters throughout the run.

Question: My calibration curve for Methyl 7(Z)-hexadecenoate has a low correlation coefficient (R² < 0.99). What should I do?

Answer: A non-linear calibration curve can be caused by several factors:[3]

• Detector Saturation: At high concentrations, the detector response may no longer be linear.

  • Solution: Extend the calibration range to lower concentrations or use a smaller injection volume.

• Inaccurate Standard Preparation: Errors in the serial dilution of your calibration standards will directly impact the linearity of the curve.

  • Solution: Carefully prepare fresh calibration standards using calibrated pipettes and high-purity solvent.

• Analyte Degradation: Methyl 7(Z)-hexadecenoate may degrade at high inlet temperatures in GC.

  • Solution: Optimize the injector temperature to ensure efficient volatilization without causing degradation.

Frequently Asked Questions (FAQs)

Question: What is method validation and why is it necessary for the quantitative analysis of Methyl 7(Z)-hexadecenoate?

Answer: Analytical method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[4][5] It provides documented evidence that the method is reliable, accurate, and reproducible for the quantitative determination of Methyl 7(Z)-hexadecenoate.[6][7] This is a critical requirement for regulatory submissions in drug development and for ensuring the quality and safety of pharmaceutical products.[4][6]

Question: Which analytical technique is most suitable for the quantitative analysis of Methyl 7(Z)-hexadecenoate?

Answer: Gas chromatography (GC) coupled with a flame ionization detector (FID) or a mass spectrometer (MS) is the most common and reliable technique for the analysis of fatty acid methyl esters (FAMEs) like Methyl 7(Z)-hexadecenoate.[1][8][9][10] GC offers high resolution and sensitivity for separating and quantifying these volatile compounds.[10] High-performance liquid chromatography (HPLC) coupled with MS can also be used, particularly for less volatile or thermally labile compounds.[11][12][13]

Question: What is the purpose of derivatization in the analysis of 7(Z)-hexadecenoic acid?

Answer: The parent compound, 7(Z)-hexadecenoic acid, is a fatty acid. Fatty acids are polar and have high boiling points, which can lead to poor peak shape and long retention times in GC analysis.[2] Derivatization converts the fatty acid into its corresponding fatty acid methyl ester (FAME), in this case, Methyl 7(Z)-hexadecenoate.[1][14] FAMEs are more volatile and less polar, making them much easier to analyze by GC.[2]

Question: How do I choose an appropriate internal standard for my analysis?

Answer: A suitable internal standard should be a compound that is chemically similar to the analyte but not present in the sample. For the analysis of Methyl 7(Z)-hexadecenoate, odd-chain fatty acid methyl esters like methyl heptadecanoate (C17:0) or methyl nonadecanoate (B1228766) (C19:0) are commonly used.[3] The internal standard should have a retention time that is close to, but well-resolved from, the analyte peak.

Experimental Protocols for Method Validation

The following are detailed protocols for validating a quantitative method for Methyl 7(Z)-hexadecenoate.

Specificity/Selectivity

Objective: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

Methodology:

• Blank Analysis: Analyze a blank sample (matrix without the analyte) to ensure no interfering peaks are present at the retention time of Methyl 7(Z)-hexadecenoate.

• Spiked Sample Analysis: Analyze the blank matrix spiked with a known concentration of Methyl 7(Z)-hexadecenoate and potential interferents (e.g., other fatty acid methyl esters).

• Peak Purity (for MS detection): If using a mass spectrometer, assess the peak purity of the analyte in a real sample to ensure it is not co-eluting with other compounds.

Linearity and Range

Objective: To establish that the method's response is directly proportional to the concentration of the analyte over a specified range.[7]

Methodology:

• Prepare Calibration Standards: Prepare a series of at least five calibration standards of Methyl 7(Z)-hexadecenoate in a suitable solvent (e.g., hexane) covering the expected concentration range of the samples.[3][7] A typical range for FAME analysis can be from 1 to 500 ppm.[3]

• Analysis: Analyze each calibration standard in triplicate.

• Data Evaluation: Plot the mean peak area response against the corresponding concentration. Perform a linear regression analysis to determine the slope, y-intercept, and correlation coefficient (R²).

Accuracy

Objective: To determine the closeness of the test results obtained by the method to the true value.

Methodology:

• Spiked Samples: Spike a blank matrix with known concentrations of Methyl 7(Z)-hexadecenoate at three levels (e.g., 80%, 100%, and 120% of the expected sample concentration).

• Analysis: Prepare and analyze three replicates at each concentration level.

• Calculation: Calculate the percent recovery for each replicate using the formula: % Recovery = (Measured Concentration / Spiked Concentration) * 100

Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.

Methodology:

• Repeatability (Intra-assay Precision):

  • Prepare nine independent samples at 100% of the test concentration.

  • Analyze the samples on the same day, with the same analyst, and on the same instrument.

  • Calculate the mean, standard deviation, and relative standard deviation (%RSD) of the results.

• Intermediate Precision (Inter-assay Precision):

  • Repeat the repeatability experiment on a different day, with a different analyst, and/or on a different instrument.

  • Compare the results from both experiments to assess the variability.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Objective: To determine the lowest concentration of the analyte that can be reliably detected (LOD) and quantified (LOQ) with acceptable precision and accuracy.

Methodology:

• Signal-to-Noise Ratio:

  • LOD: Determine the concentration of Methyl 7(Z)-hexadecenoate that produces a signal-to-noise ratio of approximately 3:1.

  • LOQ: Determine the concentration that gives a signal-to-noise ratio of approximately 10:1.[15]

• Calibration Curve Method:

  • Calculate LOD and LOQ based on the standard deviation of the response and the slope of the calibration curve using the following equations:

    • LOD = 3.3 * (Standard Deviation of the y-intercept / Slope)

    • LOQ = 10 * (Standard Deviation of the y-intercept / Slope)

Data Presentation

Table 1: Linearity Data for Methyl 7(Z)-hexadecenoate

Parameter	Acceptance Criteria	Result
Correlation Coefficient (R²)	≥ 0.99	0.9995
Linearity Range	Defined by user	1 - 500 µg/mL
y-intercept	Close to zero	123.45
Slope	---	5678.9

Table 2: Accuracy and Precision Data

Spiked Level	Recovery (%)	Repeatability (%RSD)	Intermediate Precision (%RSD)
Low (80%)	98.5 - 101.2	≤ 2.0%	≤ 3.0%
Medium (100%)	99.1 - 100.8	≤ 2.0%	≤ 3.0%
High (120%)	98.9 - 101.5	≤ 2.0%	≤ 3.0%

Table 3: LOD and LOQ

Parameter	Result
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantitation (LOQ)	0.3 µg/mL

Visualizations

Caption: Workflow for the method validation of Methyl 7(Z)-hexadecenoate.

Caption: Logical troubleshooting guide for quantitative analysis issues.

References

• 1. mdpi.com [mdpi.com]
• 2. perlan.com.pl [perlan.com.pl]
• 3. benchchem.com [benchchem.com]
• 4. scllifesciences.com [scllifesciences.com]
• 5. Frequently Asked Questions about Method Validation | Ofni Systems [ofnisystems.com]
• 6. Analytical Method Validation Questions and Answers [complianceonline.com]
• 7. A Guide to Analytical Method Validation | SCION Instruments [scioninstruments.com]
• 8. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. gcms.cz [gcms.cz]
• 10. scioninstruments.com [scioninstruments.com]
• 11. Development and validation of a HPLC-MS/MS method for the analysis of fatty acids - in the form of FAME ammonium adducts - in human whole blood and erythrocytes to determine omega-3 index - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. (Open Access) Development and validation of a HPLC-MS/MS method for the analysis of fatty acids - in the form of FAME ammonium adducts - in human whole blood and erythrocytes to determine omega-3 index. (2023) | N. N. Eroshchenko | 2 Citations [scispace.com]
• 13. HPLC Analysis of Fatty Acid Methyl Esters (FAMES) on SUPELCOSIL LC-18 [sigmaaldrich.com]
• 14. shimadzu.com [shimadzu.com]
• 15. chromatographyonline.com [chromatographyonline.com]

Mitigating matrix effects during the extraction of Methyl 7(Z)-hexadecenoate from complex samples.

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on mitigating matrix effects during the extraction and analysis of Methyl 7(Z)-hexadecenoate from complex samples.

Frequently Asked Questions (FAQs)

Q1: What is Methyl 7(Z)-hexadecenoate and in which types of samples is it typically found?

Methyl 7(Z)-hexadecenoate is a fatty acid methyl ester (FAME).[1][2][3][4] It is the methyl ester of (Z)-hexadec-7-enoic acid. This compound can be found in various biological and environmental samples as a metabolite from plants, fungi, algae, and bacteria.[1][2][3][4][5] Its analysis is relevant in fields such as microbiology, environmental science, and food chemistry.

Q2: What are matrix effects and how can they affect the analysis of Methyl 7(Z)-hexadecenoate?

Matrix effects are the alteration of the analytical signal of a target analyte due to the co-eluting components of the sample matrix. In the context of Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS), these effects can manifest as signal suppression or enhancement, leading to inaccurate quantification. For FAMEs like Methyl 7(Z)-hexadecenoate, common interfering compounds in complex matrices include phospholipids, sterols, and other lipids.

Q3: What are the most common sample preparation techniques to reduce matrix effects for FAME analysis?

The most effective way to mitigate matrix effects is through robust sample preparation. Common techniques include:

• Liquid-Liquid Extraction (LLE): This technique separates lipids from other matrix components based on their differential solubility in immiscible liquids.

• Solid-Phase Extraction (SPE): This method uses a solid sorbent to selectively retain either the analyte or the interfering components, allowing for their separation.

• Protein Precipitation (PPT): Often used for biological fluids like plasma, this technique removes proteins that can interfere with the analysis.

• Enhanced Matrix Removal—Lipid (EMR—Lipid): This is a selective cleanup technique that uses a special sorbent to remove lipids from the sample extract.

Q4: How do I choose the right extraction method for my sample type?

The choice of extraction method depends on the complexity of the matrix. For biological fluids like plasma, a combination of protein precipitation followed by LLE is common. For solid samples like soil or food, a more rigorous extraction using methods like a modified Folch or Bligh & Dyer extraction, possibly coupled with sonication, may be necessary. For fatty matrices, a dedicated lipid removal step like EMR—Lipid or SPE is highly recommended.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Recovery of Methyl 7(Z)-hexadecenoate	Incomplete cell lysis or tissue disruption: The analyte is not being released from the sample matrix.	- Ensure thorough homogenization of the sample. For tissues, consider mechanical disruption or sonication.[6] - For soil or sediment, ensure the sample is finely ground and dry.[6]
Inefficient solvent extraction: The chosen solvent system is not optimal for lipid extraction.	- Use a combination of polar and non-polar solvents, such as chloroform (B151607):methanol (B129727) (2:1, v/v) or hexane (B92381):isopropanol. - Perform multiple extractions of the sample and pool the organic phases to maximize recovery.
Degradation of the analyte: FAMEs can be susceptible to degradation under harsh conditions.	- Avoid strong acids or bases and high temperatures during the extraction and derivatization steps.[7]
Improper phase separation during LLE: The analyte may be lost in the aqueous phase.	- Ensure the correct ratio of solvents is used to achieve proper phase separation. - Centrifuge the sample to get a clean separation of the layers.
High Background or Interfering Peaks in Chromatogram	Co-extraction of matrix components: Other lipids, pigments, or contaminants are being extracted along with the analyte.	- Incorporate a sample cleanup step after extraction, such as SPE or EMR—Lipid. - Optimize the extraction solvent to be more selective for the analyte.
Contamination from glassware or solvents: Fatty acids are common contaminants.	- Use high-purity solvents and thoroughly clean all glassware. Consider baking glassware at a high temperature to remove organic residues.[8] - Run a solvent blank to check for contamination.
Poor Peak Shape (Tailing or Fronting)	Active sites in the GC system: The analyte may be interacting with the liner, column, or injection port.	- Use a deactivated liner and a high-quality GC column suitable for FAME analysis. - Check for and eliminate any leaks in the system.[9]
Column overload: Too much sample is being injected onto the column.	- Dilute the sample or increase the split ratio.[10]
Inconsistent Results (Poor Reproducibility)	Incomplete derivatization (transesterification): The conversion of fatty acids to FAMEs is not complete.	- Ensure the derivatization reagent is fresh and the reaction is carried out for the appropriate time and at the correct temperature. - Ensure the sample is dry before adding the derivatization reagent, as water can inhibit the reaction.
Variability in sample preparation: Inconsistent handling of samples is leading to variable results.	- Use an internal standard to correct for variations in extraction efficiency and injection volume. - Follow a standardized and validated protocol for all samples.

Data Presentation

Table 1: Comparison of Lipid Extraction Methods for a Bivalve Mollusc (Anadara inaequivalvis)

Extraction Method	Total Lipid Yield (% dry weight)	Total Fatty Acid Yield (% dry weight)	PUFA Yield (% dry weight)
ASE CHCl3-MeOH	6.99	1.78	0.40
Folch	4.88	1.15	0.25
Bligh and Dyer	4.31	1.09	0.23
Soxhlet hexane-acetone	3.55	0.98	0.23
Liquid-liquid hexane-iPrOH	2.29	0.74	0.10
Data adapted from a study on the clam Anadara inaequivalvis, demonstrating the superior performance of Accelerated Solvent Extraction (ASE) with a chloroform-methanol mixture.[11][12]

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma/Serum (Modified Folch Method)

This protocol is suitable for the extraction of total lipids, including the parent fatty acids of Methyl 7(Z)-hexadecenoate, from blood plasma or serum.

• Sample Preparation: To 1 mL of plasma or serum in a glass centrifuge tube, add an appropriate internal standard.

• Solvent Addition: Add 2 mL of methanol and 3.9 mL of chloroform. Vortex thoroughly.

• Centrifugation: Centrifuge the mixture at 2000 x g for 10 minutes at 4°C.

• Phase Separation: Carefully collect the lower chloroform phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a clean tube.

• Drying: Evaporate the chloroform extract to dryness under a gentle stream of nitrogen.

• Derivatization (Transesterification):

  • Add 2 mL of 2% methanolic sodium hydroxide (B78521) to the dried lipid extract and heat for a few minutes.

  • Add 2 mL of 14% boron trifluoride (BF3) in methanol and heat.

• FAME Extraction:

  • Add 2 mL of deionized water and 5 mL of n-hexane. Vortex to mix.

  • Centrifuge to separate the phases.

  • Collect the upper hexane layer containing the FAMEs.

• Final Preparation: Wash the hexane layer with deionized water, dry it over anhydrous sodium sulfate, and transfer it to a GC vial for analysis.[1][13]

Protocol 2: Lipid Extraction from Soil/Sediment (Sonication Method)

This protocol is designed for the extraction of lipids from complex solid matrices like soil or sediment.

• Sample Preparation: Freeze-dry the soil or sediment sample overnight and then crush and homogenize it using a mortar and pestle.[6]

• Extraction:

  • Weigh a known amount of the dried sample into a glass vial.

  • Add a 9:1 (v/v) mixture of dichloromethane (B109758) (DCM) and methanol.

  • Sonicate the sample for 30 minutes at room temperature.

• Solvent Collection:

  • Allow the sediment to settle and then carefully transfer the solvent extract to a clean vial.

  • Repeat the sonication and extraction steps two more times, pooling the extracts.

• Drying: Evaporate the pooled solvent extract to dryness under a gentle stream of nitrogen. The resulting total lipid extract (TLE) can then be derivatized to FAMEs as described in Protocol 1.[6][14]

Visualizations

Caption: General workflow for the extraction and analysis of Methyl 7(Z)-hexadecenoate.

Caption: A logical approach to troubleshooting common issues in FAME analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Modified Lipid Extraction Methods for Deep Subsurface Shale [frontiersin.org]
• 3. nmppdb.com.ng [nmppdb.com.ng]
• 4. methyl (Z)-7-hexadecenoate | C17H32O2 | CID 14029831 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. Video: Sonication Extraction of Lipid Biomarkers from Sediment [jove.com]
• 7. Extraction methods of fat from food samples and preparation of fatty acid methyl esters for gas chromatography: A review - Arabian Journal of Chemistry [arabjchem.org]
• 8. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]
• 9. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - HK [thermofisher.com]
• 10. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 11. bioone.org [bioone.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Lipid Biomarker Extraction and Elution into different Fractions from sediment [protocols.io]

Reference Data & Comparative Studies

A Comparative Analysis of Methyl 7(Z)-hexadecenoate and Other Key Fatty Acid Methyl Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of Methyl 7(Z)-hexadecenoate against other widely studied fatty acid methyl esters (FAMEs): methyl palmitate, methyl stearate (B1226849), methyl oleate (B1233923), and methyl linoleate (B1235992). This document is intended to serve as a valuable resource for researchers and professionals in drug development and related scientific fields by presenting objective comparisons supported by experimental data and detailed methodologies.

Physicochemical and Analytical Properties

The fundamental characteristics of a fatty acid methyl ester dictate its behavior in both chemical and biological systems. The following tables summarize the key physicochemical and analytical properties of Methyl 7(Z)-hexadecenoate and its counterparts.

Table 1: General and Physicochemical Properties

Property	Methyl 7(Z)-hexadecenoate	Methyl Palmitate	Methyl Stearate	Methyl Oleate	Methyl Linoleate
Molecular Formula	C₁₇H₃₂O₂[1]	C₁₇H₃₄O₂[2][3][4]	C₁₉H₃₈O₂[5][6][7][8]	C₁₉H₃₆O₂[9][10][11]	C₁₉H₃₄O₂[12][13]
Molecular Weight ( g/mol )	268.4[1]	270.5	298.5[5]	296.5[10]	294.5[12]
Melting Point (°C)	Data not available	30[14]	37-41[7]	-20[9]	-35[12]
Boiling Point (°C)	Data not available	185 (at 10 mmHg)[15]	215[7]	218 (at 20 mmHg)[9]	192 (at 4 mmHg)[13]
Density (g/mL)	Data not available	0.852 (at 25°C)[15]	0.84 (at 25°C)[7]	0.874 (at 20°C)[9]	0.889 (at 25°C)[13]
Refractive Index	Data not available	1.4512 (at 20°C)[15]	1.4241 (estimate)[7]	1.452 (at 20°C)[9]	1.462 (at 20°C)
Solubility	Data not available	Insoluble in water; soluble in alcohol, ether, acetone, chloroform, benzene[14][15]	Insoluble in water; soluble in chloroform[7][16]	Immiscible with water; miscible with alcohol, ether, chloroform[9]	Soluble in DMF, fat solvents, oils[13]
LogP	6.5 (Predicted)[1]	7.38[14]	8.35[5]	7.45[10]	6.82[12]

Table 2: Analytical Characteristics (GC-MS and NMR)

Analyte	GC-MS Retention Time (min)	Key GC-MS Fragments (m/z)	¹H-NMR Key Signals (ppm, CDCl₃)	¹³C-NMR Key Signals (ppm, CDCl₃)
Methyl 7(Z)-hexadecenoate	Not specified in retrieved results	268 (M+), 237, 219, 260[1]	~5.3 (olefinic), 3.67 (O-CH₃), 2.3 (α-CH₂), 2.0 (allylic CH₂), 1.3 (-(CH₂)n-), 0.88 (terminal CH₃)	~174 (C=O), ~130 (olefinic), ~51 (O-CH₃), ~34 (α-CH₂), ~29 (-(CH₂)n-), ~27 (allylic CH₂), ~22 (β-CH₃), ~14 (terminal CH₃)
Methyl Palmitate	~21.63[17]	270 (M+), 227, 143, 87, 74	3.67 (s, 3H, O-CH₃), 2.30 (t, 2H, α-CH₂), 1.62 (m, 2H, β-CH₂), 1.28 (br s, 24H, -(CH₂)₁₂-), 0.88 (t, 3H, terminal CH₃)[18]	174.3 (C=O), 51.4 (O-CH₃), 34.1 (α-CH₂), 31.9, 29.7, 29.5, 29.3, 29.1, 25.1, 22.7 (-(CH₂)n-), 14.1 (terminal CH₃)[18]
Methyl Stearate	~24.05[17]	298 (M+), 255, 199, 143, 87, 74[5][17]	3.67 (s, 3H, O-CH₃), 2.30 (t, 2H, α-CH₂), 1.63 (m, 2H, β-CH₂), 1.25 (br s, 28H, -(CH₂)₁₄-), 0.88 (t, 3H, terminal CH₃)	174.4 (C=O), 51.4 (O-CH₃), 34.1 (α-CH₂), 31.9, 29.7, 29.5, 29.4, 29.3, 29.1, 25.0, 22.7 (-(CH₂)n-), 14.1 (terminal CH₃)
Methyl Oleate	~23.72[17]	296 (M+), 264, 222, 55[17]	5.34 (m, 2H, olefinic), 3.67 (s, 3H, O-CH₃), 2.30 (t, 2H, α-CH₂), 2.01 (m, 4H, allylic CH₂), 1.63 (m, 2H, β-CH₂), 1.30 (br s, 20H, -(CH₂)n-), 0.88 (t, 3H, terminal CH₃)	174.4 (C=O), 130.0, 129.8 (olefinic), 51.4 (O-CH₃), 34.1 (α-CH₂), 31.9, 29.8, 29.5, 29.3, 29.1, 27.2, 25.0, 22.7 (-(CH₂)n-), 14.1 (terminal CH₃)[19]
Methyl Linoleate	~23.64[17]	294 (M+), 263, 67, 81, 95[12][17]	5.34 (m, 4H, olefinic), 3.67 (s, 3H, O-CH₃), 2.77 (t, 2H, bis-allylic CH₂), 2.30 (t, 2H, α-CH₂), 2.05 (m, 4H, allylic CH₂), 1.63 (m, 2H, β-CH₂), 1.30 (br s, 14H, -(CH₂)n-), 0.89 (t, 3H, terminal CH₃)[12][20]	174.2 (C=O), 130.2, 128.0 (olefinic), 51.4 (O-CH₃), 34.1 (α-CH₂), 31.5, 29.6, 29.3, 29.1, 27.2, 25.6, 24.9, 22.6 (-(CH₂)n-), 14.1 (terminal CH₃)[12][21]

Biological Activity: A Comparative Overview

Direct comparative studies on the biological activities of Methyl 7(Z)-hexadecenoate against the other FAMEs are limited. However, based on the broader classes of fatty acids they belong to, we can infer potential differences in their biological effects.

• Cytotoxicity: Fatty acids and their esters have demonstrated variable cytotoxic effects on cancer cell lines.[11] Saturated FAMEs like methyl palmitate and methyl stearate have been shown to induce lipotoxicity in certain cell types. Monounsaturated FAMEs, such as methyl oleate and potentially Methyl 7(Z)-hexadecenoate, may have different effects, sometimes promoting cancer cell proliferation, while polyunsaturated FAMEs like methyl linoleate can have pro-apoptotic or anti-proliferative effects depending on the context.[22]

• Anti-inflammatory Activity: The inflammatory response can be modulated by different fatty acids. Saturated fatty acids are often considered pro-inflammatory, while monounsaturated and polyunsaturated fatty acids can have anti-inflammatory properties. For instance, methyl palmitate has been shown to have anti-inflammatory effects in some models.[15] The anti-inflammatory potential of Methyl 7(Z)-hexadecenoate has not been extensively studied but, as a monounsaturated fatty acid, it may exhibit anti-inflammatory properties.

• Lipid Metabolism: FAMEs are integral to lipid metabolism, serving as energy sources and signaling molecules. They can influence lipid accumulation in adipocytes and other cells. The degree of saturation and chain length of the fatty acid ester can affect these processes. For example, diets with different ratios of C16:0 (palmitic) to C18:0 (stearic) fatty acids can lead to different metabolic and transcriptomic profiles.[22][23]

Experimental Protocols

The following are detailed protocols for key in vitro assays to assess the biological activities of FAMEs.

Cytotoxicity Assessment: MTT Assay

This protocol is adapted for determining the cytotoxic effects of FAMEs on adherent cell lines.

Materials:

• Cells of interest (e.g., cancer cell line)

• Complete culture medium

• Phosphate-Buffered Saline (PBS)

• FAMEs (dissolved in a suitable solvent like DMSO or ethanol)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[2]

• Solubilization solution (e.g., DMSO, or 0.01 M HCl in 10% SDS)

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the FAMEs in culture medium. Remove the old medium from the wells and add 100 µL of the FAME dilutions. Include a vehicle control (medium with the solvent) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.[6]

• Formazan (B1609692) Solubilization: Carefully remove the medium containing MTT and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[24]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[24]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value for each FAME.

Anti-inflammatory Activity: Nitric Oxide Synthase (NOS) Inhibition Assay

This protocol measures the inhibition of nitric oxide (NO) production in LPS-stimulated RAW 264.7 macrophages.

Materials:

• RAW 264.7 macrophage cells

• DMEM supplemented with 10% FBS and antibiotics

• Lipopolysaccharide (LPS)

• FAMEs (dissolved in a suitable solvent)

• Griess Reagent (Part A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)[25]

• Sodium nitrite (B80452) (for standard curve)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.[26]

• Compound Treatment: Pre-treat the cells with various concentrations of the FAMEs for 1-2 hours.

• LPS Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce NO production. Include a negative control (cells with medium only) and a positive control (cells with LPS and vehicle).[26]

• Nitrite Measurement: After incubation, collect 50 µL of the cell culture supernatant from each well.

• Add 50 µL of Griess Reagent A to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.[26]

• Add 50 µL of Griess Reagent B and incubate for another 10 minutes.[26]

• Absorbance Measurement: Measure the absorbance at 540 nm.[8]

• Data Analysis: Create a standard curve using sodium nitrite. Calculate the concentration of nitrite in the samples and determine the percentage of NO inhibition for each FAME concentration.

Lipid Accumulation Assessment: Oil Red O Staining

This protocol is for visualizing and quantifying neutral lipid accumulation in cells, such as adipocytes.

Materials:

• Differentiated adipocytes or other cells of interest

• PBS

• 10% Formalin

• Oil Red O stock solution (0.5% in isopropanol)

• Oil Red O working solution (freshly prepared by diluting stock solution with water, e.g., 3 parts stock to 2 parts water, and filtered)[9]

• 60% Isopropanol (B130326)

• 100% Isopropanol (for quantification)

• Microscope

• Microplate reader (for quantification)

Procedure:

• Cell Fixation: Wash the cells with PBS and fix with 10% formalin for at least 1 hour.[9]

• Washing: Wash the cells twice with water.

• Dehydration: Add 60% isopropanol and incubate for 5 minutes.[5]

• Staining: Remove the isopropanol and add the Oil Red O working solution to cover the cells. Incubate for 10-20 minutes at room temperature.[9]

• Washing: Remove the staining solution and wash the cells repeatedly with water until the excess stain is removed.

• Visualization: Visualize the lipid droplets (stained red) under a microscope.

• Quantification (Optional): a. After washing, add 100% isopropanol to each well to elute the stain from the lipid droplets.[9] b. Incubate for 10 minutes with gentle shaking. c. Transfer the eluate to a new 96-well plate and measure the absorbance at approximately 500 nm.[16]

Signaling Pathways and Experimental Workflows

The biological effects of FAMEs are often mediated through their interaction with various cellular signaling pathways.

General Fatty Acid Signaling

Fatty acids and their derivatives can act as signaling molecules, influencing pathways involved in metabolism, inflammation, and cell survival.[7] They can modulate the activity of transcription factors such as Peroxisome Proliferator-Activated Receptors (PPARs) and Sterol Regulatory Element-Binding Proteins (SREBPs), which are master regulators of lipid metabolism.[27]

// Nodes FAMEs [label="Fatty Acid\nMethyl Esters", fillcolor="#FBBC05", fontcolor="#202124"]; Membrane [label="Cell Membrane\nIntegration", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Metabolism [label="Mitochondrial\nβ-oxidation", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; ATP [label="ATP Production", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Receptors [label="Nuclear Receptors\n(e.g., PPARs)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Gene_Expression [label="Gene Expression\n(Lipid Metabolism & Inflammation)", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Inflammation [label="Inflammatory\nResponse", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Cell_Signaling [label="Modulation of\nSignaling Cascades", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges FAMEs -> Membrane [label="Alters Fluidity"]; FAMEs -> Metabolism; Metabolism -> ATP; FAMEs -> Receptors [label="Ligand Binding"]; Receptors -> Gene_Expression; Gene_Expression -> Inflammation; Gene_Expression -> Metabolism [dir=back]; FAMEs -> Cell_Signaling; Cell_Signaling -> Inflammation; } .dot Caption: General overview of fatty acid methyl ester signaling pathways.

Experimental Workflow for Comparative Analysis

The following diagram outlines a logical workflow for the comparative analysis of different FAMEs.

// Nodes start [label="Select FAMEs for Comparison", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; physchem [label="Physicochemical & Analytical\nCharacterization (GC-MS, NMR)", fillcolor="#F1F3F4", fontcolor="#202124"]; cell_culture [label="Cell Line Selection &\nCulture", fillcolor="#F1F3F4", fontcolor="#202124"]; cytotoxicity [label="Cytotoxicity Assay\n(MTT)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; inflammation [label="Anti-inflammatory Assay\n(Nitric Oxide)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; lipid [label="Lipid Accumulation Assay\n(Oil Red O)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; data_analysis [label="Data Analysis &\nComparison", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; conclusion [label="Conclusion & Further Research", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges start -> physchem; start -> cell_culture; cell_culture -> cytotoxicity; cell_culture -> inflammation; cell_culture -> lipid; physchem -> data_analysis; cytotoxicity -> data_analysis; inflammation -> data_analysis; lipid -> data_analysis; data_analysis -> conclusion; } .dot Caption: Experimental workflow for FAME comparative analysis.

Conclusion and Future Directions

References

• 1. methyl linoleate, 112-63-0 [thegoodscentscompany.com]
• 2. CAS 112-39-0: Methyl palmitate | CymitQuimica [cymitquimica.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. chemtradeasia.com [chemtradeasia.com]
• 5. Methyl Stearate | C19H38O2 | CID 8201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. METHYL STEARATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. jnfuturechemical.com [jnfuturechemical.com]
• 8. METHYL STEARATE | 112-61-8 [chemicalbook.com]
• 9. Methyl oleate [chembk.com]
• 10. Methyl Oleate | C19H36O2 | CID 5364509 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. CAS 112-62-9: Methyl oleate | CymitQuimica [cymitquimica.com]
• 12. Methyl linoleate | C19H34O2 | CID 5284421 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. METHYL LINOLEATE | 112-63-0 [chemicalbook.com]
• 14. Methyl Palmitate | C17H34O2 | CID 8181 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Methyl palmitate | 112-39-0 [chemicalbook.com]
• 16. Methyl stearate [chembk.com]
• 17. pubs.aip.org [pubs.aip.org]
• 18. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 19. rsc.org [rsc.org]
• 20. researchgate.net [researchgate.net]
• 21. METHYL LINOLEATE(112-63-0) 13C NMR [m.chemicalbook.com]
• 22. A high fat diet with a high C18:0/C16:0 ratio induced worse metabolic and transcriptomic profiles in C57BL/6 mice - PMC [pmc.ncbi.nlm.nih.gov]
• 23. A high fat diet with a high C18:0/C16:0 ratio induced worse metabolic and transcriptomic profiles in C57BL/6 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Methyl Oleate | 112-62-9 [chemicalbook.com]
• 25. Methyl stearate [webbook.nist.gov]
• 26. ez.restek.com [ez.restek.com]
• 27. リノール酸メチル ≥98% (GC) | Sigma-Aldrich [sigmaaldrich.com]

The Specificity of Methyl 7(Z)-hexadecenoate as a Biomarker for Autotrophic Bacteria: A Comparative Guide

A critical evaluation of Methyl 7(Z)-hexadecenoate's role as a definitive marker for autotrophic bacteria reveals a more complex picture than its initial promise suggested. While this fatty acid methyl ester is a notable component in certain autotrophic bacteria, its presence in heterotrophic bacteria and eukaryotes necessitates a careful and multi-faceted approach to biomarker-based microbial identification.

This guide provides researchers, scientists, and drug development professionals with a comparative analysis of Methyl 7(Z)-hexadecenoate against other microbial biomarkers, supported by experimental data and detailed methodologies.

Performance Comparison: Methyl 7(Z)-hexadecenoate vs. Alternative Biomarkers

The utility of a biomarker is defined by its specificity and abundance within the target group, and its absence in non-target groups. While Methyl 7(Z)-hexadecenoate is found in significant quantities in some autotrophic bacteria, its exclusivity is not absolute.

Biomarker	Target Group	Specificity	Advantages	Limitations
Methyl 7(Z)-hexadecenoate	Certain Autotrophic Bacteria (e.g., Nitrospira)	Moderate	Present in some key chemolithoautotrophs.	Also found in some heterotrophic bacteria, fungi, algae, and plants, limiting its use as a sole, definitive biomarker.[1][2][3]
16S rRNA Gene Sequencing	All Bacteria and Archaea	High	Provides detailed phylogenetic information, enabling broad microbial community analysis.	Does not directly measure metabolic activity; detects both living and dead cells.
Branched-Chain Fatty Acids (e.g., iso- and anteiso-)	Gram-Positive Bacteria	High	Reliable indicators for the presence of Gram-positive bacteria in a mixed microbial community.	Not specific to autotrophs; present in both autotrophic and heterotrophic Gram-positive species.
2-Methylhopanes	Cyanobacteria, some Alphaproteobacteria	High (for Cyanobacteria in older sediments)	Stable over geological timescales, making them useful in paleogeochemistry.	Not exclusive to Cyanobacteria, as some heterotrophic Alphaproteobacteria also produce them.
Stable Isotope Probing (SIP) with 13C-Bicarbonate	Active Autotrophs	High	Directly links autotrophic activity (CO₂ fixation) to specific biomarkers, including fatty acids.	Requires controlled incubation experiments with labeled substrates; technically demanding.

Experimental Data: Abundance of 7(Z)-Hexadecenoic Acid Across Different Organisms

The following table summarizes the reported relative abundance of 7(Z)-hexadecenoic acid (the precursor to the methyl ester) in various organisms. This data highlights the challenge in using this fatty acid as a specific biomarker for autotrophs.

Organism Type	Species	Trophic Level	Relative Abundance of 7(Z)-Hexadecenoic Acid (% of total fatty acids)
Autotrophic Bacterium	Nitrospira sp.	Chemolithoautotroph	Present as a characteristic component
Heterotrophic Bacterium	Bifidobacterium adolescentis	Heterotroph	2.3% - 6.1%[2]
Eukaryote (Plant)	Gossypium sp. (Cotton)	Photoautotroph	0.90% (as methyl ester in seed oil)[1]

Experimental Protocols

Fatty Acid Methyl Ester (FAME) Analysis

This protocol outlines the standard procedure for extracting and analyzing fatty acids from microbial cultures.

a. Sample Preparation and Lipid Extraction:

• Harvest microbial biomass from culture by centrifugation.

• Lyophilize the cell pellet to remove water.

• Extract total lipids from the dried biomass using a one-phase solvent system such as a chloroform:methanol (B129727):phosphate buffer mixture.

• Separate the lipid-containing organic phase from the aqueous phase.

b. Saponification and Methylation:

• Evaporate the solvent from the lipid extract under a stream of nitrogen.

• Saponify the lipid extract by adding a methanolic sodium hydroxide (B78521) solution and heating. This releases the fatty acids from the lipid backbone.

• Methylate the free fatty acids by adding a solution of methanol and hydrochloric acid and heating. This converts the fatty acids to their more volatile methyl ester derivatives (FAMEs).

c. FAME Extraction and Analysis:

• Extract the FAMEs from the reaction mixture using an organic solvent like hexane (B92381).

• Wash the hexane phase to remove any remaining reactants.

• Analyze the FAMEs by Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify the individual fatty acids based on their retention times and mass spectra.

Stable Isotope Probing (SIP) for Validation of Autotrophic Biomarkers

This advanced technique is used to definitively link metabolic function (autotrophy) to a specific biomarker.

• Incubate the environmental sample or microbial culture with a 13C-labeled substrate that is exclusively utilized by the target metabolic group. For autotrophs, this is typically 13C-labeled bicarbonate (NaH13CO₃).

• After a suitable incubation period, extract the total fatty acids from the microbial biomass.

• Perform FAME analysis as described above.

• Analyze the FAMEs using a GC-isotope ratio mass spectrometer (GC-IRMS).

• The incorporation of the 13C label into specific fatty acids, such as 7(Z)-hexadecenoic acid, provides direct evidence that the organism producing that fatty acid was actively fixing inorganic carbon during the incubation period, thus confirming its autotrophic nature.

Visualizing the Metabolic Context

Biosynthetic Pathway of 7(Z)-Hexadecenoic Acid

The formation of 7(Z)-hexadecenoic acid is not exclusive to a specialized autotrophic pathway. One plausible and general route is through the beta-oxidation of oleic acid (18:1(9Z)), a common fatty acid in many organisms.

Caption: Plausible biosynthetic pathway for 7(Z)-hexadecenoic acid via beta-oxidation of oleic acid.

Experimental Workflow for Biomarker Validation

The following workflow illustrates the process of identifying and validating a potential biomarker for autotrophic bacteria using stable isotope probing.

Caption: Workflow for validating autotrophic biomarkers using stable isotope probing.

Conclusion

References

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. Production of a selective antibacterial fatty acid against Staphylococcus aureus by Bifidobacterium strains - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Lipid Profiles of Nitrospira Species

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the lipid profiles of various Nitrospira species, a genus of nitrite-oxidizing bacteria crucial to the global nitrogen cycle. Understanding the distinct fatty acid compositions of these bacteria is essential for their chemotaxonomic classification, microbial community analysis, and potentially for identifying novel metabolic pathways as targets for drug development. This document summarizes quantitative experimental data, details the analytical methodologies employed, and presents key information through standardized diagrams.

Comparative Lipid Profiles of Nitrospira Species

The fatty acid profiles of Nitrospira species are characterized by the prominence of specific isomers of hexadecenoic acid and the presence of unique methyl-branched fatty acids in certain species. These lipid compositions serve as valuable biomarkers for differentiating between species within the genus.

A key feature of the genus Nitrospira is the presence of cis-7 and cis-11 isomers of hexadecenoic acid (16:1).[1][2] In contrast, cis-9-hexadecenoic acid, a common fatty acid in many bacteria, is rarely found in significant amounts in Nitrospira strains.[1] The relative abundance of these and other fatty acids allows for a detailed chemotaxonomic distinction.

Notably, Nitrospira moscoviensis is distinguished by the presence of 11-methyl-hexadecanoic acid, which is a major component of its fatty acid profile.[1][2] This fatty acid is not commonly found in other bacterial taxa, making it a potential lipid marker for the detection of N. moscoviensis and its relatives in environmental and clinical samples.[1][2] Another significant biomarker is the straight-chain fatty acid C16:1 ω5, which is abundant in "Candidatus Nitrospira defluvii," accounting for approximately 80% of its total fatty acids.[3]

The following table summarizes the quantitative fatty acid composition of several Nitrospira species, providing a direct comparison of their lipid profiles.

Fatty Acid	Nitrospira moscoviensis (%)	Nitrospira marina (%)	"Candidatus Nitrospira defluvii" (%)	Thermophilic Nitrospira sp. (Ns10 enrichment, 45-46°C) (%)
14:0	-	2.1	-	-
16:0	12.8	21.7	10.0	28.0
16:1 cis-7	14.0	25.1	-	9.0
16:1 cis-11	22.1	35.8	-	-
11-methyl-16:0	38.2	-	-	38.0
C16:1 ω5	-	-	~80.0	-
18:0	-	3.5	-	-
18:1 cis-11	5.7	11.8	-	-

Data synthesized from multiple sources.[3][4][5] Note that fatty acid profiles can vary with growth conditions.

Experimental Protocols

The data presented in this guide is primarily obtained through Fatty Acid Methyl Ester (FAME) analysis followed by Gas Chromatography-Mass Spectrometry (GC-MS). This standard method allows for the separation, identification, and quantification of fatty acids from bacterial biomass.

Protocol for Fatty Acid Methyl Ester (FAME) Analysis

This protocol outlines the key steps for the analysis of cellular fatty acids from Nitrospira species.

1. Cell Harvesting and Preparation:

• Cultivate Nitrospira species in an appropriate liquid medium until sufficient biomass is obtained.
• Harvest the bacterial cells by centrifugation (e.g., 10,000 x g for 15 minutes at 4°C).
• Wash the cell pellet with a saline solution (e.g., 0.9% NaCl) to remove residual medium components.
• Lyophilize or store the cell pellet at -80°C until lipid extraction.

2. Saponification:

• To a known quantity of dried cell biomass, add a saponification reagent (e.g., 1.0 mL of 15% NaOH in 50% methanol).
• Seal the tubes tightly with Teflon-lined caps.
• Heat the mixture in a boiling water bath for 30 minutes, vortexing every 5-10 minutes to ensure complete hydrolysis of lipids.

3. Methylation:

• Cool the tubes to room temperature.
• Add a methylation reagent (e.g., 2.0 mL of 6 N HCl in 50% methanol) to the saponified mixture.
• Seal the tubes and heat in a water bath at 80°C for 10 minutes. This step converts the fatty acids into their volatile methyl esters.

4. Extraction:

• Rapidly cool the tubes.
• Add an extraction solvent (e.g., 1.25 mL of a 1:1 mixture of hexane (B92381) and methyl tert-butyl ether).
• Mix thoroughly by gentle inversion for 10 minutes.
• Centrifuge the tubes to separate the phases. The upper organic phase contains the FAMEs.

5. Base Wash:

• Transfer the upper organic phase to a new tube.
• Add a wash solution (e.g., 3.0 mL of 1.2% NaOH) and mix gently for 5 minutes.
• Transfer the upper organic phase containing the purified FAMEs to a GC vial for analysis.

6. GC-MS Analysis:

• Analyze the FAMEs using a gas chromatograph equipped with a mass spectrometer (GC-MS).
• Typical GC conditions:
• Column: HP-5ms capillary column (30 m x 0.25 mm x 0.25 µm).
• Carrier Gas: Helium.
• Oven Program: Start at 100°C for 2 minutes, ramp to 250°C at 4°C/minute.
• Identify individual FAMEs by comparing their mass spectra and retention times to known standards.
• Quantify the relative abundance of each fatty acid by integrating the peak areas in the chromatogram.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for comparative lipid profiling and the logical relationships of key fatty acid markers in different Nitrospira species.

Experimental workflow for comparative lipid profiling.

Key fatty acid markers in Nitrospira species.

References

• 1. researchgate.net [researchgate.net]
• 2. Fatty acid profiles of nitrite-oxidizing bacteria reflect their phylogenetic heterogeneity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Nitrospira metagenome illuminates the physiology and evolution of globally important nitrite-oxidizing bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]

A Comparative Analysis of the Biological Activities of Methyl 7(Z)-hexadecenoate and 7(Z)-Hexadecenoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activities of Methyl 7(Z)-hexadecenoate and its corresponding free fatty acid, 7(Z)-hexadecenoic acid (also known as hypogeic acid). While research has illuminated the significant anti-inflammatory properties of 7(Z)-hexadecenoic acid, direct comparative studies with its methyl ester are limited. This document synthesizes the available experimental data for the free fatty acid and discusses the potential activities of the methyl ester based on current knowledge of fatty acid methyl esters (FAMEs) and their bioavailability.

I. Overview of the Compounds

7(Z)-hexadecenoic acid is a monounsaturated fatty acid that has been identified as a potential biomarker and an active immunomodulatory molecule.[1] Its methyl ester, Methyl 7(Z)-hexadecenoate, is a fatty acid methyl ester (FAME) that is functionally related to the free fatty acid.[2] FAMEs are commonly found in nature as plant, fungal, and algal metabolites.[2]

II. Comparative Biological Activity

While direct comparative experimental data is scarce, a significant body of research exists for the anti-inflammatory effects of 7(Z)-hexadecenoic acid. The biological activity of Methyl 7(Z)-hexadecenoate is less characterized, with much of the available information pertaining to fatty acid methyl esters as a class.

Anti-inflammatory Activity

7(Z)-Hexadecenoic Acid:

Research has demonstrated that 7(Z)-hexadecenoic acid possesses potent anti-inflammatory properties.[3] It has been shown to ameliorate the innate immune response in macrophages by being incorporated into cellular lipids, particularly triglycerides.[1] This incorporation is a crucial step for its anti-inflammatory action. The mechanism involves the modulation of the Toll-like receptor 4 (TLR4) signaling pathway, a key pathway in the inflammatory response.[1]

Methyl 7(Z)-hexadecenoate:

Bioavailability

A critical factor influencing the biological activity of these compounds in vivo is their bioavailability. Studies comparing the bioavailability of free fatty acids and their esterified forms, such as ethyl esters (which are structurally similar to methyl esters in terms of the ester linkage), have shown that free fatty acids may have greater bioavailability, particularly in the context of a low-fat diet.[1][4] This is because fatty acid esters require enzymatic hydrolysis by intestinal lipases to be absorbed, whereas free fatty acids do not.[4] Therefore, it is plausible that 7(Z)-hexadecenoic acid is more readily absorbed and utilized by the body than its methyl ester.

III. Quantitative Data Summary

The following table summarizes the quantitative data available for the anti-inflammatory effects of 7(Z)-hexadecenoic acid. No direct quantitative data for the biological activity of Methyl 7(Z)-hexadecenoate was found in the reviewed literature.

Biological Target / Assay	Compound	Cell Line	Concentration	Observed Effect	Reference
Gene Expression (Il6, Nos2)	7(Z)-hexadecenoic acid	RAW 264.7 macrophages	Not specified	Inhibition of LPS-induced gene expression	[1]
ERK Phosphorylation	7(Z)-hexadecenoic acid	RAW 264.7 macrophages	Not specified	Inhibition of LPS-mediated phosphorylation	[1]
iNOS and IL-6 Production	7(Z)-hexadecenoic acid	RAW 264.7 macrophages	Not specified	Inhibition of LPS-induced production	[1]

IV. Experimental Protocols

Anti-inflammatory Gene Expression Analysis in RAW 264.7 Macrophages

Cell Culture and Treatment: RAW 264.7 macrophages are cultured under standard conditions. For experiments, cells are pre-incubated with 7(Z)-hexadecenoic acid at a specified concentration for a designated period. Following pre-incubation, the cells are stimulated with lipopolysaccharide (LPS; 100 ng/mL) for 6 hours to induce an inflammatory response.[1]

RNA Isolation and Quantitative PCR (qPCR): Total RNA is extracted from the cells using a suitable method (e.g., TRIzol reagent). The RNA is then reverse-transcribed to cDNA. The expression levels of target inflammatory genes, such as Interleukin-6 (Il6) and Nitric Oxide Synthase 2 (Nos2), are quantified using qPCR with specific primers. Gene expression is typically normalized to a housekeeping gene.[1]

Western Blot Analysis for ERK Phosphorylation: Following treatment as described above, cell lysates are prepared. Proteins are separated by SDS-PAGE and transferred to a membrane. The membrane is then probed with primary antibodies specific for phosphorylated ERK (p-ERK) and total ERK, followed by incubation with secondary antibodies. The protein bands are visualized using a chemiluminescence detection system. The ratio of p-ERK to total ERK is determined to assess the effect of the compound on ERK phosphorylation.[1]

V. Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the proposed anti-inflammatory signaling pathway of 7(Z)-hexadecenoic acid and a general experimental workflow for assessing its activity.

Caption: Proposed anti-inflammatory mechanism of 7(Z)-hexadecenoic acid in macrophages.

Caption: General experimental workflow for evaluating anti-inflammatory activity.

VI. Conclusion

The available scientific evidence strongly supports the role of 7(Z)-hexadecenoic acid as an anti-inflammatory agent, with a defined mechanism of action in macrophages involving its incorporation into cellular lipids and modulation of the TLR4 signaling pathway. In contrast, there is a significant gap in the literature regarding the specific biological activities of its methyl ester, Methyl 7(Z)-hexadecenoate.

Based on general principles of lipid biochemistry and bioavailability, it is hypothesized that the biological activity of Methyl 7(Z)-hexadecenoate in vivo would be contingent upon its hydrolysis to the free fatty acid. Furthermore, the bioavailability of the methyl ester may be lower than that of the free fatty acid. Therefore, while Methyl 7(Z)-hexadecenoate may serve as a precursor to the active free fatty acid, direct administration of 7(Z)-hexadecenoic acid is likely to elicit a more potent and immediate biological response.

Further research, including direct comparative studies, is warranted to fully elucidate the biological activity profile of Methyl 7(Z)-hexadecenoate and to determine its potential as a therapeutic or research agent in comparison to its well-characterized free fatty acid counterpart.

References

• 1. Bioavailability of marine n-3 fatty acid formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. nmppdb.com.ng [nmppdb.com.ng]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Comprehensive Guide to the Confirmation of Methyl 7(Z)-hexadecenoate Identity Using Authentic Reference Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of analytical data for a test sample of Methyl 7(Z)-hexadecenoate against an authentic reference standard. It includes comprehensive experimental protocols and visual representations of the analytical workflow and a relevant biological signaling pathway to aid in the unambiguous identification of this fatty acid methyl ester.

Data Presentation: Comparative Analysis

The confirmation of Methyl 7(Z)-hexadecenoate in a sample is achieved by comparing its analytical characteristics with those of a certified reference standard. The following tables summarize the expected quantitative data from Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and High-Performance Liquid Chromatography (HPLC) analyses.

Table 1: GC-MS Data Comparison

Parameter	Test Sample	Authentic Reference Standard	Acceptance Criteria
Retention Time (min)	18.99	18.99	± 0.05 min
Kovats Retention Index	1899.6	1899.6	± 10 units
Key Mass Fragments (m/z)	268.4 (M+), 237.4, 219.3, 260.2	268.4 (M+), 237.4, 219.3, 260.2	Identical fragmentation pattern

Data is illustrative and based on typical results from the described methodologies.

Table 2: ¹H-NMR Data Comparison (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Test Sample	Authentic Reference Standard
5.34	m	2H	-CH=CH-	Present	Present
3.67	s	3H	-OCH₃	Present	Present
2.30	t	2H	-CH₂-COO-	Present	Present
2.01	m	4H	-CH₂-CH=CH-CH₂-	Present	Present
1.25-1.35	m	14H	-(CH₂)₇-	Present	Present
0.88	t	3H	-CH₃	Present	Present

s = singlet, t = triplet, m = multiplet

Table 3: HPLC Data Comparison

Parameter	Test Sample	Authentic Reference Standard	Acceptance Criteria
Retention Time (min)	15.2	15.2	± 0.1 min
Purity (%)	≥ 98%	≥ 98%	Comparable Purity

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the retention time and mass fragmentation pattern of the analyte and compare it with the reference standard.

Instrumentation:

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column[1]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min

Sample Preparation:

• Esterification (if starting from the free fatty acid): Dissolve ~10 mg of the fatty acid sample in 2 mL of 2% methanolic sulfuric acid. Heat at 60°C for 1 hour. After cooling, add 2 mL of saturated NaCl solution and extract the fatty acid methyl esters (FAMEs) with 2 mL of hexane (B92381).

• Dilution: Dilute the hexane extract or the Methyl 7(Z)-hexadecenoate sample in hexane to a final concentration of approximately 1 mg/mL.

GC-MS Conditions:

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (Split ratio 50:1)

• Oven Temperature Program: Initial temperature of 60°C for 1 min, ramp at 5°C/min to 210°C, then ramp at 10°C/min to 280°C and hold for 15 min[1].

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: m/z 40-550

Data Analysis: The retention time of the major peak in the test sample's chromatogram is compared with that of the authentic reference standard. The mass spectrum of the analyte peak is compared with the reference spectrum from the standard and a library database (e.g., NIST).

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the molecular structure of the analyte by analyzing the chemical shifts, multiplicities, and integrations of its protons.

Instrumentation:

• NMR Spectrometer: Bruker Avance 400 MHz or equivalent

• Solvent: Chloroform-d (CDCl₃) with 0.03% (v/v) Tetramethylsilane (TMS) as an internal standard.

Sample Preparation:

• Dissolve approximately 5-10 mg of the sample or reference standard in 0.7 mL of CDCl₃ in an NMR tube.

¹H-NMR Parameters:

• Number of Scans: 16

• Pulse Width: 30°

• Acquisition Time: 4 seconds

• Relaxation Delay: 1 second

Data Analysis: The ¹H-NMR spectrum of the test sample is compared to that of the authentic reference standard. The chemical shifts (δ), splitting patterns (multiplicities), and integral values of all signals should match.

High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of the analyte and confirm its identity by retention time comparison.

Instrumentation:

• HPLC System: Agilent 1260 Infinity II or equivalent with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Acetonitrile:Water (85:15 v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 205 nm

Sample Preparation:

• Dissolve the sample and reference standard in the mobile phase to a concentration of approximately 0.5 mg/mL.

Data Analysis: The retention time and peak area of the analyte in the sample chromatogram are compared to those of the authentic reference standard. Purity is calculated based on the relative peak area.

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the confirmation of Methyl 7(Z)-hexadecenoate identity.

Representative Signaling Pathway of a Monounsaturated Fatty Acid

Monounsaturated fatty acids (MUFAs), such as the parent acid of Methyl 7(Z)-hexadecenoate, can be incorporated into the phospholipids (B1166683) of cell membranes, influencing membrane fluidity and the function of membrane-associated proteins. This can modulate various downstream signaling pathways.

References

• 1. jascoinc.com [jascoinc.com]

Evaluating the efficiency of different solvent extraction methods for Methyl 7(Z)-hexadecenoate.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the efficiency of four common solvent extraction methods for Methyl 7(Z)-hexadecenoate, a monounsaturated fatty acid methyl ester of significant interest in various research and development fields. The comparison covers conventional and modern techniques: Soxhlet extraction, Microwave-Assisted Extraction (MAE), Ultrasound-Assisted Extraction (UAE), and Supercritical Fluid Extraction (SFE).

While direct comparative data for Methyl 7(Z)-hexadecenoate is limited in publicly available literature, this guide synthesizes findings from studies on the extraction of total lipids and fatty acid methyl esters (FAMEs) from relevant biological matrices, such as microalgae and plant seeds. The efficiency of extracting C16:1 fatty acid methyl esters can be inferred from these broader analyses.

Data Presentation: A Quantitative Comparison

The following table summarizes the key performance indicators for each extraction method based on experimental data from various studies. It is important to note that the yields and optimal conditions can vary significantly depending on the source material, sample preparation, and specific experimental setup.

Method	Typical Extraction Yield (Total Lipids/FAMEs)	Extraction Time	Solvent Consumption	Temperature	Pressure	Key Advantages	Key Disadvantages
Soxhlet	High (often used as a benchmark)	6 - 24 hours	High	Solvent Boiling Point	Atmospheric	Exhaustive extraction, simple setup	Time-consuming, large solvent volume, potential thermal degradation
MAE	High (often comparable to or higher than Soxhlet)[1][2]	1 - 30 minutes[1]	Low to Moderate	50 - 180°C[1][2]	Atmospheric to Moderate	Rapid, reduced solvent use, high efficiency[1][2]	Requires specialized equipment, potential for localized overheating
UAE	Moderate to High	10 - 60 minutes	Low to Moderate	Room Temperature to 70°C	Atmospheric	Fast, can be non-thermal, improved mass transfer[3]	Lower efficiency than MAE in some cases[2], potential for radical formation
SFE	High and Selective	30 - 120 minutes	Very Low (CO2 is recycled)	40 - 80°C[4]	High (100 - 550 bar)[4]	Solvent-free extract, tunable selectivity, mild temperatures[5]	High initial equipment cost, requires high pressure

Experimental Protocols

Detailed methodologies for each extraction technique are provided below. These protocols are generalized and may require optimization for specific sample types and target compounds.

Soxhlet Extraction Protocol

This traditional method relies on the continuous washing of a solid sample with a distilled solvent.

Materials:

• Soxhlet extractor apparatus (including condenser, thimble holder, and boiling flask)

• Cellulose (B213188) extraction thimble

• Heating mantle

• Rotary evaporator

• Sample (e.g., dried and ground biomass)

• Solvent (e.g., n-hexane, petroleum ether, or a chloroform/methanol mixture)

Procedure:

• Accurately weigh the dried and ground sample and place it into a cellulose extraction thimble.

• Place the thimble inside the Soxhlet extractor.

• Fill the boiling flask with the chosen extraction solvent to approximately two-thirds of its volume.

• Assemble the Soxhlet apparatus and connect the condenser to a cold water supply.

• Heat the boiling flask using a heating mantle to the boiling point of the solvent.

• Allow the extraction to proceed for a predetermined duration (typically 6-24 hours), ensuring a consistent cycle of solvent vaporization, condensation, and siphoning.

• After the extraction is complete, turn off the heat and allow the apparatus to cool.

• Dismantle the apparatus and recover the solvent from the extract using a rotary evaporator.

• The resulting crude extract containing Methyl 7(Z)-hexadecenoate can then be further purified and analyzed.

Microwave-Assisted Extraction (MAE) Protocol

MAE utilizes microwave energy to heat the solvent and sample, accelerating the extraction process.

Materials:

• Microwave extraction system (closed or open vessel)

• Extraction vessels (microwave-transparent)

• Sample (e.g., dried or wet biomass)

• Solvent (e.g., ethanol (B145695), methanol, or a mixture with water)

Procedure:

• Weigh the sample and place it into the microwave extraction vessel.

• Add the appropriate volume of extraction solvent to the vessel.

• Seal the vessel (for closed-vessel systems) and place it in the microwave extractor.

• Set the extraction parameters: temperature (e.g., 50-180°C), time (e.g., 5-25 minutes), and microwave power.[2]

• Start the extraction program.

• After the extraction is complete, allow the vessel to cool to a safe temperature.

• Carefully open the vessel and separate the extract from the solid residue by filtration or centrifugation.

• The solvent can be evaporated to concentrate the extract containing Methyl 7(Z)-hexadecenoate.

Ultrasound-Assisted Extraction (UAE) Protocol

UAE employs high-frequency sound waves to create cavitation bubbles in the solvent, enhancing mass transfer and cell disruption.

Materials:

• Ultrasonic bath or probe sonicator

• Extraction vessel (e.g., flask or beaker)

• Sample (e.g., biomass)

• Solvent (e.g., ethanol, methanol, hexane)

Procedure:

• Place the weighed sample into the extraction vessel.

• Add the extraction solvent to the vessel at a specific solid-to-liquid ratio.

• Place the vessel in the ultrasonic bath or immerse the probe of the sonicator into the mixture.

• Set the sonication parameters: frequency (typically 20-40 kHz), power, temperature, and extraction time (e.g., 10-60 minutes).

• Begin sonication. For probe sonicators, it is important to avoid overheating the sample.

• After the extraction period, separate the extract from the solid residue by filtration or centrifugation.

• The extract is then ready for further processing and analysis.

Supercritical Fluid Extraction (SFE) Protocol

SFE utilizes a supercritical fluid, most commonly carbon dioxide (CO2), as the extraction solvent.

Materials:

• Supercritical fluid extractor (including a pump, extraction vessel, and separator)

• High-purity CO2

• Co-solvent (e.g., ethanol or methanol, optional)

• Sample (e.g., dried and ground biomass)

Procedure:

• Load the ground sample into the extraction vessel.

• Seal the extraction vessel and place it into the SFE system.

• Pressurize the system with CO2 to the desired pressure (e.g., 100-550 bar) and heat the vessel to the desired temperature (e.g., 40-80°C) to bring the CO2 to its supercritical state.[4]

• If using a co-solvent, introduce it into the system at a specific percentage.

• Begin the extraction by flowing the supercritical CO2 through the sample for a set period (e.g., 30-120 minutes).

• The extract-laden supercritical fluid then flows into a separator where the pressure and/or temperature is changed, causing the CO2 to return to a gaseous state and the extract to precipitate.

• Collect the solvent-free extract containing Methyl 7(Z)-hexadecenoate from the separator.

• The CO2 can be recycled for subsequent extractions.

Visualization of Workflows and Relationships

To better understand the processes and their interrelationships, the following diagrams have been generated using Graphviz.

A generalized workflow for solvent extraction processes.

References

• 1. sciforum.net [sciforum.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Selective Extraction of ω-3 Fatty Acids from Nannochloropsis sp. Using Supercritical CO2 Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. supercriticalfluids.com [supercriticalfluids.com]

Safety & Regulatory Compliance

Proper Disposal of Methyl 7(Z)-hexadecenoate: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Disposal of Methyl 7(Z)-hexadecenoate

The safe and compliant disposal of laboratory chemicals is crucial for the protection of personnel and the environment. This guide outlines the necessary procedures for the proper disposal of Methyl 7(Z)-hexadecenoate, a fatty acid methyl ester. Adherence to these protocols is essential for maintaining a safe laboratory environment and complying with regulatory standards.

Before handling, it is imperative to work in a well-ventilated area, preferably within a chemical fume hood, and to wear appropriate personal protective equipment (PPE), including nitrile gloves, safety glasses, and a laboratory coat.[1] Methyl 7(Z)-hexadecenoate should be kept away from heat, sparks, open flames, and hot surfaces as it is a flammable liquid.[2]

Operational and Disposal Plan

The primary method for the disposal of Methyl 7(Z)-hexadecenoate is to collect it as hazardous chemical waste for removal by a licensed waste disposal contractor or your institution's Environmental Health and Safety (EHS) department.[1] Under no circumstances should this chemical be disposed of down the sink or in regular trash .[1]

Step-by-Step Disposal Protocol:

• Waste Collection :

  • Designate a specific, leak-proof container for flammable organic waste.[1] This container must be chemically compatible with organic esters; a glass or suitable plastic container is recommended.[3]

  • The container must be clearly labeled as "Hazardous Waste," "Flammable Organic Liquid," and list the full chemical name: "Methyl 7(Z)-hexadecenoate."[1][3]

  • If mixing with other compatible organic solvent waste, maintain a comprehensive list of all components and their approximate percentages on the label.[1][3]

• Segregation and Storage :

  • Store the sealed waste container in a designated satellite accumulation area.

  • This area should be away from incompatible materials, such as strong oxidizing agents, heat sources, and direct sunlight.[4]

• Disposal of Small Quantities (<50 mL) :

  • For very small liquid quantities, an alternative is to absorb the chemical onto a paper towel and allow it to evaporate in a fume cupboard.[5]

  • Once the chemical has completely evaporated, the paper towel can be disposed of in the regular garbage.[5]

• Disposal of Large Quantities (>50 mL) :

  • Absorb the liquid onto an inert material such as vermiculite, perlite, or cat litter.[5]

  • Scoop the mixture into a designated container, seal it, and store it for collection by a licensed waste contractor.[5]

• Spill Cleanup :

  • In the event of a spill, absorb the material with an inert absorbent.[1]

  • Carefully collect the absorbed material and any contaminated surfaces into a designated hazardous waste container.[4]

  • Clean the spill area thoroughly with soap and water. All cleaning materials must also be disposed of as hazardous waste.[4]

• Disposal of Empty Containers :

  • Empty containers that previously held Methyl 7(Z)-hexadecenoate must also be handled with care.[1]

  • Rinse the empty container with a suitable solvent (e.g., ethanol (B145695) or acetone). The rinsate should be collected and disposed of as hazardous chemical waste.[4]

  • After decontamination, the container can be disposed of according to your institution's guidelines for clean labware.

Quantitative Data Summary

The following table summarizes typical properties for Methyl 7(Z)-hexadecenoate and similar organic esters relevant to safe handling and disposal.

Property	Value
Chemical Formula	C₁₇H₃₂O₂[6]
Molecular Weight	268.44 g/mol [6]
Appearance	Liquid[6]
Purity	>98%[6]
Storage	Freezer[6]
Hazards	Flammable liquid and vapor, Harmful to aquatic life[2]

Disposal Workflow

The proper disposal of Methyl 7(Z)-hexadecenoate follows a clear logical workflow designed to ensure safety and compliance. The following diagram illustrates this decision-making process.

Caption: Disposal workflow for Methyl 7(Z)-hexadecenoate.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. rtong.people.ust.hk [rtong.people.ust.hk]
• 4. benchchem.com [benchchem.com]
• 5. chemtalk.com.au [chemtalk.com.au]
• 6. larodan.com [larodan.com]

Essential Safety and Logistical Information for Handling Methyl 7(Z)-hexadecenoate

For researchers, scientists, and drug development professionals, ensuring safe and efficient handling of laboratory chemicals is paramount. This document provides a comprehensive guide to the personal protective equipment (PPE), operational procedures, and disposal plans for Methyl 7(Z)-hexadecenoate (CAS 56875-67-3).

Hazard Identification and Personal Protective Equipment

Methyl 7(Z)-hexadecenoate is a fatty acid methyl ester. While many fatty acid methyl esters are not classified as hazardous, they may cause minor eye and skin irritation.[1][2] Vapors, especially when heated, may irritate the respiratory tract.[3][4] Commercially, this compound is often supplied as a solution in ethanol, which introduces the primary hazards of flammability and serious eye irritation associated with the solvent.

Table 1: Personal Protective Equipment (PPE) Requirements

Protection Type	Recommended Specification	Justification
Eye Protection	Safety glasses with side-shields or chemical safety goggles.	Protects against splashes of the chemical or its solution, which can cause eye irritation.
Hand Protection	Nitrile rubber gloves.	Provides a barrier against skin contact. Gloves should be inspected before use and disposed of immediately if contamination is suspected.
Skin and Body Protection	Long-sleeved lab coat.	Minimizes the risk of skin contact.
Respiratory Protection	Generally not required under normal laboratory conditions with adequate ventilation.	A respirator may be necessary if working with heated material or in poorly ventilated areas.

Operational and Handling Plan

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.

• For long-term stability, storage at -20°C is recommended.[4]

• Keep away from heat, sparks, open flames, and other ignition sources, especially when dissolved in a flammable solvent like ethanol.

• Store away from strong oxidizing agents.

Handling:

• Work in a well-ventilated area, preferably in a chemical fume hood.

• Avoid contact with skin, eyes, and clothing.

• Do not breathe vapors or mists.

• Wash hands thoroughly after handling.

• Do not eat, drink, or smoke in the laboratory.[3]

Spill and Emergency Procedures

Spills:

• For small spills, absorb with an inert material such as vermiculite, dry sand, or earth.

• Place the absorbent material into a suitable, closed container for disposal.

• Clean the spill area thoroughly.

• Ensure adequate ventilation during cleanup.

First Aid:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.[4]

• Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Get medical attention if irritation develops.[4]

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[4]

• Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek medical advice.[4]

Disposal Plan

Methyl 7(Z)-hexadecenoate and its solutions should be disposed of as hazardous chemical waste. As a non-halogenated organic substance, it should be collected in a designated, properly labeled waste container.[5][6][7][8]

• Waste Collection:

  • Use a dedicated container labeled "Non-Halogenated Organic Waste" and list the chemical name.[5][6]

  • Keep the waste container tightly closed when not in use.[5][6]

  • Do not mix with halogenated solvents or other incompatible waste streams.[7][9]

• Disposal:

  • Arrange for disposal through your institution's environmental health and safety office.

  • All disposal practices must comply with local, state, and federal regulations.

Experimental Protocol: Preparation of Fatty Acid Methyl Esters (FAMEs) from Bacterial Cultures for GC Analysis

Methyl 7(Z)-hexadecenoate is often analyzed as part of the total fatty acid profile of microorganisms. A common experimental procedure involves the saponification of lipids in the bacterial cells followed by methylation to form FAMEs, which are then analyzed by gas chromatography (GC).

Materials:

• Bacterial cell culture

• Reagent 1: 45g NaOH, 150ml methanol, 150ml distilled water

• Reagent 2: 325ml 6.0N HCl, 275ml methanol

• Reagent 3: 200ml hexane, 200ml methyl tert-butyl ether

• Reagent 4: 10.8g NaOH in 900ml distilled water

• Teflon-lined screw-cap tubes

• Water bath

• Vortex mixer

• Gas chromatograph

Procedure:

• Harvest and Saponification:

  • Harvest bacterial cells from a culture plate.

  • Place the cells in a clean tube.

  • Add 1.0 ml of Reagent 1 to the cells.

  • Seal the tube, vortex briefly, and heat in a boiling water bath for 5 minutes.

  • Vortex vigorously for 5-10 seconds and return to the water bath for a total of 30 minutes.

• Methylation:

  • Cool the tube and add 2.0 ml of Reagent 2.

  • Seal and vortex briefly.

  • Heat at 80°C for 10 minutes.

• Extraction:

  • Cool the tube and add 1.25 ml of Reagent 3.

  • Seal and mix on a tumbler for 10 minutes.

  • Centrifuge to separate the layers.

  • Transfer the upper organic phase containing the FAMEs to a new tube.

• Base Wash:

  • Add approximately 3.0 ml of Reagent 4 to the organic phase.

  • Seal and tumble for 5 minutes.

  • Transfer about two-thirds of the top organic layer to a GC vial for analysis.

Workflow for Safe Handling of Methyl 7(Z)-hexadecenoate

Caption: Logical workflow for the safe handling of Methyl 7(Z)-hexadecenoate.

References

• 1. gls.co.jp [gls.co.jp]
• 2. mercuria.com [mercuria.com]
• 3. wratislavia-biodiesel.eu [wratislavia-biodiesel.eu]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 6. campusoperations.temple.edu [campusoperations.temple.edu]
• 7. 7.2 Organic Solvents [ehs.cornell.edu]
• 8. Chimactiv - Interactive numerical educational resources for the analysis of complex media [chimactiv.agroparistech.fr]
• 9. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]